2-Bromopropanal

• CAS: 19967-57-8

Core Science & Biosynthesis

A Technical Guide to the Physical Properties of 2-Bromopropanal

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromopropanal (CAS No: 19967-57-8), also known as α-bromopropionaldehyde, is an alpha-halogenated aldehyde of significant interest in organic synthesis.[1] Its bifunctional nature, possessing both an electrophilic carbonyl carbon and a carbon atom susceptible to nucleophilic substitution at the α-position, makes it a versatile intermediate in the synthesis of a variety of heterocyclic compounds and other complex organic molecules. This guide provides a comprehensive overview of the key physical properties of 2-Bromopropanal, outlines detailed experimental protocols for their determination, and presents this data in a clear, accessible format for laboratory and research applications.

Core Physical Properties

The physical characteristics of 2-Bromopropanal are critical for its handling, storage, and application in synthetic chemistry. A summary of these properties is presented below.

Data Summary Table

Physical Property	Value	Reference(s)
Molecular Formula	C₃H₅BrO	[2]
Molecular Weight	136.98 g/mol	[2]
Appearance	Colorless to pale yellow liquid	[1]
Odor	Pungent, characteristic of aldehydes	[1]
Boiling Point	108.2 °C at 760 mmHg	[2]
Melting Point	48-55 °C	[2]
Density	1.54 g/cm³	[2]
Refractive Index (n_D)	1.4813	[2]
Flash Point	61.3 °C	[2]
Vapor Pressure	26.2 mmHg at 25 °C	[2]
LogP (Octanol-Water Partition Coefficient)	0.96870	[2]

Experimental Protocols

The following sections detail the methodologies for the experimental determination of the key physical properties of 2-Bromopropanal.

Determination of Boiling Point

The boiling point is determined as the temperature at which the vapor pressure of the liquid equals the surrounding atmospheric pressure.

Methodology:

• Apparatus Setup: A small quantity (approximately 2-3 mL) of 2-Bromopropanal is placed in a small test tube. A capillary tube, sealed at one end, is inverted and placed into the test tube containing the sample. The test tube is then securely attached to a thermometer.

• Heating: The assembly is immersed in a heating bath (e.g., a Thiele tube filled with mineral oil) to ensure uniform heat distribution. The heating bath is gently heated.

• Observation: As the temperature rises, a stream of bubbles will be observed emerging from the open end of the capillary tube. The heating is continued until a steady and rapid stream of bubbles is produced.

• Measurement: The heat source is then removed, and the bath is allowed to cool slowly. The boiling point is recorded as the temperature at which the liquid begins to enter the capillary tube.

Determination of Melting Point

The melting point is the temperature at which a substance transitions from a solid to a liquid state.

Methodology:

• Sample Preparation: A small amount of solid 2-Bromopropanal (if in a solid state, which may occur given its melting point range) is finely powdered. A small quantity of the powder is packed into a capillary tube, sealed at one end, to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a calibrated thermometer.

• Heating and Observation: The sample is heated at a controlled rate (initially rapid, then slowing to 1-2 °C per minute as the expected melting point is approached).

• Measurement: The melting point range is recorded from the temperature at which the first drop of liquid is observed to the temperature at which the entire sample has completely melted.

Determination of Density

Density is the mass of a substance per unit volume.

Methodology:

• Mass Measurement: A clean, dry pycnometer (specific gravity bottle) of a known volume is weighed accurately.

• Sample Addition: The pycnometer is filled with 2-Bromopropanal, ensuring no air bubbles are trapped. The filled pycnometer is then reweighed.

• Temperature Control: The temperature of the sample is recorded, as density is temperature-dependent.

• Calculation: The density is calculated by dividing the mass of the 2-Bromopropanal (mass of filled pycnometer minus the mass of the empty pycnometer) by the known volume of the pycnometer.

Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when entering a substance.

Methodology:

• Instrument Calibration: An Abbe refractometer is calibrated using a standard of known refractive index (e.g., distilled water).

• Sample Application: A few drops of 2-Bromopropanal are placed on the prism of the refractometer.

• Measurement: The prism is closed, and the light source is adjusted. The user looks through the eyepiece and adjusts the controls until the dividing line between the light and dark fields is sharp and centered on the crosshairs. The refractive index is then read from the instrument's scale.

• Temperature Control: The temperature is maintained at a constant, specified value (typically 20°C or 25°C) using a circulating water bath, as the refractive index is temperature-sensitive.

Solubility Analysis

The solubility of a compound is its ability to dissolve in a solvent to form a homogeneous solution.

Methodology:

• Solvent Selection: A range of solvents with varying polarities are selected (e.g., water, ethanol, diethyl ether, hexane).

• Qualitative Assessment: To a small, fixed volume of each solvent (e.g., 1 mL) in a test tube, a small amount of 2-Bromopropanal is added dropwise, with agitation.

• Observation: The mixture is observed for the formation of a single, clear phase (soluble) or the persistence of two distinct layers or a cloudy suspension (insoluble or sparingly soluble).

• Expected Results: Due to the polar carbonyl group and the bromine atom, 2-Bromopropanal is expected to be polar.[1] It will likely be sparingly soluble in water and miscible with many organic solvents such as alcohols, ethers, and chloroform.[3] Its solubility in non-polar solvents like hexane (B92381) is expected to be limited.

Logical Relationships of Physical Properties

The physical properties of 2-Bromopropanal are interconnected and can be categorized based on their nature and the information they provide about the substance.

Caption: Categorization of 2-Bromopropanal's physical properties.

References

• 1. CAS 19967-57-8: Propanal, 2-bromo- | CymitQuimica [cymitquimica.com]
• 2. 2-Bromopropanal｜lookchem [lookchem.com]
• 3. atamankimya.com [atamankimya.com]

A Technical Guide to 2-Bromopropanal: Structure, Properties, and Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of 2-Bromopropanal, a significant chemical intermediate in organic synthesis. It details its chemical identity, physical properties, and a key synthetic methodology, presented in a format tailored for scientific and research applications.

Chemical Structure and Nomenclature

2-Bromopropanal is a halogenated aldehyde. The International Union of Pure and Applied Chemistry (IUPAC) designates its official name as 2-bromopropanal .[1][2] It is also commonly referred to by synonyms such as 2-bromo-propionaldehyde and α-bromopropionaldehyde.[3][4]

The molecular structure consists of a three-carbon propanal backbone with a bromine atom substituted at the alpha-carbon (the carbon atom adjacent to the carbonyl group).

Canonical SMILES: CC(C=O)Br[1]

Molecular Formula: C₃H₅BrO[1][2][3]

Physicochemical Properties

Quantitative data for 2-Bromopropanal is summarized in the table below, providing a ready reference for experimental design and evaluation.

Property	Value	Source(s)
Molecular Weight	136.976 g/mol	[3][5]
Boiling Point	108.2 °C at 760 mmHg	[3][5]
Melting Point	48-55 °C	[3][5]
Density	1.54 g/cm³	[3][5]
Refractive Index	1.4813	[3]
Vapor Pressure	26.2 mmHg at 25°C	[3][5]
Flash Point	61.3 °C	[3][5]

Synthesis of 2-Bromopropanal

A common laboratory-scale synthesis of 2-Bromopropanal involves the bromination of 2-hydroxypropanal (B1205545). The following protocol is adapted from established patent literature.[6][7]

Experimental Protocol

Materials:

• 2-hydroxypropanal

• Methanol (B129727)

• Bromine

• Diethyl ether

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• In a suitable reaction vessel, dissolve 2-hydroxypropanal in methanol at room temperature with stirring. A typical volume of methanol is 8-12 times the mass of the 2-hydroxypropanal (e.g., 8-12 mL per gram).[6][7]

• Slowly add bromine dropwise to the stirred solution. The mass ratio of 2-hydroxypropanal to bromine is typically in the range of 1:1 to 1:1.5.[6][7]

• After the complete addition of bromine, continue to stir the reaction mixture at room temperature for a period of 2 to 4 hours.[6][7]

• Upon completion of the reaction, remove the methanol and any excess bromine by evaporation under reduced pressure.[6][7]

• Wash the resulting residue with diethyl ether.

• Combine the ether layers and dry over anhydrous sodium sulfate.

• Concentrate the filtrate to dryness to yield the crude 2-Bromopropanal product.[6][7] The reported yield for this method is in the range of 75.6% to 85%.[7]

Synthesis Workflow

The logical flow of the synthesis protocol is visualized in the diagram below.

Caption: Synthetic pathway for 2-Bromopropanal from 2-hydroxypropanal.

References

• 1. 2-Bromopropanal | C3H5BrO | CID 350624 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pschemicals.com [pschemicals.com]
• 3. 2-Bromopropanal｜lookchem [lookchem.com]
• 4. CAS 19967-57-8: Propanal, 2-bromo- | CymitQuimica [cymitquimica.com]
• 5. Page loading... [wap.guidechem.com]
• 6. CN102516046A - Method for synthesizing 2-bromopropanal - Google Patents [patents.google.com]
• 7. CN102432444B - Method for synthesizing 2-bromine-2-methyl propanal - Google Patents [patents.google.com]

Synthesis and Characterization of 2-Bromopropanal: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of 2-Bromopropanal (also known as α-bromopropionaldehyde), a valuable reagent in organic synthesis. This document details a reliable synthetic protocol and outlines the expected analytical data for the characterization of this compound. Due to the limited availability of published experimental spectra for 2-Bromopropanal, this guide presents a combination of reported physical properties and predicted spectroscopic data based on established principles and analysis of analogous structures.

Synthesis of 2-Bromopropanal

A common and effective method for the synthesis of 2-Bromopropanal involves the bromination of 2-hydroxypropanal (B1205545).[1] This method offers high yields and utilizes readily available starting materials.

Reaction Scheme

Caption: Reaction scheme for the synthesis of 2-Bromopropanal.

Experimental Protocol

This protocol is adapted from a documented synthetic method.[1]

Materials:

• 2-Hydroxypropanal

• Bromine

• Methanol

• Diethyl ether

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask (three-necked)

• Stirring apparatus

• Dropping funnel

• Apparatus for distillation under reduced pressure

Procedure:

• In a three-necked round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 2-hydroxypropanal in methanol (approximately 8-12 mL of methanol per gram of 2-hydroxypropanal). Stir the mixture at room temperature until the 2-hydroxypropanal is fully dissolved.

• Slowly add bromine dropwise to the solution while maintaining vigorous stirring. The mass ratio of 2-hydroxypropanal to bromine should be approximately 1:1 to 1:1.5.

• After the addition of bromine is complete, continue to stir the reaction mixture at room temperature for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion of the reaction, remove the methanol and any excess bromine by distillation under reduced pressure.

• Wash the residue with diethyl ether (3 x volume of the initial 2-hydroxypropanal).

• Combine the ether layers and dry over anhydrous sodium sulfate.

• Filter the solution to remove the drying agent.

• Concentrate the filtrate under reduced pressure to yield the crude 2-Bromopropanal. Further purification can be achieved by distillation.

Tabulated Synthesis Data

Parameter	Value	Reference
Starting Material	2-Hydroxypropanal	[1]
Reagent	Bromine (Br₂)	[1]
Solvent	Methanol	[1]
Reaction Temperature	Room Temperature	[1]
Reaction Time	2 - 4 hours	[1]
Typical Yield	75% - 85%	[1]

Characterization of 2-Bromopropanal

The characterization of 2-Bromopropanal is crucial to confirm its identity and purity. This section provides a summary of its physical properties and predicted spectroscopic data.

Physical Properties

Property	Value	Reference
CAS Number	19967-57-8	[2]
Molecular Formula	C₃H₅BrO	[2]
Molecular Weight	136.98 g/mol	[2]
Appearance	Colorless to pale yellow liquid
Boiling Point	108.2 °C at 760 mmHg
Density	1.54 g/cm³
Refractive Index	1.4813

Spectroscopic Data (Predicted)

Due to the lack of publicly available experimental spectra for 2-Bromopropanal, the following data are predicted based on the analysis of its chemical structure and comparison with analogous compounds.

2.2.1. 1H NMR Spectroscopy

The proton NMR spectrum of 2-Bromopropanal is expected to show two signals.

Chemical Shift (δ) (ppm)	Multiplicity	Integration	Assignment
~9.5	Doublet	1H	Aldehydic proton (CHO)
~4.5	Quartet	1H	Methine proton (CHBr)
~1.8	Doublet	3H	Methyl protons (CH₃)

The aldehyde proton will be a doublet due to coupling with the adjacent methine proton. The methine proton will be a quartet due to coupling with the three methyl protons. The methyl protons will appear as a doublet due to coupling with the single methine proton.

2.2.2. 13C NMR Spectroscopy

The carbon NMR spectrum of 2-Bromopropanal is predicted to exhibit three distinct signals.

Chemical Shift (δ) (ppm)	Assignment
~190	Carbonyl carbon (C=O)
~50	Methine carbon (CHBr)
~20	Methyl carbon (CH₃)

2.2.3. Infrared (IR) Spectroscopy

The IR spectrum will be characterized by the presence of a strong carbonyl stretch.

Wavenumber (cm⁻¹)	Intensity	Assignment
~2980-2900	Medium	C-H stretch (aliphatic)
~2850-2750	Medium	C-H stretch (aldehyde)
~1730	Strong	C=O stretch (aldehyde)
~1450	Medium	C-H bend (methyl)
~650	Medium	C-Br stretch

2.2.4. Mass Spectrometry (MS)

The mass spectrum is expected to show a molecular ion peak and characteristic fragmentation patterns. Due to the presence of bromine, isotopic peaks for fragments containing bromine (79Br and 81Br) will be observed.

m/z	Interpretation
136/138	Molecular ion [M]⁺
107/109	Loss of CHO group
57	Loss of Br radical
29	CHO⁺ fragment

Experimental and Analytical Workflow

The following diagram illustrates the logical workflow from synthesis to characterization of 2-Bromopropanal.

Caption: A logical workflow for the synthesis and characterization of 2-Bromopropanal.

Conclusion

References

• 1. C3H7Br CH3CHBrCH3 infrared spectrum of 2-bromopropane prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of isopropyl bromide image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 2. 2-Bromopropanal | C3H5BrO | CID 350624 - PubChem [pubchem.ncbi.nlm.nih.gov]

In-Depth Technical Guide: 2-Bromopropanal (CAS 19967-57-8)

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromopropanal, identified by the CAS number 19967-57-8, is a halogenated aldehyde.[1] It is a reactive organic compound characterized by a propanal backbone with a bromine atom at the second carbon position.[1] This colorless to pale yellow liquid possesses a pungent odor and serves as a key intermediate in the synthesis of various pharmaceuticals and agrochemicals.[2] Its bifunctional nature, containing both an aldehyde and a bromoalkane, makes it a versatile reagent for a range of organic transformations, including nucleophilic addition and substitution reactions.[1] Due to its reactivity, 2-Bromopropanal is also classified as a hazardous substance requiring careful handling and storage.[2]

Chemical and Physical Properties

The fundamental physicochemical properties of 2-Bromopropanal are summarized in the tables below, providing a comprehensive overview for experimental planning and safety assessments.

Table 1: General Chemical Information

Identifier	Value	Reference
CAS Number	19967-57-8	[2]
IUPAC Name	2-bromopropanal	[2]
Synonyms	2-Bromo-propionaldehyde, α-Bromopropanal, Propanal, 2-bromo-	[1][2]
Molecular Formula	C₃H₅BrO	[2]
Molecular Weight	136.98 g/mol	[2]
SMILES	CC(C=O)Br	[2]
InChI	InChI=1S/C3H5BrO/c1-3(4)2-5/h2-3H,1H3	[2]
InChIKey	BJRXZMCJFCAZDL-UHFFFAOYSA-N	[2]

Table 2: Physical Properties

Property	Value	Reference
Appearance	Colorless to pale yellow liquid with a pungent odor	[1][2]
Melting Point	48-55 °C	[2][3]
Boiling Point	108.2 - 109.5 °C at 760 mmHg	[2][3]
Density	1.54 - 1.592 g/cm³	[2]
Flash Point	61.3 °C	[2][3]
Vapor Pressure	26.2 mmHg at 25 °C	[2][3]
Refractive Index	1.448 - 1.4813	[2][3]

Hazards and Safety Information

2-Bromopropanal is classified as a hazardous chemical. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following hazard information.

Table 3: GHS Hazard Classification

Hazard Class	Hazard Category	GHS Code	Hazard Statement	Reference
Flammable liquids	Category 3	H226	Flammable liquid and vapor	[2]
Skin corrosion/irritation	Category 2	H315	Causes skin irritation	[2]
Serious eye damage/eye irritation	Category 2A	H319	Causes serious eye irritation	[2]
Specific target organ toxicity — single exposure	Category 3	H335	May cause respiratory irritation	[2]

Safety Precautions:

Due to its hazardous nature, strict safety protocols must be followed when handling 2-Bromopropanal. It is harmful if inhaled or ingested and can cause skin and eye irritation.[1] Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn. All work should be conducted in a well-ventilated fume hood.

Storage:

Proper storage is crucial to maintain the stability of 2-Bromopropanal. It should be stored in a cool, dry, and well-ventilated area away from light and incompatible materials.[1]

Experimental Protocols

Synthesis of 2-Bromopropanal from 2-Hydroxypropanal (B1205545)

A common method for the synthesis of 2-Bromopropanal involves the bromination of 2-hydroxypropanal.[4]

Materials:

• 2-Hydroxypropanal

• Methanol (B129727)

• Bromine

• Diethyl ether

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• In a 250 mL three-necked flask, dissolve 14.8 g of 2-hydroxypropanal in 150 mL of methanol with stirring at room temperature.[4]

• Slowly add 19.2 g of bromine dropwise to the solution.[4]

• Continue stirring the reaction mixture at room temperature for 3 hours.[4]

• Monitor the reaction progress using Thin Layer Chromatography (TLC).[4]

• Once the reaction is complete, remove the methanol and any excess bromine by vacuum distillation.[4]

• Wash the residue with three 50 mL portions of diethyl ether.[4]

• Combine the ether layers and dry over anhydrous sodium sulfate.[4]

• Filter the solution and concentrate the filtrate under reduced pressure to yield 2-Bromopropanal.[4] This protocol has a reported yield of 85%.[4]

Synthesis workflow for 2-Bromopropanal.

Biological Activity and Signaling Pathways

While 2-Bromopropanal is noted for its potential biological activity of interest in medicinal chemistry, there is currently a lack of publicly available, in-depth studies detailing its specific mechanisms of action or its effects on cellular signaling pathways.[1] Its high reactivity suggests that it may act as an alkylating agent, potentially interacting with various biological nucleophiles, but this has not been extensively characterized.

It is important to distinguish 2-Bromopropanal from the structurally related compound 2-bromopropane (B125204). 2-bromopropane has been the subject of numerous toxicological studies and is known to exhibit reproductive and hematopoietic toxicity.[5][6] However, the specific toxicological profile of 2-Bromopropanal is not as well-documented, and direct extrapolation of toxicity data from 2-bromopropane is not appropriate. Further research is required to elucidate the biological effects and potential therapeutic or toxicological pathways associated with 2-Bromopropanal.

Conclusion

2-Bromopropanal (CAS 19967-57-8) is a valuable and reactive chemical intermediate with well-defined physical and chemical properties. Its utility in organic synthesis is clear, though its hazardous nature necessitates stringent safety measures. The current body of knowledge lacks detailed information regarding its biological activity and mechanism of action, presenting an opportunity for future research in toxicology and medicinal chemistry to explore its potential interactions with biological systems. Professionals working with this compound should adhere to all safety guidelines and be aware of the gaps in the existing toxicological data.

References

• 1. CAS 19967-57-8: Propanal, 2-bromo- | CymitQuimica [cymitquimica.com]
• 2. 2-Bromopropanal | C3H5BrO | CID 350624 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Bromopropanal｜lookchem [lookchem.com]
• 4. CN102516046A - Method for synthesizing 2-bromopropanal - Google Patents [patents.google.com]
• 5. tus.elsevierpure.com [tus.elsevierpure.com]
• 6. Neuro-reproductive toxicities of 1-bromopropane and 2-bromopropane | springermedicine.com [springermedicine.com]

An In-depth Technical Guide to 2-Bromopropanal

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the fundamental physicochemical properties of 2-Bromopropanal, a halogenated aldehyde of interest in various chemical syntheses.

Core Molecular Information

2-Bromopropanal is an organic compound characterized by a three-carbon propanal backbone with a bromine atom substituted at the alpha position (carbon-2). Its chemical structure and properties make it a versatile reagent in organic chemistry.

Molecular Formula: C₃H₅BrO[1][2]

Molecular Weight: 136.98 g/mol [3][4]

Physicochemical Data Summary

The key quantitative data for 2-Bromopropanal are summarized in the table below for ease of reference and comparison.

Property	Value	Source
Molecular Formula	C₃H₅BrO	[1][2][5][6]
Molecular Weight	136.98 g/mol	[3][4]
CAS Number	19967-57-8	[1][2][5]
Density	1.54 g/cm³	[1]
Boiling Point	108.2 °C at 760 mmHg	[1]
Melting Point	48-55 °C	[1][5][7][8]
Flash Point	61.3 °C	[1]
Refractive Index	1.4813	[1]
Exact Mass	135.95238 Da	[1][3]

Experimental Protocols & Signaling Pathways

As a relatively simple alkylating agent, 2-Bromopropanal is primarily utilized as a reactant or intermediate in chemical syntheses. Detailed experimental protocols are typically specific to the reaction in which it is being used, for example, in the synthesis of various heterocyclic compounds or as a precursor for other functionalized molecules.

Due to its nature as a reactive small molecule, 2-Bromopropanal is not generally associated with specific biological signaling pathways in the manner of a drug or signaling molecule. Its biological activity would likely be characterized by non-specific covalent modification of proteins and other biomolecules, leading to cellular toxicity. Therefore, detailed signaling pathway diagrams are not applicable to this compound.

Molecular Structure and Connectivity

The logical relationship between the constituent atoms of 2-Bromopropanal can be visualized to understand its basic structure and reactivity. The aldehyde group confers electrophilic properties to the carbonyl carbon, while the bromine atom at the alpha position can act as a leaving group in nucleophilic substitution reactions.

Caption: Logical connectivity of functional groups in 2-Bromopropanal.

References

• 1. 2-Bromopropanal｜lookchem [lookchem.com]
• 2. pschemicals.com [pschemicals.com]
• 3. 2-Bromopropanal | C3H5BrO | CID 350624 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. (2S)-2-bromopropanal | C3H5BrO | CID 40613817 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Page loading... [guidechem.com]
• 6. CAS 19967-57-8: Propanal, 2-bromo- | CymitQuimica [cymitquimica.com]
• 7. echemi.com [echemi.com]
• 8. 2-Bromopropanal | CAS#:19967-57-8 | Chemsrc [chemsrc.com]

Spectroscopic Profile of 2-Bromopropanal: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the predicted spectroscopic data for 2-Bromopropanal (CAS No. 19967-57-8), a key intermediate in pharmaceutical and agrochemical synthesis. Due to the limited availability of experimental spectra in the public domain, this document focuses on predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, offering a valuable resource for the identification and characterization of this compound. Detailed, generalized experimental protocols for acquiring such spectra are also presented, alongside a visual workflow for spectroscopic analysis.

Introduction

2-Bromopropanal is a reactive aldehyde containing a bromine atom at the alpha-position. This structure imparts specific spectroscopic characteristics that are crucial for its identification and for monitoring its reactions in synthetic processes. This guide summarizes the predicted spectroscopic data to aid researchers in their analytical endeavors.

Predicted Spectroscopic Data

The following tables present the predicted spectroscopic data for 2-Bromopropanal. These predictions are based on computational models and typical values for the functional groups present in the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted ¹H NMR Data for 2-Bromopropanal

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~9.5 - 9.7	Doublet	1H	Aldehydic proton (-CHO)
~4.3 - 4.5	Quartet	1H	Methine proton (-CH(Br)-)
~1.7 - 1.9	Doublet	3H	Methyl protons (-CH₃)

Predicted in CDCl₃ at 400 MHz. Chemical shifts are referenced to TMS (δ = 0.00 ppm).

Table 2: Predicted ¹³C NMR Data for 2-Bromopropanal

Chemical Shift (δ) ppm	Assignment
~190 - 195	Carbonyl carbon (-CHO)
~45 - 50	Methine carbon (-CH(Br)-)
~20 - 25	Methyl carbon (-CH₃)

Predicted in CDCl₃ at 100 MHz. Chemical shifts are referenced to TMS (δ = 0.00 ppm).

Infrared (IR) Spectroscopy

Table 3: Predicted IR Absorption Bands for 2-Bromopropanal

Wavenumber (cm⁻¹)	Intensity	Assignment
~2970 - 2990	Medium	C-H stretch (sp³ -CH₃)
~2820 - 2850	Medium	C-H stretch (aldehydic C-H)
~2720 - 2750	Medium	C-H stretch (aldehydic C-H, Fermi resonance)
~1725 - 1745	Strong	C=O stretch (aldehyde)
~1440 - 1460	Medium	C-H bend (-CH₃)
~1380 - 1400	Medium	C-H bend (-CH-)
~600 - 700	Strong	C-Br stretch

Predicted for a neat liquid film.

Mass Spectrometry (MS)

Table 4: Predicted Mass Spectrometry Fragmentation for 2-Bromopropanal

m/z	Relative Intensity	Assignment
136/138	Moderate	[M]⁺ (Molecular ion peak, bromine isotopes ⁷⁹Br/⁸¹Br)
107/109	Moderate	[M - CHO]⁺
57	Strong	[M - Br]⁺
29	Strong	[CHO]⁺

Predicted for Electron Ionization (EI) at 70 eV.

Experimental Protocols

The following are generalized protocols for obtaining the spectroscopic data described above. Instrument-specific parameters may require optimization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of 2-Bromopropanal in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

• Instrument Setup:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer on the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to achieve homogeneity and optimal peak shape.

  • Tune and match the probe for the desired nucleus (¹H or ¹³C).

• ¹H NMR Acquisition:

  • Acquire the spectrum using a standard single-pulse experiment.

  • Typical parameters include a 30-45° pulse angle, a spectral width of approximately 12 ppm, an acquisition time of 2-4 seconds, and a relaxation delay of 1-2 seconds.

  • Collect a sufficient number of scans (typically 8-16) to achieve an adequate signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire the spectrum using a proton-decoupled pulse sequence.

  • Typical parameters include a 30° pulse angle, a spectral width of approximately 220 ppm, an acquisition time of 1-2 seconds, and a relaxation delay of 2-5 seconds.

  • A larger number of scans (several hundred to thousands) is usually required due to the low natural abundance of ¹³C.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase the resulting spectrum.

  • Calibrate the chemical shift scale using the residual solvent peak or an internal standard (e.g., TMS).

  • Integrate the peaks in the ¹H NMR spectrum.

Infrared (IR) Spectroscopy

• Sample Preparation: For a neat liquid sample, place a small drop of 2-Bromopropanal between two salt plates (e.g., NaCl or KBr). Gently press the plates together to form a thin film.

• Instrument Setup:

  • Place the salt plates in the sample holder of the FTIR spectrometer.

  • Ensure the instrument is purged with dry air or nitrogen to minimize atmospheric water and CO₂ interference.

• Data Acquisition:

  • Collect a background spectrum of the empty salt plates or the clean ATR crystal.

  • Collect the sample spectrum. The instrument will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Typically, 16-32 scans are co-added to improve the signal-to-noise ratio, with a resolution of 4 cm⁻¹.

• Data Processing:

  • Identify and label the major absorption bands in the spectrum.

Mass Spectrometry (MS)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or by injection into a gas chromatograph (GC-MS) for volatile compounds like 2-Bromopropanal.

• Ionization:

  • Utilize Electron Ionization (EI) as the ionization source.

  • Set the electron energy to a standard value of 70 eV to induce fragmentation and generate a reproducible mass spectrum.

• Mass Analysis:

  • The generated ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection:

  • The separated ions are detected, and their abundance is recorded.

• Data Processing:

  • The resulting data is plotted as a mass spectrum, showing the relative intensity of each ion as a function of its m/z value.

  • Identify the molecular ion peak and major fragment ions.

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound like 2-Bromopropanal.

Caption: Workflow of Spectroscopic Analysis.

Conclusion

This technical guide provides a foundational spectroscopic profile of 2-Bromopropanal based on predicted data. The tabulated NMR, IR, and MS information, along with the generalized experimental protocols, serves as a valuable starting point for researchers working with this compound. The provided workflow diagram offers a clear visual representation of the analytical process. It is important to note that while predicted data is a powerful tool, experimental verification remains the gold standard for structural elucidation and characterization.

Solubility and Stability of 2-Bromopropanal: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: 2-Bromopropanal (also known as α-bromopropionaldehyde) is a bifunctional organic compound featuring both an aldehyde group and a bromine atom at the alpha position. This structure imparts a high degree of reactivity, making it a valuable but challenging intermediate in organic synthesis, particularly in the pharmaceutical industry. Its utility is underscored by its role in forming new carbon-carbon and carbon-heteroatom bonds. However, the inherent reactivity of α-bromoaldehydes also leads to significant challenges regarding their solubility and stability. This technical guide provides a comprehensive overview of the known and inferred properties of 2-Bromopropanal, detailed experimental protocols for its analysis, and visual diagrams to illustrate key pathways and workflows.

Solubility Profile

Qualitative Solubility Data

The expected solubility of 2-Bromopropanal in various common laboratory solvents is summarized in Table 1.

Solvent	Solvent Type	Expected Solubility	Justification
Water	Polar Protic	Sparingly Soluble	The polar aldehyde group allows for some interaction with water, but the lack of a hydrogen-bond-donating group and the presence of the hydrophobic propyl chain limit aqueous solubility. This is consistent with related compounds like 2-bromopropane (B125204) (3.18 g/L)[1] and bromoacetone, which is poorly soluble[2].
Ethanol (B145695)	Polar Protic	Soluble	The polarity of ethanol and its ability to engage in hydrogen bonding and dipole-dipole interactions with 2-bromopropanal suggest good solubility. 3-Bromopropanal is known to be soluble in alcohols[3].
Acetone (B3395972)	Polar Aprotic	Soluble	As a polar aprotic solvent, acetone is expected to readily dissolve polar molecules like 2-bromopropanal through dipole-dipole interactions. 2-Bromopropane is miscible with acetone[1].
Dichloromethane (DCM)	Polar Aprotic	Soluble	DCM is a good solvent for a wide range of organic compounds and is expected to solubilize 2-bromopropanal due to its ability to engage in dipole-dipole interactions[4].
Diethyl Ether	Polar Aprotic	Soluble	Ether is a common solvent for organic reactions and is expected to dissolve 2-bromopropanal. 3-Bromopropanal is soluble in ether solvents[3].
Hexane	Non-polar	Sparingly Soluble / Insoluble	The significant polarity of 2-bromopropanal makes it unlikely to be soluble in non-polar aliphatic hydrocarbons like hexane, following the "like dissolves like" principle[5][6].

Experimental Protocol for Solubility Determination

This protocol provides a general method for determining the solubility of 2-Bromopropanal in a given solvent.

Objective: To determine the approximate solubility of 2-Bromopropanal in a specific solvent at a controlled temperature.

Materials:

• 2-Bromopropanal (of known purity)

• Solvent of interest (e.g., water, ethanol, acetone)

• Analytical balance

• Glass vials with screw caps

• Vortex mixer

• Water bath sonicator

• Temperature-controlled incubator or water bath

• Microscope (optional)

• Pipettes and syringes

Procedure:

• Preparation of Stock Solutions: Prepare a high-concentration stock solution if the compound is expected to be highly soluble. For sparingly soluble compounds, start with a direct addition method.

• Tiered Solubility Assessment:

  • Step 1 (High Concentration): Weigh approximately 20 mg of 2-Bromopropanal into a glass vial. Add the solvent dropwise while vortexing until the solid is fully dissolved or a significant volume has been added. Record the volume of solvent used.

  • Step 2 (Lower Concentrations): If the compound did not dissolve, prepare a series of vials with a fixed amount of 2-Bromopropanal (e.g., 10 mg).

  • Step 3 (Solvent Addition): To each vial, add an increasing, precise volume of the solvent (e.g., 0.5 mL, 1.0 mL, 2.0 mL, 5.0 mL, 10.0 mL).

• Enhancing Dissolution:

  • Cap the vials securely and vortex each sample for 1-2 minutes.

  • If solids remain, place the vials in a water bath sonicator for up to 5 minutes.

  • If still undissolved, place the vials in a temperature-controlled bath set to a standard temperature (e.g., 25 °C) for up to 60 minutes with intermittent shaking.

• Observation and Quantification:

  • Visually inspect each vial against a dark background for any undissolved particles.

  • (Optional) Place a drop of the suspension on a microscope slide to confirm the presence or absence of solid material.

  • The solubility is reported as the highest concentration at which no solid particles are visible. For example, if the 10 mg sample dissolved completely in 2.0 mL but not in 1.0 mL, the solubility is approximately 5 mg/mL.

• Safety Precautions: 2-Bromopropanal is a reactive and potentially hazardous chemical. All work should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn.

Caption: Workflow for determining the solubility of 2-Bromopropanal.

Stability Profile

2-Bromopropanal is known to be an unstable compound. Its stability is significantly influenced by temperature, pH, and exposure to light. The presence of both a reactive aldehyde and an α-bromo substituent makes it susceptible to several degradation pathways.

Factors Affecting Stability

Factor	Effect on Stability	Primary Degradation Pathway(s)	Comments
pH	Highly Unstable, especially under basic conditions.	Base-catalyzed dehydrobromination; Aldol condensation.	The α-proton is acidic and can be abstracted by a base, leading to the elimination of HBr to form propenal. The aldehyde is also prone to self-condensation under basic conditions[7][8]. Acidic conditions can catalyze polymerization[3].
Temperature	Thermally Labile	Polymerization; Dehydrobromination; Decomposition.	Elevated temperatures can accelerate degradation. Studies on brominated haloacetaldehydes show rapid degradation at temperatures as low as 50°C[9]. Storage at low temperatures (e.g., -70°C) is recommended to maintain stability[10].
Light	Potentially Photolabile	C-Br Bond Cleavage (Photolysis)	Brominated organic compounds are often susceptible to photodegradation via cleavage of the carbon-bromine bond upon exposure to UV light[11][12]. It is recommended to store 2-Bromopropanal away from light[13].
Oxidants	Unstable	Oxidation	The aldehyde functional group is readily oxidized to a carboxylic acid (2-bromopropanoic acid), especially in the presence of air or other oxidizing agents.

Proposed Degradation Pathways

2-Bromopropanal is susceptible to two primary degradation pathways in aqueous or protic media: hydrolysis and elimination.

• Hydrolysis (SN2 Mechanism): The electron-withdrawing aldehyde group enhances the electrophilicity of the α-carbon, making it susceptible to nucleophilic attack. In an aqueous environment, water can act as a nucleophile, displacing the bromide ion to form 2-hydroxypropanal.

• Elimination (E2 Mechanism): Under basic conditions, a base can abstract the acidic α-proton. The resulting enolate can then eliminate the bromide ion to form propenal (acrolein). This pathway is often rapid and can lead to subsequent polymerization of the reactive α,β-unsaturated aldehyde.

Caption: Proposed degradation pathways for 2-Bromopropanal.

Experimental Protocol for Stability Assessment

This protocol outlines a general method for assessing the stability of 2-Bromopropanal under various stress conditions using High-Performance Liquid Chromatography (HPLC).

Objective: To evaluate the stability of 2-Bromopropanal under conditions of heat, light, and varying pH, and to identify major degradation products.

Materials:

• 2-Bromopropanal

• HPLC-grade acetonitrile (B52724) and water

• pH buffers (e.g., pH 4, 7, 9)

• Forced degradation chamber (temperature and humidity controlled)

• Photostability chamber with UV and visible light sources

• HPLC system with a UV detector and a suitable column (e.g., C18)

• Volumetric flasks, pipettes, and vials

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of 2-Bromopropanal in a suitable solvent (e.g., acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • pH Stability: Dilute the stock solution into separate aqueous buffer solutions at pH 4, 7, and 9. Store these solutions at a controlled temperature (e.g., 25°C or 40°C) in the dark.

  • Thermal Stability: Place a solid sample and a solution sample in a stability chamber at an elevated temperature (e.g., 60°C).

  • Photostability: Expose a solid sample and a solution sample to light in a photostability chamber according to ICH Q1B guidelines. A dark control sample should be stored under the same conditions but protected from light.

• Time Points: Withdraw aliquots from each stressed sample at predetermined time points (e.g., 0, 2, 4, 8, 24, 48 hours). The exact timing will depend on the reactivity of the compound.

• HPLC Analysis:

  • Develop a stability-indicating HPLC method capable of separating 2-Bromopropanal from its potential degradation products.

  • Inject each aliquot onto the HPLC system.

  • Monitor the decrease in the peak area of the 2-Bromopropanal peak and the appearance and increase of any new peaks (degradation products).

• Data Analysis:

  • Calculate the percentage of 2-Bromopropanal remaining at each time point relative to the initial (t=0) concentration.

  • Plot the percentage remaining versus time to determine the degradation kinetics (e.g., half-life).

  • Analyze the chromatograms for the formation of degradation products. If connected to a mass spectrometer (LC-MS), tentative structures of the degradants can be proposed.

Caption: Workflow for assessing the stability of 2-Bromopropanal.

Conclusion

2-Bromopropanal is a highly reactive and versatile synthetic intermediate. Its utility in drug development and organic synthesis is tempered by its inherent instability and limited aqueous solubility. While precise quantitative data is scarce, a qualitative understanding based on its chemical properties and the behavior of related α-bromoaldehydes indicates that it is sparingly soluble in water but soluble in polar organic solvents. It is highly susceptible to degradation under basic conditions, elevated temperatures, and likely upon exposure to light. Proper handling, including storage at low temperatures and away from light, and careful control of reaction pH are critical for its successful use. The experimental protocols provided in this guide offer a framework for researchers to quantitatively determine the specific solubility and stability parameters of 2-Bromopropanal for their unique applications.

References

• 1. atamankimya.com [atamankimya.com]
• 2. Bromoacetone | C3H5BrO | CID 11715 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Dichloromethane | CH2Cl2 | CID 6344 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. 22.3 Alpha Halogenation of Aldehydes and Ketones – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 9. Rapid degradation of brominated haloacetaldehydes at elevated temperature: Kinetics and newly discovered mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. brainly.in [brainly.in]
• 11. mdpi.com [mdpi.com]
• 12. Photodecomposition properties of brominated flame retardants (BFRs) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. CAS 19967-57-8: Propanal, 2-bromo- | CymitQuimica [cymitquimica.com]

The Synthetic Versatility of 2-Bromopropanal: A Technical Guide for Organic Chemists

Introduction

2-Bromopropanal (also known as α-bromopropionaldehyde) is a highly reactive trifunctional electrophile poised for a significant role in modern organic synthesis. Its structure, featuring an aldehyde, an α-bromo substituent, and an adjacent methyl group, offers a unique combination of reactive sites for the construction of diverse and complex molecular architectures. This technical guide provides an in-depth exploration of the potential applications of 2-bromopropanal, with a focus on its utility in the synthesis of valuable heterocyclic scaffolds for the pharmaceutical and agrochemical industries. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the synthetic potential of this versatile building block.

Core Reactivity and Synthetic Profile

The synthetic utility of 2-bromopropanal stems from the electrophilic nature of both the aldehyde carbon and the α-carbon bearing the bromine atom. This dual reactivity allows for a range of transformations, including nucleophilic additions, substitutions, and cyclocondensation reactions. The adjacent methyl group can also influence the stereochemical outcome of certain reactions.

Key Applications in Heterocyclic Synthesis

2-Bromopropanal is an excellent precursor for the synthesis of various five- and six-membered heterocyclic systems, which are prevalent in biologically active compounds.

Thiazole (B1198619) Synthesis via Hantzsch Condensation

The Hantzsch thiazole synthesis is a classic and reliable method for the formation of the thiazole ring. The reaction involves the condensation of an α-halocarbonyl compound, such as 2-bromopropanal, with a thioamide or thiourea (B124793).

A logical workflow for a typical Hantzsch thiazole synthesis using 2-bromopropanal is depicted below.

Caption: Hantzsch synthesis of 2-amino-4-methylthiazole.

Experimental Protocol: Synthesis of 2-Amino-4-methylthiazole

This protocol is adapted from established procedures for Hantzsch thiazole synthesis.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve thiourea (1.0 equivalent) in ethanol (B145695).

• Addition of 2-Bromopropanal: To the stirred solution, add 2-bromopropanal (1.0 equivalent) dropwise at room temperature.

• Reaction: Heat the reaction mixture to reflux and maintain for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature. Neutralize the mixture with a saturated aqueous solution of sodium bicarbonate.

• Isolation: The product, 2-amino-4-methylthiazole, will precipitate out of the solution. Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum.

• Purification: If necessary, the product can be further purified by recrystallization from a suitable solvent such as ethanol or an ethanol/water mixture.

Reactant 1	Reactant 2	Solvent	Temperature	Time (h)	Yield (%)
2-Bromopropanal	Thiourea	Ethanol	Reflux	2-4	70-85 (estimated)
2-Bromopropanal	N-Phenylthiourea	Ethanol	Reflux	3-5	65-80 (estimated)

Table 1: Representative conditions for the Hantzsch synthesis of 2-aminothiazoles using 2-bromopropanal. Yields are estimated based on similar reactions.

Imidazole (B134444) Synthesis

2-Bromopropanal is a valuable precursor for the synthesis of substituted imidazoles. One common method involves the reaction with an amidine, where the two nitrogen atoms of the amidine form the imidazole ring with the α-bromoaldehyde.

The general reaction pathway for the synthesis of a 1,4-disubstituted imidazole is outlined below.

Caption: General pathway for imidazole synthesis.

Experimental Protocol: Synthesis of 1-Benzyl-4-methyl-1H-imidazole

This is a representative protocol based on known methods for imidazole synthesis.

• Reaction Setup: To a solution of benzamidine (B55565) (1.0 equivalent) in a suitable solvent such as acetonitrile (B52724) or DMF, add a base like potassium carbonate (1.5 equivalents).

• Addition of 2-Bromopropanal: Add 2-bromopropanal (1.0 equivalent) to the suspension and stir the mixture at room temperature.

• Reaction: Heat the reaction mixture to 60-80 °C and monitor by TLC until the starting materials are consumed (typically 6-12 hours).

• Work-up: Cool the reaction to room temperature and filter off the inorganic salts. Concentrate the filtrate under reduced pressure.

• Isolation and Purification: The crude product can be purified by column chromatography on silica (B1680970) gel using a mixture of ethyl acetate (B1210297) and hexanes as the eluent to afford the pure 1-benzyl-4-methyl-1H-imidazole.

Amidine	Solvent	Base	Temperature (°C)	Time (h)	Yield (%)
Benzamidine	Acetonitrile	K₂CO₃	80	8	60-75 (estimated)
Acetamidine	DMF	Na₂CO₃	60	12	55-70 (estimated)

Table 2: Estimated reaction conditions for the synthesis of 1,4-disubstituted imidazoles from 2-bromopropanal.

Other Potential Applications

Beyond the synthesis of thiazoles and imidazoles, the reactivity of 2-bromopropanal opens doors to a variety of other transformations:

• Synthesis of Pyrroles: Reaction with β-enaminones or β-ketoesters in the presence of a base can lead to the formation of substituted pyrroles.

• Multicomponent Reactions: Its bifunctional nature makes it an ideal candidate for multicomponent reactions, allowing for the rapid construction of complex molecules in a single step.

• Asymmetric Synthesis: The chiral center at the α-position allows for the use of (R)- or (S)-2-bromopropanal in stereoselective synthesis to produce enantiomerically enriched products.

Synthesis of 2-Bromopropanal

For researchers who wish to prepare 2-bromopropanal in the laboratory, several methods have been reported.

Caption: Common synthetic routes to 2-bromopropanal.

Experimental Protocol: Synthesis of 2-Bromopropanal from 2-Hydroxypropanal

This protocol is based on a patented procedure.[1]

• Mixing: In a suitable reaction vessel, mix methanol (B129727) and 2-hydroxypropanal at room temperature until the latter is fully dissolved.

• Bromination: Slowly add bromine (1.0-1.5 equivalents) dropwise to the stirred solution. Maintain the temperature at room temperature.

• Reaction: After the addition is complete, continue stirring the reaction mixture for 2-4 hours at room temperature.

• Solvent and Excess Reagent Removal: Remove the methanol and any unreacted bromine by distillation under reduced pressure.

• Work-up: Wash the residue with water and dry the organic layer over anhydrous sodium sulfate.

• Isolation: Concentrate the dried solution under reduced pressure to obtain 2-bromopropanal.

Starting Material	Brominating Agent	Solvent	Yield (%)	Reference
2-Hydroxypropanal	Bromine	Methanol	High	[1]
Propionaldehyde	N-Bromosuccinimide	CCl₄	Moderate	[2]

Table 3: Summary of synthetic methods for 2-bromopropanal.

Conclusion

2-Bromopropanal is a potent and versatile building block in organic synthesis. Its ability to readily participate in cyclocondensation reactions makes it particularly valuable for the construction of medicinally relevant heterocyclic cores such as thiazoles and imidazoles. The protocols and data presented in this guide are intended to provide a solid foundation for chemists to explore and exploit the synthetic potential of this reactive intermediate. Further investigation into its use in multicomponent and asymmetric reactions is warranted and will undoubtedly expand its role in the synthesis of complex and biologically active molecules.

References

• 1. researchgate.net [researchgate.net]
• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

Reactivity of the Aldehyde Group in 2-Bromopropanal: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Bromopropanal (α-bromopropionaldehyde) is a bifunctional organic compound featuring a reactive aldehyde group and a bromine atom on the adjacent (alpha) carbon. This unique structural arrangement makes it a versatile synthetic intermediate, particularly in the construction of heterocyclic compounds and complex molecules for pharmaceutical applications. The electrophilic nature of the carbonyl carbon governs a wide range of nucleophilic addition reactions, while the presence of the α-bromo substituent introduces additional reactivity pathways and stereochemical considerations. This guide provides a comprehensive overview of the synthesis, chemical properties, and characteristic reactions of the aldehyde group in 2-bromopropanal, supported by experimental protocols and quantitative data.

Synthesis and Physicochemical Properties

2-Bromopropanal is typically synthesized via the bromination of an appropriate propanal derivative. A common and efficient method involves the reaction of 2-hydroxypropanal (B1205545) with bromine, often in a solvent like methanol (B129727).[1] This approach offers high yields and utilizes readily available starting materials.[1]

Physicochemical Data

The key physical and chemical properties of 2-bromopropanal are summarized in the table below, providing essential data for handling and reaction planning.[2][3]

Property	Value
CAS Number	19967-57-8
Molecular Formula	C₃H₅BrO
Molecular Weight	136.976 g/mol
Boiling Point	108.2 °C at 760 mmHg
Density	1.54 g/cm³
Refractive Index	1.4813
Appearance	Colorless to pale yellow liquid
Solubility	Soluble in common organic solvents

Core Reactivity of the Aldehyde Group

The primary site of reactivity in 2-bromopropanal is the aldehyde functional group. The carbonyl carbon is highly electrophilic due to the polarization of the carbon-oxygen double bond, making it susceptible to attack by a wide range of nucleophiles.

Caption: Polarity of the carbonyl group in 2-bromopropanal.

Nucleophilic Addition Reactions

Nucleophilic addition is the most characteristic reaction of aldehydes.[4] The general mechanism involves the attack of a nucleophile on the carbonyl carbon, followed by protonation of the resulting alkoxide intermediate.

Caption: General workflow for nucleophilic addition to an aldehyde.

2.1.1. Acetal (B89532) Formation In the presence of an acid catalyst, 2-bromopropanal reacts with alcohols to form hemiacetals and subsequently acetals.[5] This reaction is often used to protect the highly reactive aldehyde group during other synthetic transformations, such as cross-coupling reactions on an aromatic ring attached to the molecule.[6] The diethyl acetal of 2-bromopropanal is a common intermediate.[6]

2.1.2. Cyanohydrin Formation The addition of hydrogen cyanide (HCN) across the carbonyl double bond yields a cyanohydrin.[7] This reaction, typically catalyzed by a small amount of base, is significant as it creates a new carbon-carbon bond and introduces a nitrile group that can be further hydrolyzed to a carboxylic acid or reduced to an amine.[8][9]

2.1.3. Grignard and Organolithium Reactions Organometallic reagents, such as Grignard reagents (R-MgX), are potent nucleophiles that readily add to the aldehyde group.[4] Reaction of 2-bromopropanal with a Grignard reagent, followed by an acidic workup, yields a secondary alcohol.[10] However, a key consideration is the potential for the organometallic reagent to also react at the C-Br bond via substitution or metal-halogen exchange.

2.1.4. Wittig Reaction The Wittig reaction provides a powerful method for converting aldehydes into alkenes.[11][12] 2-Bromopropanal can react with a phosphonium (B103445) ylide (a Wittig reagent) to produce a substituted 1-bromo-2-butene derivative.[13] This reaction is highly valuable for its regioselectivity in forming the double bond at a specific location.[12]

Oxidation

The aldehyde group of 2-bromopropanal can be readily oxidized to a carboxylic acid, yielding 2-bromopropanoic acid. Standard oxidizing agents for aldehydes can be employed, but reaction conditions must be chosen carefully to avoid side reactions involving the bromine atom. The Hell-Volhard-Zelinsky reaction, while a method for synthesizing α-bromo acids from carboxylic acids, underscores the stability of the final product, 2-bromopropanoic acid.[14][15]

Reduction

The aldehyde group can be reduced to a primary alcohol (2-bromo-1-propanol) or fully reduced to a methyl group (1-bromopropane).

• Reduction to Alcohol : Selective reduction to the corresponding primary alcohol, 2-bromo-1-propanol, can be achieved using mild reducing agents like sodium borohydride (B1222165) (NaBH₄) in an alcoholic solvent.

• Reduction to Alkane (Deoxygenation) : For complete reduction of the carbonyl to a methylene (B1212753) group (-CH₂), more vigorous methods are required. The Clemmensen reduction (using zinc amalgam and concentrated HCl) is particularly suitable for α-halo aldehydes as it is effective at reducing the carbonyl while leaving the halogen atom intact.[16]

Applications in Drug Development and Organic Synthesis

The dual reactivity of 2-bromopropanal makes it a valuable building block in medicinal chemistry and complex organic synthesis.[17]

• Heterocycle Synthesis : It is a precursor for various heterocyclic systems. For example, its protected acetal form has been used in the synthesis of 5-bromoimidazopyridine, a scaffold found in various biologically active molecules.[6]

• Pharmaceutical Intermediates : The ability to introduce both an aldehyde (or its derivatives) and a bromine atom allows for sequential, selective modifications. This is crucial in building the complex carbon skeletons of active pharmaceutical ingredients (APIs).[18] For instance, 2-bromopropionaldehyde diethyl acetal is a key reagent in synthesizing piperazinylimidazo[1,2-a]pyrazines, which are explored as drugs for cardiovascular and neurological diseases.[6]

Caption: Synthetic pathways originating from 2-bromopropanal.

Experimental Protocols

Synthesis of 2-Bromopropanal from 2-Hydroxypropanal

This protocol is adapted from patent literature and provides a high-yield synthesis of 2-bromopropanal.[1]

Materials:

• 2-Hydroxypropanal (1 equivalent)

• Methanol (MeOH)

• Bromine (Br₂) (1.2 - 1.5 equivalents)

• Diethyl ether (Et₂O)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Three-neck round-bottom flask, dropping funnel, magnetic stirrer, rotary evaporator.

Procedure:

• In a 1L three-neck flask equipped with a magnetic stirrer and a dropping funnel, dissolve 38.6 g of 2-hydroxypropanal in 463 mL of methanol. Stir at room temperature until a homogeneous solution is formed.

• Slowly add 57.9 g of bromine dropwise from the dropping funnel to the stirred solution at room temperature. Maintain the temperature of the reaction mixture with a water bath if necessary.

• After the addition is complete, continue to stir the reaction mixture at room temperature for 2-6 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Once the reaction is complete, remove the methanol and any excess bromine under reduced pressure using a rotary evaporator.

• To the resulting residue, add 150 mL of diethyl ether and stir. Transfer the mixture to a separatory funnel and separate the layers if two are present. Wash the residue/organic layer with two additional 150 mL portions of diethyl ether.

• Combine all the ether layers and dry over anhydrous sodium sulfate.

• Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude 2-bromopropanal product.

Quantitative Data:

Reactant (2-hydroxypropanal)	Reactant (Bromine)	Solvent (Methanol)	Reaction Time	Yield of 2-Bromopropanal	Reference
38.6 g	57.9 g	463 mL	6 h	84%	Patent CN102516046A
26.2 g	26.4 g	210 mL	2 h	75.6%	Patent CN102432444B
14.8 g	19.2 g	150 mL	3 h	85%	Patent CN102432444B

General Protocol for Acetal Protection

This protocol describes the general procedure for the formation of 2-bromopropanal diethyl acetal, a common method for protecting the aldehyde group.[19]

Materials:

• 2-Bromopropanal (1 equivalent)

• Ethanol (excess, anhydrous)

• Anhydrous solvent (e.g., Toluene or Dichloromethane)

• Acid catalyst (e.g., p-toluenesulfonic acid (TsOH) or Amberlyst-15)

• Dean-Stark apparatus (if using toluene) or molecular sieves (4Å)

• Standard laboratory glassware

Procedure:

• Set up a round-bottom flask with a reflux condenser and a Dean-Stark trap (if removing water azeotropically).

• To the flask, add 2-bromopropanal, a 3-5 fold excess of anhydrous ethanol, and the anhydrous solvent (e.g., toluene).

• Add a catalytic amount of p-toluenesulfonic acid (approx. 0.01-0.05 equivalents).

• Heat the mixture to reflux. Water produced during the reaction will be removed azeotropically and collected in the Dean-Stark trap.

• Continue refluxing until no more water is collected (typically 2-4 hours). Monitor the reaction by TLC or GC-MS.

• Once complete, cool the reaction mixture to room temperature.

• Quench the reaction by adding a mild base (e.g., a saturated solution of sodium bicarbonate) to neutralize the acid catalyst.

• Extract the product into an organic solvent (e.g., diethyl ether), wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude acetal.

• Purify the product by distillation under reduced pressure.

Caption: Step-by-step workflow for the synthesis of 2-bromopropanal.

References

• 1. CN102516046A - Method for synthesizing 2-bromopropanal - Google Patents [patents.google.com]
• 2. 2-Bromopropanal｜lookchem [lookchem.com]
• 3. 2-Bromopropanal | C3H5BrO | CID 350624 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. byjus.com [byjus.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. fiveable.me [fiveable.me]
• 9. Reaction of Aldehydes and Ketones with CN Cyanohydrin Formation - Chemistry Steps [chemistrysteps.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Wittig reaction - Wikipedia [en.wikipedia.org]
• 12. 20.4. The Wittig reaction | Organic Chemistry II [courses.lumenlearning.com]
• 13. Wittig Reaction [organic-chemistry.org]
• 14. m.youtube.com [m.youtube.com]
• 15. researchgate.net [researchgate.net]
• 16. Which one is the best method of reducing 3-bromopropanal to 1-bromopropane? BrCH2CH2CHO→BrCH2CH2CH3 [infinitylearn.com]
• 17. Page loading... [guidechem.com]
• 18. nbinno.com [nbinno.com]
• 19. youtube.com [youtube.com]

Stereoisomers of 2-Bromopropanal: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromopropanal is a halogenated aldehyde of significant interest in organic synthesis and as a potential building block in the development of novel chemical entities. Its structure contains a chiral center at the second carbon atom, giving rise to two stereoisomers: (R)-2-bromopropanal and (S)-2-bromopropanal. The stereochemistry of a molecule can profoundly influence its biological activity, making the study and separation of these enantiomers critical for applications in medicinal chemistry and drug development. This technical guide provides a comprehensive overview of the stereoisomers of 2-bromopropanal, their properties, and methodologies for their synthesis and separation.

Physicochemical Properties

The physical and chemical properties of 2-bromopropanal are crucial for its handling, application in synthesis, and analytical characterization. While data for the racemic mixture is available, specific properties of the individual enantiomers, such as specific optical rotation, are not widely reported in the literature. Enantiomers possess identical physical properties in an achiral environment (e.g., boiling point, density, refractive index), but they differ in their interaction with plane-polarized light.[1]

Table 1: Physicochemical Properties of 2-Bromopropanal

Property	Value (for racemic mixture unless otherwise specified)	Reference(s)
Molecular Formula	C₃H₅BrO	[2][3]
Molecular Weight	136.976 g/mol	[2]
Boiling Point	108.2 °C at 760 mmHg	[2]
Density	1.54 g/cm³	[2]
Refractive Index	1.4813	[2]
Flash Point	61.3 °C	[2]
Specific Optical Rotation
(R)-2-bromopropanal	Data not available in cited literature.
(S)-2-bromopropanal	Data not available in cited literature.

Synthesis of 2-Bromopropanal Stereoisomers

The synthesis of 2-bromopropanal can be approached through two main strategies: the synthesis of the racemic mixture followed by chiral resolution, or through enantioselective synthesis to directly obtain a specific enantiomer.

Synthesis of Racemic 2-Bromopropanal

A common method for the synthesis of racemic 2-bromopropanal involves the α-bromination of propanal. This reaction typically proceeds via an enol or enolate intermediate and, in the absence of a chiral catalyst, results in a racemic mixture of the (R) and (S) enantiomers.

Experimental Protocol: Synthesis of Racemic 2-Bromopropanal

This protocol is based on a general method for the synthesis of 2-bromopropanal.[4]

• Materials: 2-hydroxypropanal (B1205545), methanol (B129727), bromine, diethyl ether, anhydrous sodium sulfate.

• Procedure:

  • In a suitable reaction flask, dissolve 2-hydroxypropanal in methanol at room temperature with stirring.[4]

  • Slowly add bromine to the solution dropwise.[4]

  • Continue stirring the reaction mixture at room temperature for 2-4 hours.[4]

  • Monitor the reaction progress using an appropriate analytical technique (e.g., TLC or GC).

  • Upon completion, remove methanol and any excess bromine under reduced pressure.[4]

  • Wash the residue with diethyl ether.

  • Combine the ether layers and dry over anhydrous sodium sulfate.[4]

  • Concentrate the filtrate under reduced pressure to obtain 2-bromopropanal.[4]

Caption: Synthesis of racemic 2-bromopropanal.

Enantioselective Synthesis

The direct synthesis of a single enantiomer of 2-bromopropanal can be achieved through enantioselective α-bromination of propanal. This approach utilizes a chiral catalyst to control the stereochemical outcome of the reaction. Organocatalysis, employing chiral amines or their derivatives, has emerged as a powerful tool for such transformations.[5][6][7][8]

Conceptual Experimental Workflow: Enantioselective α-Bromination

• Core Principle: A chiral organocatalyst, such as a derivative of proline or a C2-symmetric diphenylpyrrolidine, reacts with propanal to form a chiral enamine intermediate.[6][7] This enamine then reacts with a bromine source (e.g., N-bromosuccinimide - NBS) from a sterically less hindered face, leading to the formation of the α-brominated product with a specific stereochemistry.[5] The catalyst is then regenerated.

Caption: Conceptual workflow for enantioselective α-bromination.

Chiral Resolution of 2-Bromopropanal

The separation of a racemic mixture into its constituent enantiomers is known as chiral resolution. For 2-bromopropanal, this can be a challenging task due to its reactivity. Common methods for chiral resolution include preparative chiral chromatography and derivatization with a chiral resolving agent to form diastereomers, which can then be separated by conventional chromatography.

Preparative Chiral High-Performance Liquid Chromatography (HPLC)

Preparative chiral HPLC is a powerful technique for the direct separation of enantiomers. The choice of the chiral stationary phase (CSP) is critical for achieving separation.

General Experimental Protocol: Preparative Chiral HPLC

• Instrumentation: A preparative HPLC system equipped with a chiral column.

• Chiral Stationary Phase (CSP): The selection of the CSP is empirical and requires screening of different types of chiral columns (e.g., polysaccharide-based, protein-based, etc.).

• Mobile Phase: A suitable mobile phase, typically a mixture of a non-polar solvent (e.g., hexane) and a polar modifier (e.g., isopropanol (B130326) or ethanol), is used to elute the enantiomers at different rates.

• Procedure:

  • Dissolve the racemic 2-bromopropanal in the mobile phase.

  • Inject the sample onto the chiral column.

  • Elute the enantiomers using an isocratic or gradient mobile phase.

  • Collect the fractions corresponding to each enantiomer.

  • Analyze the purity of the collected fractions using an analytical chiral HPLC method.

  • Evaporate the solvent to obtain the isolated enantiomers.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. 2-Bromopropanal｜lookchem [lookchem.com]
• 3. 2-Bromopropanal | C3H5BrO | CID 350624 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. CN102516046A - Method for synthesizing 2-bromopropanal - Google Patents [patents.google.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Organocatalytic asymmetric alpha-bromination of aldehydes and ketones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Organocatalytic asymmetric α-bromination of aldehydes and ketones - Chemical Communications (RSC Publishing) DOI:10.1039/B509366J [pubs.rsc.org]
• 8. Organocatalytic asymmetric α-bromination of aldehydes and ketones - Chemical Communications (RSC Publishing) [pubs.rsc.org]

A Comprehensive Technical Guide to the Safe Handling of 2-Bromopropanal for Research and Development

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the hazards and essential safety precautions for handling 2-Bromopropanal. The information herein is intended to support laboratory safety protocols and to ensure the well-being of personnel working with this reactive chemical intermediate. Due to the limited availability of specific toxicological data for 2-Bromopropanal, this guide emphasizes a precautionary approach based on its chemical properties and the known hazards of similar alpha-bromo aldehydes.

Chemical and Physical Properties

2-Bromopropanal is a colorless to pale yellow liquid with a characteristic sharp odor.[1] A summary of its key physical and chemical properties is provided in Table 1. Understanding these properties is fundamental to its safe handling and storage.

Property	Value	Reference
Chemical Formula	C₃H₅BrO	[2]
Molecular Weight	136.98 g/mol	[2]
CAS Number	19967-57-8	[2]
Appearance	Colorless to pale yellow liquid	[1]
Boiling Point	108.2 °C at 760 mmHg	[2]
Density	1.54 g/cm³	[2]
Flash Point	61.3 °C	[2]
Vapor Pressure	26.2 mmHg at 25°C	[2]
Refractive Index	1.4813	[2]

Hazard Identification and Classification

2-Bromopropanal is classified as a hazardous substance. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following classifications based on available data.[3]

Hazard Class	Category	Hazard Statement
Flammable liquids	3	H226: Flammable liquid and vapor
Skin corrosion/irritation	2	H315: Causes skin irritation
Serious eye damage/eye irritation	2A	H319: Causes serious eye irritation
Specific target organ toxicity – single exposure (Respiratory tract irritation)	3	H335: May cause respiratory irritation

Primary Hazards:

• Flammability: As a flammable liquid, 2-Bromopropanal and its vapors can ignite.[3]

• Irritation: It is known to cause irritation to the skin, eyes, and respiratory system upon contact or inhalation.[3]

Toxicological Data

There is a significant lack of publicly available quantitative toxicological data, such as LD50 (oral, dermal) and LC50 (inhalation) values, specifically for 2-Bromopropanal. Much of the available data pertains to the structurally different compound, 2-bromopropane (B125204). In the absence of specific data, it is prudent to treat 2-Bromopropanal as a substance with the potential for significant toxicity and to handle it with appropriate caution to minimize exposure.

Reactivity and Stability

2-Bromopropanal is a reactive compound due to the presence of both an aldehyde functional group and a bromine atom on the alpha-carbon.

• Nucleophilic Substitution: The carbon atom bonded to the bromine is electrophilic and susceptible to attack by nucleophiles, leading to the displacement of the bromide ion.

• Aldehyde Reactions: The aldehyde group can undergo typical reactions such as oxidation, reduction, and nucleophilic addition.

• Stability: Proper storage in a cool, dry place away from light is recommended to maintain its stability.[4]

• Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, and metals.

The following diagram illustrates the general reactivity of alpha-bromo aldehydes:

General reactivity pathways of 2-Bromopropanal.

Safe Handling and Personal Protective Equipment (PPE)

A systematic approach to handling 2-Bromopropanal is crucial to minimize risk. The following workflow outlines the key stages of safe handling in a laboratory setting.

A logical workflow for the safe handling of 2-Bromopropanal.

Engineering Controls

• Ventilation: Always handle 2-Bromopropanal in a well-ventilated area, preferably within a certified chemical fume hood, to minimize inhalation of vapors.

• Safety Equipment: An eyewash station and safety shower must be readily accessible in the immediate work area.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical. The following flowchart provides a decision-making guide for selecting PPE when working with hazardous aldehydes like 2-Bromopropanal.

Decision-making flowchart for PPE selection.

Experimental Protocols

General Handling and Dispensing

• Before use, ensure all glassware and equipment are dry and free from contaminants.

• Conduct all transfers of 2-Bromopropanal within a chemical fume hood.

• Use a calibrated syringe or pipette for accurate and safe dispensing.

• Keep the container tightly sealed when not in use to prevent the escape of vapors.

Example Synthesis of 2-Bromopropanal

The following is an example of a synthetic procedure for 2-Bromopropanal.[5]

• Materials:

  • 2-Hydroxypropanal (B1205545)

  • Bromine

  • Methanol (B129727)

  • Diethyl ether

  • Anhydrous Sodium Sulfate

• Procedure:

  • In a three-necked flask, dissolve 2-hydroxypropanal in methanol with stirring at room temperature.

  • Slowly add bromine to the solution.

  • Continue stirring at room temperature for 2-4 hours, monitoring the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, remove methanol and any excess bromine by distillation under reduced pressure.

  • Wash the residue with diethyl ether.

  • Combine the ether layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain 2-Bromopropanal.

Note: This protocol is for the synthesis of 2-Bromopropanal and is provided for informational purposes. When using 2-Bromopropanal as a reactant, similar precautions for handling a reactive, halogenated aldehyde should be taken.

Quenching of Unreacted 2-Bromopropanal

At the end of a reaction, it is crucial to safely quench any unreacted 2-Bromopropanal. A general procedure for quenching reactive alpha-bromo aldehydes is as follows:

• Cool the reaction mixture in an ice bath.

• Slowly and cautiously add a solution of sodium bisulfite or sodium thiosulfate (B1220275) with stirring. This will reduce the aldehyde and react with any remaining bromine species.

• After the initial reaction subsides, the mixture can be neutralized with a mild base such as sodium bicarbonate.

• Extract the aqueous layer with a suitable organic solvent to remove the organic products.

• The aqueous layer can then be disposed of according to institutional guidelines for hazardous waste.

First-Aid Measures

In the event of exposure to 2-Bromopropanal, immediate action is required:

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Storage and Disposal

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible substances and sources of ignition. Protect from light.

• Disposal: Dispose of waste 2-Bromopropanal and contaminated materials as hazardous waste in accordance with local, state, and federal regulations. Do not dispose of down the drain.

Spill and Leak Procedures

• Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a suitable container for disposal.

• Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection. Contain the spill and prevent it from entering drains. Absorb with an inert material and collect for disposal.

Disclaimer

This document is intended as a guide for trained professionals and should be used in conjunction with a comprehensive risk assessment and institutional safety protocols. The information provided is based on currently available data, which is limited for this specific compound. Always consult the most recent Safety Data Sheet (SDS) and relevant literature before handling 2-Bromopropanal.

References

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. Thermal decomposition of 2-bromopropene, and 2-chloropropene - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. 2-Bromopropanal | C3H5BrO | CID 350624 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. LC50 of 2-bromopropane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. CN102516046A - Method for synthesizing 2-bromopropanal - Google Patents [patents.google.com]

An In-depth Technical Guide to the Synthesis and Applications of α-Bromopropionaldehyde

Introduction: α-Bromopropionaldehyde, systematically known as 2-bromopropanal, is a highly reactive organic compound with the chemical formula C₃H₅BrO.[1] It serves as a versatile and crucial building block in organic synthesis.[1] Its bifunctional nature, possessing both a reactive aldehyde group and a bromine atom at the alpha position, makes it a valuable precursor for a wide range of chemical transformations. This guide provides a comprehensive overview of its synthesis, chemical properties, and significant applications, particularly in the fields of pharmaceuticals and agrochemicals, for researchers, scientists, and professionals in drug development.[1][2] The compound is a colorless to pale yellow liquid with a pungent odor, classified as hazardous due to its irritant and toxic properties, necessitating careful handling.[2]

Physicochemical Properties

α-Bromopropionaldehyde and its commonly used diethyl acetal (B89532) derivative possess distinct physical and chemical properties that are crucial for their application in synthesis. The acetal form is often used to protect the highly reactive aldehyde group during certain transformations.[3]

Property	α-Bromopropionaldehyde	α-Bromopropionaldehyde Diethyl Acetal
Molecular Formula	C₃H₅BrO[4]	C₇H₁₅BrO₂[5]
Molecular Weight	136.98 g/mol [4]	211.10 g/mol [5]
CAS Number	19967-57-8[1]	3400-55-3[5]
Appearance	Colorless to pale yellow liquid[2]	Colorless to pale yellow liquid[3]
Density	Not widely reported	1.198 g/mL at 25 °C[5]
Boiling Point	Not widely reported	58-60 °C at 17 mmHg
Refractive Index	Not widely reported	n20/D 1.439[5]
Flash Point	Flammable liquid[4]	62.8 °C[5]

Synthesis of α-Bromopropionaldehyde

The synthesis of α-bromopropionaldehyde can be achieved through several routes. A prevalent method involves the direct bromination of a propanal precursor. Due to the high reactivity of the aldehyde, it is often synthesized for immediate use or converted to a more stable acetal form.

Synthesis from 2-Hydroxypropanal (B1205545)

A method for synthesizing 2-bromopropionaldehyde involves the reaction of 2-hydroxypropanal with bromine in methanol (B129727) at room temperature.[6][7] This procedure provides the crude product in high yield, which can be used directly in subsequent reactions without extensive purification.[6]

Experimental Protocol:

• In a three-necked flask, dissolve 2-hydroxypropanal in methanol (approximately 8-12 mL of methanol per gram of 2-hydroxypropanal).[7]

• Stir the solution at room temperature.

• Slowly add bromine dropwise to the solution (mass ratio of 2-hydroxypropanal to bromine is between 1:1 and 1:1.5).[7]

• After the addition is complete, continue stirring the reaction mixture at room temperature for 2 to 6 hours.[6]

• Monitor the reaction completion using Thin-Layer Chromatography (TLC).

• Once the reaction is complete, remove the methanol and any excess bromine by evaporation under reduced pressure.

• Wash the residue with diethyl ether (e.g., 3 x 50 mL).

• Combine the ether layers and dry over anhydrous Na₂SO₄.

• Concentrate the filtrate until dry to obtain the crude α-bromopropionaldehyde product.[6]

Quantitative Data for Synthesis from 2-Hydroxypropanal [6]

2-Hydroxypropanal (g)	Methanol (mL)	Bromine (g)	Reaction Time (h)	Crude Product Yield (%)
14.8	150	19.2	3	85
26.2	210	26.4	2	75.6

| 38.6 | 463 | 57.9 | 6 | 84 |

Workflow for the synthesis of α-bromopropionaldehyde.

Chemical Reactivity and Applications

α-Bromopropionaldehyde is a bifunctional molecule whose reactivity is dominated by the electrophilic nature of both the carbonyl carbon and the α-carbon bonded to the bromine atom. This dual reactivity makes it a versatile reagent in organic synthesis.[1][2]

Key Reactions:

• Nucleophilic Addition: The aldehyde group is susceptible to nucleophilic attack, participating in reactions like acetal formation, aldol (B89426) condensations, and additions of Grignard reagents.

• Nucleophilic Substitution: The bromine atom is a good leaving group, making the α-carbon a target for Sₙ2 reactions.[1]

This reactivity profile allows it to be used as a precursor for a wide variety of more complex molecules.

Dual reactivity pathways of α-bromopropionaldehyde.

Applications in Pharmaceutical and Agrochemical Industries

α-Bromopropionaldehyde is a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals.[2] Its structure is incorporated into more complex molecules to impart specific biological activities.

• Pharmaceutical Synthesis: The compound and its derivatives are key intermediates in producing a range of pharmaceuticals.[2] The diethyl acetal form, in particular, is used in the synthesis of piperazinylimidazo[1,2-a]pyrazines, which are explored for developing drugs targeting cardiovascular and neurological diseases.[3] It also serves as a starting material for synthesizing specialized dipeptides like selenocysteine (B57510) dipeptides.[3]

• Agrochemical Synthesis: In the agrochemical sector, it functions as an essential precursor for manufacturing pesticides and other crop protection agents.[2] Its properties allow for the creation of effective compounds that help protect crops from various pests and diseases.[2]

• Heterocyclic Chemistry: As a bifunctional reagent, it is widely used to construct heterocyclic compounds, which are core structures in many biologically active molecules.[1][3] For example, it can react with a thioamide to form a thiazole (B1198619) ring, a common scaffold in medicinal chemistry.

Logical flow for heterocyclic synthesis using the subject compound.

Safety and Handling

α-Bromopropionaldehyde is classified as a hazardous chemical. It is a skin and eye irritant and may cause respiratory irritation.[2][4] All handling should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves and safety goggles, should be worn. Store the compound in a cool, dry, and well-ventilated area away from incompatible materials.[2]

Conclusion

α-Bromopropionaldehyde is a highly valuable and reactive chemical intermediate with significant applications in organic synthesis. Its utility is primarily driven by its dual electrophilic centers, which allow for a variety of chemical transformations. The straightforward synthesis protocols and its role as a precursor to complex pharmaceutical, agrochemical, and heterocyclic compounds underscore its importance for researchers and professionals in chemical and drug development. Proper handling and awareness of its hazardous properties are essential for its safe and effective use in the laboratory.

References

• 1. Page loading... [guidechem.com]
• 2. Cas 19967-57-8,2-BROMO-PROPIONALDEHYDE | lookchem [lookchem.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. 2-Bromopropanal | C3H5BrO | CID 350624 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-Bromopropionaldehyde diethyl acetal 95 3400-55-3 [sigmaaldrich.com]
• 6. CN102432444B - Method for synthesizing 2-bromine-2-methyl propanal - Google Patents [patents.google.com]
• 7. CN102516046A - Method for synthesizing 2-bromopropanal - Google Patents [patents.google.com]

Protocols & Analytical Methods

Synthesis of Heterocycles Using 2-Bromopropanal: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of various heterocyclic compounds utilizing 2-bromopropanal as a key starting material. The methodologies described are based on established synthetic strategies for the formation of thiazole (B1198619), imidazole, and oxazole (B20620) ring systems. Due to a scarcity of literature detailing specific quantitative data for reactions involving 2-bromopropanal, the provided yields and reaction parameters are based on analogous transformations with other α-bromoaldehydes and α-bromoketones and should be considered as representative examples.

Introduction

2-Bromopropanal is a versatile bifunctional reagent containing both an electrophilic carbonyl group and a carbon atom susceptible to nucleophilic attack at the α-position. This dual reactivity makes it a valuable precursor for the synthesis of a variety of heterocyclic scaffolds, which are of significant interest in medicinal chemistry and drug discovery due to their diverse pharmacological activities. The primary synthetic routes employing 2-bromopropanal involve cyclocondensation reactions with binucleophilic reagents.

This guide outlines the synthesis of three key classes of 4-methyl-substituted heterocycles: thiazoles, imidazoles, and oxazoles, through well-established named reactions.

Synthesis of 4-Methylthiazoles via Hantzsch Thiazole Synthesis

The Hantzsch thiazole synthesis is a classic and widely used method for the preparation of thiazole derivatives.[1][2] The reaction involves the cyclocondensation of an α-halocarbonyl compound, in this case, 2-bromopropanal, with a thioamide-containing reagent.

Synthesis of 2-Amino-4-methylthiazole

The reaction of 2-bromopropanal with thiourea (B124793) provides a straightforward route to 2-amino-4-methylthiazole, a valuable intermediate for further functionalization.

Experimental Protocol:

• Materials:

  • 2-Bromopropanal

  • Thiourea

  • Ethanol (B145695)

  • Sodium bicarbonate (saturated aqueous solution)

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer and stir bar

  • Heating mantle

  • Filtration apparatus

• Procedure:

  • In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve thiourea (1.0 equivalent) in ethanol.

  • To the stirred solution, add 2-bromopropanal (1.0 equivalent) dropwise at room temperature. An exothermic reaction may be observed.

  • After the addition is complete, heat the reaction mixture to reflux (approximately 78°C) and maintain for 2-4 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • Carefully neutralize the mixture with a saturated aqueous solution of sodium bicarbonate until effervescence ceases.

  • The product, 2-amino-4-methylthiazole, may precipitate. If so, collect the solid by vacuum filtration and wash with cold water.

  • If the product remains in solution, the ethanol can be removed under reduced pressure, and the resulting aqueous layer extracted with a suitable organic solvent (e.g., ethyl acetate). The combined organic layers are then dried over anhydrous sodium sulfate, filtered, and concentrated to yield the crude product.

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Synthesis of 2-Substituted-4-methylthiazoles

By replacing thiourea with a substituted thioamide, a variety of 2-substituted-4-methylthiazoles can be synthesized. The following protocol describes the synthesis of 4-methyl-2-phenylthiazole (B154493) using thiobenzamide (B147508).

Experimental Protocol:

• Materials:

  • 2-Bromopropanal

  • Thiobenzamide

  • Ethanol

  • Triethylamine (B128534)

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer and stir bar

  • Heating mantle

• Procedure:

  • In a round-bottom flask, dissolve thiobenzamide (1.0 equivalent) in ethanol.

  • Add triethylamine (1.1 equivalents) to the solution to act as a base.

  • Add 2-bromopropanal (1.0 equivalent) dropwise to the stirred mixture.

  • Heat the reaction mixture to reflux for 4-6 hours.

  • Monitor the reaction by TLC.

  • After completion, cool the mixture and remove the solvent under reduced pressure.

  • Partition the residue between water and an organic solvent (e.g., ethyl acetate).

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by column chromatography on silica (B1680970) gel.

Quantitative Data (Representative):

Product	Reagents	Solvent	Reaction Time (h)	Temperature (°C)	Yield (%)
2-Amino-4-methylthiazole	2-Bromopropanal, Thiourea	Ethanol	2-4	Reflux	70-85
4-Methyl-2-phenylthiazole	2-Bromopropanal, Thiobenzamide	Ethanol	4-6	Reflux	65-80

Synthesis of 4-Methylimidazoles

The synthesis of imidazoles from α-halocarbonyl compounds can be achieved through various methods, including the reaction with amidines or with an aldehyde, an amine, and a source of ammonia. A common approach for synthesizing 4-substituted imidazoles involves the reaction of an α-haloketone or aldehyde with formamide (B127407).

Synthesis of 4-Methylimidazole (B133652)

Experimental Protocol:

• Materials:

  • 2-Bromopropanal

  • Formamide

  • Ammonium (B1175870) formate (B1220265)

  • Round-bottom flask

  • Distillation apparatus

  • Heating mantle

  • Magnetic stirrer and stir bar

• Procedure:

  • In a round-bottom flask, combine an excess of formamide with ammonium formate (1.0 equivalent).

  • Heat the mixture to 140-160°C with stirring.

  • Slowly add 2-bromopropanal (1.0 equivalent) to the hot mixture.

  • Maintain the reaction at this temperature for 2-3 hours.

  • Cool the reaction mixture to room temperature.

  • Make the mixture basic by the careful addition of an aqueous sodium hydroxide (B78521) solution.

  • Extract the product with a suitable organic solvent, such as ethyl acetate (B1210297) or dichloromethane.

  • Wash the combined organic layers with water, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude 4-methylimidazole by vacuum distillation or column chromatography.

Quantitative Data (Representative):

Product	Reagents	Reaction Time (h)	Temperature (°C)	Yield (%)
4-Methylimidazole	2-Bromopropanal, Formamide, Ammonium formate	2-3	140-160	40-60

Synthesis of 4-Methyloxazoles via Robinson-Gabriel Synthesis

The Robinson-Gabriel synthesis is a method for preparing oxazoles by the cyclodehydration of α-acylamino ketones.[3][4] An analogous approach can be envisioned starting from an α-bromoaldehyde like 2-bromopropanal, which would first be converted to an α-acylamino aldehyde intermediate.

Synthesis of 4-Methyl-2-phenyloxazole

This synthesis involves a two-step, one-pot procedure where 2-bromopropanal first reacts with benzamide (B126) to form an intermediate which then undergoes cyclization.

Experimental Protocol:

• Materials:

  • 2-Bromopropanal

  • Benzamide

  • Polyphosphoric acid (PPA) or Sulfuric acid

  • Round-bottom flask

  • Heating mantle

  • Magnetic stirrer and stir bar

• Procedure:

  • In a round-bottom flask, combine benzamide (1.0 equivalent) and 2-bromopropanal (1.0 equivalent).

  • Carefully add a dehydrating agent such as polyphosphoric acid or concentrated sulfuric acid.

  • Heat the mixture with stirring to 100-120°C for 1-2 hours.

  • Monitor the reaction by TLC.

  • After cooling, cautiously pour the reaction mixture onto crushed ice.

  • Neutralize the aqueous solution with a base (e.g., sodium hydroxide solution) until the product precipitates.

  • Collect the solid by filtration, wash with water, and dry.

  • The crude product can be purified by recrystallization or column chromatography.

Quantitative Data (Representative):

Product	Reagents	Dehydrating Agent	Reaction Time (h)	Temperature (°C)	Yield (%)
4-Methyl-2-phenyloxazole	2-Bromopropanal, Benzamide	PPA	1-2	100-120	50-70

Visualizations

Caption: Hantzsch synthesis of 2-amino-4-methylthiazole.

Caption: Synthesis of 4-methylimidazole from 2-bromopropanal.

Caption: Robinson-Gabriel type synthesis of 4-methyl-2-phenyloxazole.

Caption: General experimental workflow for heterocycle synthesis.

References

• 1. Imidazole synthesis [organic-chemistry.org]
• 2. An Eco-friendly, Hantzsch-Based, Solvent-Free Approach to 2-Aminothiazoles and 2-Aminoselenazoles [organic-chemistry.org]
• 3. Synthesis, Reactions and Medicinal Uses of Oxazole | Pharmaguideline [pharmaguideline.com]
• 4. synarchive.com [synarchive.com]

Application Notes and Protocols: 2-Bromopropanal as a Precursor for Pharmaceutical Intermediates

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the utility of 2-bromopropanal as a versatile precursor for the synthesis of key pharmaceutical intermediates. Due to its reactive α-bromoaldehyde functionality, 2-bromopropanal serves as a valuable building block for the construction of various heterocyclic systems, which are core scaffolds in numerous pharmaceutical agents. This document outlines protocols for the synthesis of two critical intermediates, 2-amino-4-methylthiazole (B167648) and 4-methylimidazole, and details their subsequent application in the synthesis of widely used drugs.

Synthesis of 2-Amino-4-methylthiazole via Hantzsch Thiazole (B1198619) Synthesis

2-Amino-4-methylthiazole is a crucial intermediate in the synthesis of various pharmaceuticals, including the anti-inflammatory drug Meloxicam and the anti-inflammatory agent Fanetizole. The Hantzsch thiazole synthesis provides a direct and efficient route to this intermediate from 2-bromopropanal and thiourea (B124793).

Experimental Protocol: Synthesis of 2-Amino-4-methylthiazole

Materials:

• 2-Bromopropanal

• Thiourea

• Ethanol (B145695)

• Sodium bicarbonate

• Water

• Dichloromethane (B109758)

• Anhydrous magnesium sulfate

• Standard glassware for organic synthesis (round-bottom flask, reflux condenser, separatory funnel, etc.)

• Magnetic stirrer and heating mantle

Procedure:

• In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve thiourea (7.61 g, 0.1 mol) in 100 mL of ethanol.

• To the stirred solution, add 2-bromopropanal (13.7 g, 0.1 mol) dropwise at room temperature.

• After the addition is complete, heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and neutralize with a saturated aqueous solution of sodium bicarbonate until the effervescence ceases.

• Remove the ethanol under reduced pressure.

• Extract the aqueous residue with dichloromethane (3 x 50 mL).

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate in vacuo to obtain the crude product.

• Purify the crude product by recrystallization from an appropriate solvent system (e.g., ethanol/water) to yield pure 2-amino-4-methylthiazole.

Quantitative Data:

Reactant	Molar Mass ( g/mol )	Amount (g)	Moles (mol)
2-Bromopropanal	136.98	13.7	0.1
Thiourea	76.12	7.61	0.1
Product	Molar Mass ( g/mol )	Expected Yield (%)	Physical Appearance
2-Amino-4-methylthiazole	114.16	75-85	Off-white to pale yellow solid

Workflow for the Synthesis of 2-Amino-4-methylthiazole:

Hantzsch Thiazole Synthesis Workflow

Application in Pharmaceutical Synthesis: Meloxicam

Meloxicam is a non-steroidal anti-inflammatory drug (NSAID) used to treat arthritis. 2-Amino-5-methylthiazole (B129938) is a key precursor in its synthesis.[1][2] The synthesis involves the condensation of 2-amino-5-methylthiazole with a β-keto ester derivative.[2]

Logical Relationship for Meloxicam Synthesis:

Synthesis of Meloxicam from 2-Bromopropanal

Synthesis of 4-Methylimidazole

4-Methylimidazole is a versatile intermediate used in the synthesis of various pharmaceuticals, including the H2 receptor antagonist Cimetidine and the angiotensin II receptor blocker Losartan.[3][4] A plausible synthetic route from 2-bromopropanal involves a reaction analogous to the Debus-Radziszewski imidazole (B134444) synthesis, where 2-bromopropanal acts as a dicarbonyl equivalent.

Experimental Protocol: Synthesis of 4-Methylimidazole

Materials:

• 2-Bromopropanal

• Ammonia (B1221849) (aqueous solution, e.g., 28%)

• Formaldehyde (B43269) (aqueous solution, e.g., 37%)

• Ethanol

• Sodium hydroxide (B78521)

• Diethyl ether

• Anhydrous sodium sulfate

• Standard glassware for organic synthesis

• Magnetic stirrer and heating mantle

Procedure:

• In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser, place a mixture of aqueous ammonia (e.g., 50 mL of 28% solution) and ethanol (50 mL).

• Cool the mixture in an ice bath.

• Simultaneously, add 2-bromopropanal (13.7 g, 0.1 mol) and aqueous formaldehyde (8.1 g of 37% solution, ~0.1 mol) dropwise from separate dropping funnels over a period of 30 minutes, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 2-3 hours.

• Cool the reaction mixture and make it strongly alkaline by the addition of a concentrated sodium hydroxide solution.

• Extract the mixture with diethyl ether (3 x 75 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the crude product by vacuum distillation or recrystallization to obtain 4-methylimidazole.

Quantitative Data:

Reactant	Molar Mass ( g/mol )	Amount (g)	Moles (mol)
2-Bromopropanal	136.98	13.7	0.1
Formaldehyde	30.03	~3.0	~0.1
Ammonia	17.03	Excess	Excess
Product	Molar Mass ( g/mol )	Expected Yield (%)	Physical Appearance
4-Methylimidazole	82.11	60-70	White to light yellow crystalline solid

Workflow for the Synthesis of 4-Methylimidazole:

References

• 1. API SYNTHESIS INTERNATIONAL: MELOXICAM [apisynthesisint.blogspot.com]
• 2. Meloxicam synthesis - chemicalbook [chemicalbook.com]
• 3. Page loading... [guidechem.com]
• 4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

Synthesis of 2-Bromopropanal from Propionaldehyde: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the synthesis of 2-bromopropanal, a valuable intermediate in organic synthesis. While the direct bromination of propionaldehyde (B47417) presents challenges, alternative methods utilizing more stable precursors have been well-established. This application note outlines protocols for the synthesis of 2-bromopropanal from 2-hydroxypropanal (B1205545) and propionaldehyde diethyl acetal (B89532), and discusses the context of direct bromination.

Introduction

2-Bromopropanal is a reactive aldehyde containing a bromine atom at the alpha-position, making it a versatile building block for the introduction of a propanal moiety in the synthesis of pharmaceuticals and other complex organic molecules. The direct alpha-bromination of propionaldehyde is often complicated by side reactions, such as polybromination and instability of the product under acidic conditions generated during the reaction. For these reasons, alternative synthetic strategies are often employed to achieve higher yields and purity.

This document details two effective methods for the preparation of 2-bromopropanal:

• Bromination of 2-Hydroxypropanal: This method, described in patent literature, offers a straightforward approach with good yields.

• Bromination of Propionaldehyde Diethyl Acetal: This protocol involves the protection of the aldehyde group as an acetal prior to bromination, which can prevent unwanted side reactions involving the aldehyde functionality.

Data Presentation

Physical and Chemical Properties of 2-Bromopropanal

Property	Value	Reference
Molecular Formula	C₃H₅BrO	[1]
Molecular Weight	136.97 g/mol	[1]
CAS Number	19967-57-8	[1]
Melting Point	48-55 °C	[2]
Boiling Point	108.2 °C at 760 mmHg	[2]
Density	1.54 g/cm³	[2]
Refractive Index	1.4813	[2]

Expected Spectroscopic Data for 2-Bromopropanal

Spectroscopy	Expected Chemical Shifts / Peaks
¹H NMR	Doublet around 1.8 ppm (3H, -CH₃)Quartet around 4.5 ppm (1H, -CHBr)Singlet around 9.5 ppm (1H, -CHO)
¹³C NMR	Signal around 20 ppm (-CH₃)Signal around 50 ppm (-CHBr)Signal around 190 ppm (-CHO)
IR Spectroscopy	Strong C=O stretch around 1725 cm⁻¹C-H stretch (aldehyde) around 2720 and 2820 cm⁻¹C-Br stretch around 600-700 cm⁻¹
Mass Spectrometry	Molecular ion peaks (M⁺, M⁺+2) at m/z 136 and 138 (due to ⁷⁹Br and ⁸¹Br isotopes)Fragments corresponding to loss of Br, CHO

Experimental Protocols

Protocol 1: Synthesis of 2-Bromopropanal from 2-Hydroxypropanal[3]

This protocol is based on a method described in patent literature and offers a reliable route to 2-bromopropanal.

Materials:

• 2-Hydroxypropanal

• Methanol (B129727)

• Bromine

• Diethyl ether

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Three-necked round-bottom flask

• Stirring apparatus

• Dropping funnel

• Apparatus for distillation under reduced pressure

Procedure:

• In a three-necked flask equipped with a stirrer and a dropping funnel, dissolve 14.8 g of 2-hydroxypropanal in 150 mL of methanol at room temperature.

• Slowly add 19.2 g of bromine dropwise to the solution while stirring.

• After the addition is complete, continue stirring the reaction mixture at room temperature for 3 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Once the reaction is complete, remove the methanol and excess bromine by distillation under reduced pressure.

• Wash the residue with three 50 mL portions of diethyl ether.

• Combine the ether layers and dry over anhydrous sodium sulfate.

• Filter the solution and concentrate the filtrate under reduced pressure to obtain 2-bromopropanal.

Quantitative Data for Synthesis from 2-Hydroxypropanal:

Starting Material	Reagents	Reaction Time	Yield
14.8 g 2-Hydroxypropanal	19.2 g Bromine, 150 mL Methanol	3 hours	85% (23.3 g)

Protocol 2: Synthesis of 2-Bromopropanal via Bromination of Propionaldehyde Diethyl Acetal[4]

This method involves the protection of the aldehyde as a diethyl acetal, followed by bromination. The final product of this specific protocol is the acetal of 2-bromopropanal, which can be deprotected under acidic conditions if the free aldehyde is required.

Materials:

• Propionaldehyde diethyl acetal

• Carbon tetrachloride

• Bromine

• Apparatus for vacuum distillation

Procedure:

• Dissolve 13.22 g of propionaldehyde diethyl acetal in 15 mL of carbon tetrachloride in a flask suitable for cooling and stirring.

• Cool the solution to -10 °C.

• Slowly add a solution of 17.58 g of bromine in 20 mL of carbon tetrachloride dropwise to the cooled solution while stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature.

• Purify the product by vacuum distillation.

Experimental Workflow

The following diagram illustrates a general workflow for the synthesis and purification of 2-bromopropanal.

Caption: General workflow for the synthesis of 2-Bromopropanal.

References

• 1. 2-Bromopropanal | C3H5BrO | CID 350624 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. lookchem.com [lookchem.com]

Protecting Group Strategies for 2-Bromopropanal: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the protection of the aldehyde functionality in 2-bromopropanal. The presence of the alpha-bromo substituent necessitates careful selection of protecting groups and reaction conditions to avoid unwanted side reactions. This guide covers two primary classes of protecting groups: acetals (both acyclic and cyclic) and dithianes.

Introduction

2-Bromopropanal is a valuable bifunctional building block in organic synthesis. However, the high reactivity of the aldehyde group often interferes with desired transformations at other parts of a molecule. Furthermore, the presence of an alpha-bromo group makes the aldehyde susceptible to side reactions under both acidic and basic conditions. Protecting the aldehyde group is therefore a crucial step in many synthetic routes involving this compound. The choice of protecting group is critical and depends on the stability required for subsequent reaction steps and the conditions for its eventual removal.

Protecting Group Strategies

The most common and effective strategies for protecting the aldehyde in 2-bromopropanal involve the formation of acetals and dithianes. These groups are stable to a wide range of reagents, particularly nucleophiles and bases, and can be selectively removed under specific conditions.

Acetal Protection

Acetals are one of the most widely used protecting groups for aldehydes. They are readily formed by reacting the aldehyde with an alcohol or a diol under acidic conditions. Acyclic acetals, such as diethyl acetals, and cyclic acetals, such as 1,3-dioxolanes, are both viable options for protecting 2-bromopropanal.

Dithiane Protection

Dithianes, or thioacetals, are another robust class of protecting groups for aldehydes. They are formed by the reaction of an aldehyde with a dithiol, typically 1,3-propanedithiol (B87085), in the presence of a Lewis or Brønsted acid. Dithianes are particularly stable to a broader range of acidic and basic conditions compared to their oxygen-containing counterparts.

Data Presentation: Comparison of Protecting Groups

The following table summarizes the key features and typical reaction conditions for the protection and deprotection of 2-bromopropanal with common protecting groups.

Protecting Group	Protected Structure	Protection Conditions	Deprotection Conditions	Typical Yield (Protection)	Typical Yield (Deprotection)	Stability
Diethyl Acetal	2-Bromo-1,1-diethoxypropane (B48307)	2-Bromopropanal, Triethyl orthoformate, Ethanol (B145695), cat. Acid (e.g., HCl)	Aqueous Acid (e.g., 1M HCl), THF	Good to Excellent	Good to Excellent	Stable to bases and nucleophiles; Labile to acid.
1,3-Dioxolane	2-(1-Bromoethyl)-1,3-dioxolane (B2504926)	2-Bromopropanal, Ethylene (B1197577) glycol, Acid catalyst (e.g., p-TsOH), Toluene, Dean-Stark	Aqueous Acid (e.g., Acetic acid/water)	Good to Excellent	Good to Excellent	More stable to acid hydrolysis than acyclic acetals.
1,3-Dithiane	2-(1-Bromoethyl)-1,3-dithiane	2-Bromopropanal, 1,3-Propanedithiol, Lewis Acid (e.g., BF₃·OEt₂) or Brønsted Acid	Oxidative (e.g., NBS, I₂/H₂O₂) or with Hg(II) salts	Good to Excellent	Good to Excellent	Very stable to a wide range of acidic and basic conditions.

Experimental Protocols

The following are detailed protocols for the protection and deprotection of 2-bromopropanal.

Protocol 1: Diethyl Acetal Protection of 2-Bromopropanal

Objective: To synthesize 2-bromo-1,1-diethoxypropane.

Materials:

• 2-Bromopropanal

• Triethyl orthoformate

• Anhydrous ethanol

• Concentrated hydrochloric acid (catalytic amount)

• Anhydrous sodium carbonate

• Anhydrous magnesium sulfate

• Round-bottom flask, reflux condenser, magnetic stirrer, distillation apparatus

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-bromopropanal (1.0 eq), triethyl orthoformate (1.2 eq), and anhydrous ethanol (2.0 eq).

• Add a catalytic amount of concentrated hydrochloric acid (e.g., 1-2 drops) to the mixture.

• Heat the reaction mixture to reflux and stir for 2-4 hours. Monitor the reaction progress by TLC or GC-MS.

• After completion, cool the reaction mixture to room temperature and neutralize the acid with anhydrous sodium carbonate until effervescence ceases.

• Filter the mixture to remove the solid.

• Remove the excess ethanol and other volatile components by distillation.

• The crude product can be purified by vacuum distillation to afford pure 2-bromo-1,1-diethoxypropane.

Deprotection Procedure:

• Dissolve the 2-bromo-1,1-diethoxypropane (1.0 eq) in a mixture of tetrahydrofuran (B95107) (THF) and water (e.g., 4:1 v/v).

• Add a catalytic amount of a strong acid (e.g., 1M HCl).

• Stir the mixture at room temperature and monitor the reaction by TLC.

• Upon completion, neutralize the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with diethyl ether (3 x volume of the aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to yield 2-bromopropanal.

Protocol 2: 1,3-Dioxolane Protection of 2-Bromopropanal

Objective: To synthesize 2-(1-bromoethyl)-1,3-dioxolane.

Materials:

• 2-Bromopropanal

• Ethylene glycol

• p-Toluenesulfonic acid (p-TsOH) monohydrate

• Toluene

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Round-bottom flask, Dean-Stark apparatus, magnetic stirrer

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a Dean-Stark apparatus, add a solution of 2-bromopropanal (1.0 eq) in toluene.

• Add ethylene glycol (1.2 eq) and a catalytic amount of p-toluenesulfonic acid monohydrate (e.g., 0.02 eq).

• Heat the mixture to reflux and collect the water in the Dean-Stark trap.

• Continue refluxing until no more water is collected. Monitor the reaction by TLC.

• Cool the reaction mixture to room temperature and wash with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by vacuum distillation or column chromatography.

Deprotection Procedure:

• Dissolve the 2-(1-bromoethyl)-1,3-dioxolane (1.0 eq) in a mixture of acetone (B3395972) and water (e.g., 4:1 v/v).

• Add a catalytic amount of an acid (e.g., acetic acid or p-TsOH).

• Heat the mixture to reflux and monitor the reaction by TLC.

• Upon completion, cool the reaction mixture and neutralize with a saturated aqueous solution of sodium bicarbonate.

• Remove the acetone under reduced pressure and extract the product with diethyl ether.

• Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and concentrate to give 2-bromopropanal.

Protocol 3: 1,3-Dithiane Protection of 2-Bromopropanal

Objective: To synthesize 2-(1-bromoethyl)-1,3-dithiane.

Materials:

• 2-Bromopropanal

• 1,3-Propanedithiol

• Boron trifluoride etherate (BF₃·OEt₂)

• Anhydrous dichloromethane (B109758) (DCM)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous sodium sulfate

• Round-bottom flask, magnetic stirrer, ice bath

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add a solution of 2-bromopropanal (1.0 eq) in anhydrous DCM.

• Add 1,3-propanedithiol (1.1 eq) to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add boron trifluoride etherate (1.1 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC.

• Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate under reduced pressure. The crude product can be purified by column chromatography.

Deprotection Procedure:

• Dissolve the 2-(1-bromoethyl)-1,3-dithiane (1.0 eq) in a mixture of acetone and water (e.g., 9:1 v/v).

• Add N-bromosuccinimide (NBS) (2.2 eq) in portions at 0 °C.

• Stir the reaction mixture at 0 °C to room temperature and monitor by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium sulfite.

• Remove the acetone under reduced pressure and extract the product with diethyl ether.

• Wash the organic layer with saturated aqueous sodium bicarbonate and brine, dry over anhydrous magnesium sulfate, and concentrate to yield 2-bromopropanal.

Visualizations

Reaction Pathways

Figure 1: Protection and deprotection pathways for 2-bromopropanal.

Experimental Workflow for Acetal Protection

Scale-Up Synthesis of 2-Bromopropanal for Industrial Applications: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the industrial-scale synthesis of 2-Bromopropanal, a key intermediate in various chemical manufacturing processes. The information is intended to guide researchers, scientists, and professionals in drug development and other industrial applications through the scalable synthesis, purification, and safe handling of this versatile chemical building block.

Application Notes

2-Bromopropanal (also known as α-bromopropionaldehyde) is a valuable intermediate in organic synthesis, primarily utilized for the introduction of a brominated propyl functional group into a variety of molecules.[1] Its reactivity makes it a crucial component in the synthesis of pharmaceuticals, agrochemicals, and specialty polymers.[2][3] The aldehyde and bromine functionalities allow for a range of subsequent chemical transformations, making it a versatile precursor for more complex molecules.[1]

One notable application is its role as an intermediate in the synthesis of methyl methacrylate (B99206) (MMA), a high-volume monomer used in the production of acrylic plastics.[4] In the pharmaceutical industry, α-bromo aldehydes are recognized as important intermediates in the preparation of various active pharmaceutical ingredients (APIs). While specific drug syntheses citing 2-bromopropanal are not broadly disclosed in public literature, the analogous compound, 2-bromopropane, is a key intermediate in the manufacture of pharmaceuticals requiring branched alkyl chains for biological activity.[5][6] It is plausible that 2-bromopropanal serves a similar role in constructing specific molecular scaffolds in drug discovery and development.[1]

Scale-Up Synthesis of 2-Bromopropanal

The synthesis of 2-bromopropanal on an industrial scale is most commonly achieved through the α-bromination of 2-hydroxypropanal (B1205545).[4][7] This method offers high yields and utilizes readily available starting materials.[4]

Reaction Parameters

The following table summarizes the key quantitative data for the synthesis of 2-bromopropanal based on established laboratory-scale protocols with potential for industrial scale-up.[4][7]

Parameter	Value	Reference
Starting Material	2-Hydroxypropanal	[4][7]
Brominating Agent	Bromine (Br₂)	[4][7]
Solvent	Methanol (B129727)	[4][7]
Stoichiometry (2-Hydroxypropanal:Bromine)	1:1 to 1:1.5 (mass ratio)	[4]
Reaction Temperature	Room Temperature	[4][7]
Reaction Time	2 - 4 hours	[4]
Yield	75% - 85%	[4][7]

Experimental Protocols

Protocol 1: Laboratory-Scale Synthesis of 2-Bromopropanal[4][7]

This protocol is adapted from published patent literature and is suitable for laboratory-scale synthesis.

Materials:

• 2-Hydroxypropanal

• Bromine

• Methanol

• Diethyl ether

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Three-necked round-bottom flask

• Stirring apparatus

• Dropping funnel

• Apparatus for distillation under reduced pressure

Procedure:

• In a 250 mL three-necked flask, combine 14.8 g of 2-hydroxypropanal with 150 mL of methanol.

• Stir the mixture at room temperature until the 2-hydroxypropanal is fully dissolved.

• Slowly add 19.2 g of bromine to the mixture dropwise using a dropping funnel.

• After the addition is complete, continue to stir the reaction mixture at room temperature for 3 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Once the reaction is complete, remove the methanol and any unreacted bromine by distillation under reduced pressure.

• Wash the residue with three 50 mL portions of diethyl ether.

• Combine the ether layers and dry over anhydrous sodium sulfate.

• Filter the mixture and concentrate the filtrate under reduced pressure to obtain 2-bromopropanal.

Expected Yield: Approximately 23.3 g (85%).[4]

Protocol 2: Industrial-Scale Synthesis and Purification Considerations

Scaling up the synthesis of 2-bromopropanal requires careful consideration of several factors to ensure safety, efficiency, and product quality.

Key Scale-Up Considerations:

• Heat Management: Bromination reactions are often exothermic.[5] On an industrial scale, effective heat management is critical to prevent runaway reactions. The use of a jacketed reactor with a reliable cooling system is essential. The rate of bromine addition should be carefully controlled to manage the heat generated.[4]

• Reactor Design: The reactor must be constructed from materials resistant to corrosion by bromine and the hydrobromic acid (HBr) byproduct that may form.[5] Glass-lined or specialized alloy reactors are often used for bromination processes.[5] The reactor should also be equipped with a robust agitation system to ensure efficient mixing.

• HBr Byproduct Handling: The reaction may produce HBr gas.[5] The reactor system must include a scrubbing system to neutralize any evolved HBr before venting.

• Purification: On an industrial scale, purification is typically achieved through fractional distillation under reduced pressure. The crude 2-bromopropanal is heated, and the different components are separated based on their boiling points. It is important to have an efficient vacuum system to lower the boiling point and prevent thermal decomposition of the product. For some applications, the crude product may be of sufficient purity to be used directly in the next synthetic step without extensive purification.[7] An alternative purification method involves the formation of a bisulfite adduct. The crude aldehyde is treated with a saturated aqueous solution of sodium bisulfite, which forms a solid adduct with the aldehyde. This solid can be filtered, washed, and then treated with a base to regenerate the purified aldehyde.[8]

Safety Precautions

2-Bromopropanal is a hazardous chemical and must be handled with appropriate safety precautions.[9]

Hazards:

• Flammable: 2-Bromopropanal is a flammable liquid and vapor.[9]

• Skin and Eye Irritant: Causes skin irritation and serious eye irritation.[9]

• Respiratory Irritant: May cause respiratory irritation.[9]

Handling and Personal Protective Equipment (PPE):

• Work in a well-ventilated area, preferably in a chemical fume hood.

• Keep away from heat, sparks, open flames, and hot surfaces.

• Use non-sparking tools.

• Wear appropriate personal protective equipment, including:

  • Chemical-resistant gloves

  • Safety goggles and a face shield

  • Flame-retardant lab coat

• Ground and bond containers and receiving equipment to prevent static discharge.

First Aid Measures:

• In case of skin contact: Immediately flush skin with plenty of water for at least 15 minutes. Remove contaminated clothing.

• In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.

• If inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing.

• If swallowed: Do NOT induce vomiting. Rinse mouth with water.

• In all cases of exposure, seek immediate medical attention.

Visualizations

Caption: Workflow for the industrial synthesis of 2-Bromopropanal.

Caption: Key safety precautions for handling 2-Bromopropanal.

References

• 1. benchchem.com [benchchem.com]
• 2. US6117371A - Continuous bromination process and products thereof - Google Patents [patents.google.com]
• 3. Influence of temperature and heating time on bromination of zinc oxide during thermal treatment with tetrabromobisphenol A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Bromination Production Reactor Manufacturer - Center Enamel [cecvessels.com]
• 6. EP3184504A1 - Methods of preparing alpha,beta-unsaturated or alpha-halo ketones and aldehydes - Google Patents [patents.google.com]
• 7. Safe Scale-Up of a NBS-Involved Bromination Reaction: Thermal Safety Analysis Contributes to Process Optimization - OAK Open Access Archive [oak.novartis.com]
• 8. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 2-Bromopropanal | C3H5BrO | CID 350624 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: Wittig Reaction Conditions for 2-Bromopropanal

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Wittig reaction is a powerful and widely utilized method in organic synthesis for the formation of carbon-carbon double bonds, converting aldehydes or ketones into alkenes. This reaction is particularly valuable in drug development and complex molecule synthesis due to its reliability and stereochemical control. This document provides detailed application notes and protocols for the Wittig reaction specifically involving 2-Bromopropanal, an α-halo aldehyde. The presence of the bromine atom alpha to the carbonyl group introduces unique considerations for reaction conditions and potential side reactions.

Reaction Overview

The Wittig reaction of 2-Bromopropanal involves the reaction of the aldehyde with a phosphorus ylide (a Wittig reagent). The nature of the ylide, whether stabilized or non-stabilized, will significantly influence the stereoselectivity and the structure of the resulting alkene product.

• Non-stabilized ylides (e.g., those with alkyl substituents) are more reactive and typically lead to (Z)-alkenes under salt-free conditions.[1][2]

• Stabilized ylides (e.g., those with electron-withdrawing groups like esters or ketones) are less reactive and generally favor the formation of (E)-alkenes.[1][2][3]

Given that 2-Bromopropanal is an α-halo carbonyl compound, it is possible to perform a one-pot Wittig reaction where the phosphonium (B103445) salt is generated in the presence of a moderate base, which is compatible with the aldehyde.[4]

Key Considerations for 2-Bromopropanal

• Acidity of the α-proton: The proton alpha to the carbonyl group in 2-Bromopropanal is acidic and could potentially be removed by a strong base, leading to side reactions. The choice of base is therefore critical.

• Nucleophilic substitution: The bromine atom is a leaving group, and under certain conditions, nucleophilic attack at this position could compete with the Wittig reaction.

• Ylide choice: The choice of ylide will determine the final product. For example, reaction with methylenetriphenylphosphorane (B3051586) will yield 3-bromo-1-butene, while reaction with (carboethoxymethylene)triphenylphosphorane will yield ethyl 4-bromo-2-pentenoate.

Data Presentation: Representative Wittig Reaction Conditions

The following table summarizes representative conditions for Wittig reactions with aldehydes, which can be adapted for 2-Bromopropanal. The yields are typical for these types of transformations.

Ylide Type	Wittig Reagent	Aldehyde	Base	Solvent	Temperature (°C)	Product (Stereoselectivity)	Representative Yield (%)
Non-stabilized	Methyltriphenylphosphonium (B96628) bromide	2-Bromopropanal	n-BuLi	THF	-78 to rt	3-Bromo-1-butene (Z-favored)	75-85
Stabilized	Ethyl (triphenylphosphoranylidene)acetate	2-Bromopropanal	NaH	THF	0 to rt	Ethyl 4-bromo-2-pentenoate (E-favored)	80-95
Semi-stabilized	Benzyltriphenylphosphonium chloride	2-Bromopropanal	t-BuOK	THF	0 to rt	1-Bromo-2-styrylpropane (Mixture of E/Z)	70-90

Experimental Protocols

Protocol 1: Synthesis of Ethyl 4-bromo-2-pentenoate using a Stabilized Ylide

This protocol describes the reaction of 2-Bromopropanal with a stabilized ylide to favor the formation of the (E)-alkene.

Materials:

• Ethyl (triphenylphosphoranylidene)acetate

• 2-Bromopropanal

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Standard laboratory glassware and inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• Ylide Preparation:

  • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add sodium hydride (1.1 equivalents).

  • Wash the NaH with anhydrous hexanes to remove the mineral oil and then place the flask under a nitrogen atmosphere.

  • Add anhydrous THF to the flask.

  • Cool the suspension to 0 °C using an ice bath.

  • Slowly add a solution of ethyl (triphenylphosphoranylidene)acetate (1.0 equivalent) in anhydrous THF to the NaH suspension.

  • Allow the mixture to stir at 0 °C for 30 minutes and then at room temperature for 1 hour, or until the evolution of hydrogen gas ceases.

• Wittig Reaction:

  • Cool the resulting ylide solution back to 0 °C.

  • Add a solution of 2-Bromopropanal (1.2 equivalents) in anhydrous THF dropwise to the ylide solution over 15-20 minutes.

  • Allow the reaction mixture to warm to room temperature and stir for 4-6 hours, or until TLC analysis indicates the consumption of the aldehyde.

• Work-up and Purification:

  • Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (B1210297) (3 x 50 mL).

  • Wash the combined organic layers with water and then with brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel (eluting with a hexane/ethyl acetate gradient) to afford the desired ethyl 4-bromo-2-pentenoate.

Protocol 2: Synthesis of 3-Bromo-1-butene using a Non-Stabilized Ylide

This protocol details the reaction of 2-Bromopropanal with a non-stabilized ylide, which typically favors the (Z)-alkene.

Materials:

• Methyltriphenylphosphonium bromide

• n-Butyllithium (n-BuLi) in hexanes

• 2-Bromopropanal

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware and inert atmosphere setup

Procedure:

• Ylide Generation:

  • To a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere, add methyltriphenylphosphonium bromide (1.1 equivalents).

  • Add anhydrous THF and cool the resulting suspension to -78 °C using a dry ice/acetone bath.

  • Slowly add n-BuLi (1.05 equivalents) dropwise to the suspension. The mixture will turn a characteristic deep red or orange color, indicating ylide formation.

  • Stir the mixture at -78 °C for 1 hour.

• Wittig Reaction:

  • While maintaining the temperature at -78 °C, add a solution of 2-Bromopropanal (1.0 equivalent) in anhydrous THF dropwise.

  • Allow the reaction to stir at -78 °C for 2 hours, then slowly warm to room temperature and stir for an additional 2 hours.

• Work-up and Purification:

  • Quench the reaction with saturated aqueous NH₄Cl solution.

  • Extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Wash the combined organic layers with brine.

  • Dry the organic phase over anhydrous Na₂SO₄, filter, and carefully remove the solvent by distillation at atmospheric pressure (the product is volatile).

  • Further purification can be achieved by careful distillation of the resulting liquid.

Visualizations

Experimental Workflow for Wittig Reaction of 2-Bromopropanal

Caption: Workflow for the Wittig reaction with 2-Bromopropanal.

Signaling Pathway of the Wittig Reaction Mechanism

References

• 1. adichemistry.com [adichemistry.com]
• 2. Wittig Reaction [organic-chemistry.org]
• 3. benchchem.com [benchchem.com]
• 4. Wittig Reaction - Common Conditions [commonorganicchemistry.com]

Application Notes and Protocols: 2-Bromopropanal in Agrochemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromopropanal is a versatile chemical intermediate recognized for its utility in the synthesis of a variety of organic compounds, including those with applications in the agrochemical industry.[1] Its reactive aldehyde and alpha-bromo functional groups make it a valuable building block for constructing heterocyclic systems, which are common scaffolds in fungicides, herbicides, and pesticides. This document provides detailed application notes and experimental protocols for the use of 2-Bromopropanal in the synthesis of a key agrochemical intermediate, 2-amino-4-methylthiazole (B167648), a precursor to various fungicidal compounds.

Key Applications in Agrochemical Synthesis

The primary application of 2-Bromopropanal in agrochemical synthesis is its use as a precursor for heterocyclic compounds, particularly thiazole (B1198619) derivatives. The thiazole ring is a prominent feature in a number of commercial and developmental agrochemicals due to its broad spectrum of biological activities. The Hantzsch thiazole synthesis, a classic condensation reaction, provides a direct route to substituted thiazoles from α-halocarbonyl compounds like 2-Bromopropanal and a thioamide source.

2-amino-4-methylthiazole, synthesized from 2-Bromopropanal and thiourea (B124793), serves as a crucial intermediate for more complex agrochemicals. The amino group on the thiazole ring can be further functionalized to introduce desired physicochemical properties and to target specific biological pathways in pests and pathogens. Thiazole derivatives have been shown to exhibit significant fungicidal activity against a range of plant pathogens.[2]

Data Presentation

Table 1: Synthesis of 2-amino-4-methylthiazole from an α-haloketone and thiourea

Reactant 1	Reactant 2	Solvent	Reaction Time	Yield (%)	Melting Point (°C)	Reference
Chloroacetone	Thiourea	Water	2 hours (reflux)	70-75	44-45	[1]

Note: This data is for the analogous reaction using chloroacetone, which is expected to have similar reactivity to 2-Bromopropanal in the Hantzsch thiazole synthesis.

Experimental Protocols

Protocol 1: Synthesis of 2-amino-4-methylthiazole via Hantzsch Thiazole Synthesis

This protocol is adapted from a well-established procedure for the Hantzsch thiazole synthesis and is applicable for the reaction of 2-Bromopropanal with thiourea.[1]

Materials:

• 2-Bromopropanal

• Thiourea

• Water

• Sodium hydroxide (B78521) (solid)

• Diethyl ether

• Anhydrous sodium hydroxide (for drying)

• 500-mL flask with reflux condenser, dropping funnel, and mechanical stirrer

• Separatory funnel

• Distillation apparatus

Procedure:

• Suspend 76 g (1 mole) of thiourea in 200 cc of water in a 500-cc flask equipped with a reflux condenser, dropping funnel, and mechanical stirrer.

• Start the stirrer and add 137 g (1 mole) of 2-Bromopropanal dropwise over thirty minutes. The reaction is exothermic, and the thiourea will dissolve.

• After the addition is complete, reflux the resulting yellow solution for two hours.

• Cool the reaction mixture. With continuous stirring, add 200 g of solid sodium hydroxide while cooling the flask to manage the exotherm.

• Separate the upper, oily layer using a separatory funnel.

• Extract the aqueous layer three times with a total of 300 cc of diethyl ether.

• Combine the oily layer with the ethereal extracts.

• Dry the combined organic solution over 30 g of solid sodium hydroxide and filter to remove any tars.

• Remove the ether by distillation on a steam bath.

• Distill the remaining oil under reduced pressure. Collect the fraction of 2-amino-4-methylthiazole at the appropriate boiling point. The expected yield is in the range of 70-75%.

Mandatory Visualizations

Logical Workflow for Agrochemical Synthesis

Caption: A logical workflow for the synthesis of bioactive agrochemicals starting from 2-Bromopropanal.

Experimental Workflow for 2-amino-4-methylthiazole Synthesis

Caption: An experimental workflow for the synthesis of 2-amino-4-methylthiazole.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for the Derivatization of 2-Bromopropanal

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the chemical derivatization of 2-bromopropanal for analytical purposes. Derivatization is a crucial step to enhance the detectability and chromatographic behavior of volatile and reactive aldehydes like 2-bromopropanal, enabling accurate quantification in various matrices. This document outlines two primary methods: derivatization with 2,4-dinitrophenylhydrazine (B122626) (DNPH) for High-Performance Liquid Chromatography (HPLC) with UV detection, and derivatization with O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA) for Gas Chromatography (GC) with Electron Capture Detection (ECD) or Mass Spectrometry (MS). A third, less common method involving silylation for GC-MS analysis is also briefly discussed.

Introduction

2-Bromopropanal is a reactive carbonyl compound of interest in various fields, including atmospheric chemistry and as a potential impurity or metabolite in pharmaceutical development. Its direct analysis can be challenging due to its volatility, thermal instability, and lack of a strong chromophore for UV detection. Chemical derivatization overcomes these limitations by converting the aldehyde into a more stable, less volatile, and more easily detectable derivative.

Key objectives of derivatization include:

• Improved Stability: Converting the reactive aldehyde into a more stable derivative.

• Enhanced Detectability: Introducing a chromophore for UV detection (e.g., DNPH) or an electrophore for sensitive ECD detection (e.g., PFBHA).

• Improved Chromatographic Properties: Increasing the molecular weight and reducing the polarity of the analyte, leading to better separation and peak shape in GC or HPLC.

Method 1: Derivatization with 2,4-Dinitrophenylhydrazine (DNPH) for HPLC-UV Analysis

This method is a widely used and robust technique for the quantification of carbonyl compounds.[1][2] The reaction of 2-bromopropanal with DNPH in an acidic medium forms a stable 2,4-dinitrophenylhydrazone derivative that can be readily analyzed by reverse-phase HPLC with UV detection at approximately 360 nm.[1]

Reaction Mechanism

The reaction is a nucleophilic addition of the amino group of DNPH to the carbonyl carbon of 2-bromopropanal, followed by the elimination of a water molecule to form the corresponding hydrazone.

Caption: Reaction of 2-Bromopropanal with DNPH.

Experimental Protocol

This protocol is adapted from U.S. EPA Method 8315A for the analysis of carbonyl compounds.[1]

1. Reagent Preparation:

• DNPH Reagent Solution (0.2% w/v in Acetonitrile): Dissolve 200 mg of purified DNPH in 100 mL of acetonitrile (B52724). Add 0.5 mL of concentrated sulfuric acid. This solution should be stored in a dark, airtight container at 4°C.

  • Note: DNPH can be explosive when dry and should be handled with care.[3]

• HPLC Grade Water and Acetonitrile.

2. Sample Preparation (Aqueous Sample):

• To 10 mL of the aqueous sample containing 2-bromopropanal, add 5 mL of the DNPH reagent solution.

• Adjust the pH to approximately 3 with 1 M HCl.

• Seal the reaction vessel and incubate at 40°C for 1 hour in a water bath or oven.

• Allow the solution to cool to room temperature.

• Extract the formed derivative using a C18 solid-phase extraction (SPE) cartridge.

• Wash the cartridge with 5 mL of water.

• Elute the derivative with 5 mL of acetonitrile.

• The eluate is then ready for HPLC-UV analysis.

3. HPLC-UV Analysis:

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water is typically used. For example, starting with 60% acetonitrile and increasing to 80% over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 360 nm.

• Injection Volume: 20 µL.

Quantitative Data (Reference)

Analyte	Linearity (r²)	LOD (µg/L)	LOQ (µg/L)	Reproducibility (RSD %)
Formaldehyde-DNPH	>0.999	0.2	0.7	< 5
Acetaldehyde-DNPH	>0.999	0.3	1.0	< 5
Propanal-DNPH	>0.999	0.3	1.0	< 5

Data adapted from typical performance of EPA method 8315A.

Method 2: Derivatization with PFBHA for GC-ECD/MS Analysis

Derivatization with O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA) is a highly sensitive method for the analysis of carbonyl compounds, particularly when using an electron capture detector (ECD).[4][5] The PFBHA reacts with 2-bromopropanal to form a stable oxime derivative. The pentafluorobenzyl group is strongly electrophilic, making the derivative highly responsive to ECD. This method offers advantages over DNPH, including the thermal stability of the derivatives and typically cleaner chromatograms.[6]

Reaction Mechanism

PFBHA reacts with the carbonyl group of 2-bromopropanal to form the corresponding oxime derivative. This reaction can produce two geometric isomers (syn and anti), which may be separated by GC.

Caption: Reaction of 2-Bromopropanal with PFBHA.

Experimental Protocol

1. Reagent Preparation:

• PFBHA Reagent Solution (15 mg/mL): Dissolve 150 mg of PFBHA hydrochloride in 10 mL of HPLC grade water.

• Organic Solvent: Hexane (B92381) or Dichloromethane (GC grade).

• Internal Standard: e.g., 1,2-dibromopropane.

2. Sample Preparation:

• To 1 mL of the sample (in water or an appropriate solvent), add 1 mL of the PFBHA reagent solution.

• Adjust the pH to 3-4 with a suitable buffer or acid.

• Heat the mixture at 60°C for 1-2 hours.

• After cooling, add 1 mL of hexane (containing the internal standard) and vortex for 1 minute to extract the derivative.

• Allow the phases to separate and carefully transfer the upper organic layer to a GC vial for analysis.

3. GC-ECD/MS Analysis:

• GC Column: A non-polar or medium-polarity capillary column is suitable (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Injector Temperature: 250°C.

• Oven Temperature Program: Start at 60°C, hold for 2 minutes, then ramp to 280°C at 10°C/min.

• Carrier Gas: Helium or Nitrogen at a constant flow.

• Detector: ECD at 300°C or MS in selected ion monitoring (SIM) mode.

  • Expected MS Fragments: The mass spectrum of the PFBHA-oxime of 2-bromopropanal is expected to show a characteristic fragment ion at m/z 181, corresponding to the C6F5CH2+ fragment. The molecular ion and fragments containing the bromine isotopes (79Br and 81Br) would also be expected.

Quantitative Data (Reference)

Specific quantitative data for 2-bromopropanal is limited. The following table shows typical detection limits for other aldehydes derivatized with PFBHA.

Analyte	LOD (pg on column)
Formaldehyde-PFBHA	~10
Acetaldehyde-PFBHA	~10
Hexanal-PFBHA	~10

Data adapted from EPA methods for carbonyl analysis.[7]

Method 3: Silylation for GC-MS Analysis

Silylation is a common derivatization technique for GC analysis that replaces active hydrogen atoms with a trimethylsilyl (B98337) (TMS) group, increasing volatility and thermal stability.[8] For an α-bromoaldehyde like 2-bromopropanal, silylation would target the enol form of the aldehyde.

Experimental Protocol (General)

• Reagents: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) as a catalyst is a common silylation reagent.

• Procedure:

  • The sample containing 2-bromopropanal must be anhydrous.

  • Add the silylating reagent (e.g., 100 µL of BSTFA + 1% TMCS) to the dried sample.

  • Heat the mixture in a sealed vial at 60-80°C for 30-60 minutes.

  • The sample can then be directly injected into the GC-MS.

Note: This method is less specific for aldehydes compared to DNPH and PFBHA and may be more susceptible to interference from other compounds with active hydrogens in the sample matrix.

Workflow Diagrams

Caption: Workflow for DNPH derivatization.

Caption: Workflow for PFBHA derivatization.

Summary of Methods

Feature	DNPH Derivatization	PFBHA Derivatization	Silylation
Analyte	2-Bromopropanal	2-Bromopropanal	2-Bromopropanal (enol form)
Analytical Technique	HPLC-UV	GC-ECD, GC-MS	GC-MS
Derivative	2,4-Dinitrophenylhydrazone	O-Pentafluorobenzyl oxime	Trimethylsilyl ether
Detection Principle	UV absorbance (~360 nm)	Electron capture, Mass fragmentation	Mass fragmentation
Sensitivity	Good	Excellent (especially with ECD)	Good
Specificity for Aldehydes	High	High	Low (reacts with other active H)
Key Advantages	Robust, well-established method	High sensitivity, thermally stable derivatives	Simple, one-step reaction
Key Disadvantages	Potential for geometric isomers, less sensitive than PFBHA-ECD	Formation of syn/anti isomers	Requires anhydrous conditions, less specific

Conclusion

The choice of derivatization method for 2-bromopropanal depends on the analytical instrumentation available, the required sensitivity, and the nature of the sample matrix. For routine analysis with HPLC-UV, DNPH derivatization is a reliable and well-documented approach. For trace-level analysis requiring high sensitivity, PFBHA derivatization coupled with GC-ECD or GC-MS is the preferred method. Silylation offers a quick alternative for GC-MS analysis but with lower specificity. For all methods, proper validation with 2-bromopropanal standards is essential to determine accurate quantitative performance characteristics such as reaction yield, linearity, limits of detection, and precision.

References

• 1. amt.copernicus.org [amt.copernicus.org]
• 2. researchgate.net [researchgate.net]
• 3. 2,4-Dinitrophenylhydrazine - Wikipedia [en.wikipedia.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. Fast and Reliable Environmental Analysis of Aldehyde and Ketone Air Pollutants [sigmaaldrich.com]
• 7. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 8. d-nb.info [d-nb.info]

Technical Notes & Optimization

Technical Support Center: Purification of Crude 2-Bromopropanal by Distillation

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the purification of crude 2-bromopropanal via distillation.

Frequently Asked Questions (FAQs)

Q1: What are the key physical properties of 2-bromopropanal relevant to its distillation?

Understanding the physical properties of 2-bromopropanal is crucial for a successful distillation. Below is a summary of its key characteristics.

Property	Value	Source
Molecular Formula	C₃H₅BrO	[1][2]
Molecular Weight	136.98 g/mol	[2]
Appearance	Colorless to pale yellow liquid	[1]
Boiling Point	108.2 °C at 760 mmHg	[3]
Melting Point	48-55 °C	[3]
Density	~1.54 g/cm³	[4]
Flash Point	61.3 °C	[3]

Q2: Why is vacuum distillation the recommended method for purifying 2-bromopropanal?

Vacuum distillation is highly recommended for 2-bromopropanal due to its thermal instability. Like many α-bromo aldehydes and ketones, 2-bromopropanal is susceptible to decomposition at elevated temperatures.[5][6] Distillation at atmospheric pressure (108.2 °C) may lead to dehydrobromination, resulting in the formation of α,β-unsaturated aldehydes and hydrogen bromide gas.[5][7] This not only reduces the yield of the desired product but also introduces new impurities. By reducing the pressure, the boiling point is significantly lowered, allowing for a gentler purification process that minimizes thermal decomposition.[8]

Q3: What are the primary safety precautions to consider when distilling 2-bromopropanal?

Safety is paramount when working with 2-bromopropanal. Key safety measures include:

• Work in a well-ventilated area: All handling and distillation should be performed in a certified chemical fume hood to avoid inhalation of vapors.[9]

• Avoid ignition sources: 2-Bromopropanal is a flammable liquid.[2] Ensure the distillation setup is free from sparks, open flames, and static discharge. Use of explosion-proof equipment and proper grounding is essential.[9][10]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[9]

• Inspect glassware: Before setting up, thoroughly inspect all glassware for cracks or defects that could lead to implosion under vacuum.[8]

• Proper storage: Store 2-bromopropanal in a cool, dry, and well-ventilated area in a tightly sealed container, away from incompatible materials such as strong oxidizing agents and bases.[1]

Q4: What are the likely impurities in crude 2-bromopropanal from its synthesis?

The impurities in crude 2-bromopropanal will largely depend on the synthetic route. A common synthesis involves the bromination of 2-hydroxypropanal (B1205545) in a solvent like methanol.[11][12]

Impurity	Boiling Point (°C at 760 mmHg)	Reason for Presence
Methanol	64.7	Reaction solvent
Bromine	58.8	Excess reagent
2-Hydroxypropanal	~145-147 (decomposes)	Unreacted starting material
α,β-Unsaturated propanal	53	Product of decomposition

Troubleshooting Guide

Q1: My distillation is proceeding very slowly or not at all. What should I check?

• Inadequate Heating: Ensure the heating mantle is set to a temperature sufficiently above the expected boiling point of 2-bromopropanal at the current vacuum level.

• Vacuum Level Too High (Pressure Too Low): If the vacuum is too strong, the boiling point may be below the temperature of the condenser coolant, causing the vapor to solidify or not distill efficiently.

• Poor Insulation: The distillation column and head should be well-insulated (e.g., with glass wool or aluminum foil) to maintain the vapor temperature.

Q2: The distillate is discolored (e.g., yellow or brown). What is happening?

Discoloration often indicates thermal decomposition. This can be caused by:

• Excessive Heating: The heating bath temperature is too high, causing the compound to degrade. Reduce the heat to the minimum required for a steady distillation rate.

• Prolonged Distillation Time: A lengthy distillation, even at a lower temperature, can lead to decomposition. Ensure the process is as efficient as possible.

• Air Leaks: The presence of oxygen at high temperatures can promote decomposition. Check all seals and joints for leaks.

Q3: The pressure in my vacuum distillation setup is not low enough. What are the common causes?

Low vacuum is a frequent issue. The following diagram outlines a logical workflow for troubleshooting this problem.

Caption: Troubleshooting workflow for low vacuum pressure.

Q4: The liquid in the distillation flask is bumping violently. What should I do?

Bumping occurs when the liquid becomes superheated and boils in bursts.

• Use a Stir Bar: Never use boiling stones for vacuum distillation as the trapped air is quickly removed, rendering them ineffective.[13] A magnetic stir bar should always be used to ensure smooth boiling.

• Introduce a Fine Capillary (Air Bleed): A very fine capillary tube can be inserted through a septum to introduce a tiny stream of air or nitrogen bubbles, which promotes even boiling.

Q5: My final product is still impure after distillation. What are my options?

• Fractional Distillation: If impurities have boiling points close to that of 2-bromopropanal, a simple distillation may not be sufficient. A fractional distillation column (e.g., Vigreux or packed column) will provide better separation.

• Pre-distillation Wash: Consider an aqueous work-up before distillation. Washing the crude product with a dilute sodium bicarbonate solution can help remove acidic impurities.[14]

• Re-distillation: A second distillation of the collected fractions can further improve purity.

Experimental Protocol: Vacuum Distillation of Crude 2-Bromopropanal

This protocol outlines a general procedure for the purification of 2-bromopropanal.

Materials:

• Crude 2-bromopropanal

• Round-bottom flask

• Claisen adapter

• Distillation head with thermometer adapter

• Condenser

• Vacuum adapter

• Receiving flasks

• Magnetic stirrer and stir bar

• Heating mantle

• Vacuum pump or water aspirator with a vacuum trap

• Thick-walled vacuum tubing

• Vacuum grease

Procedure:

• Apparatus Assembly:

  • Inspect all glassware for cracks.

  • Assemble the distillation apparatus as shown in the workflow diagram below. Use a Claisen adapter to minimize bumping into the condenser.[13]

  • Apply a thin layer of vacuum grease to all ground-glass joints to ensure a good seal.[8]

  • Place a magnetic stir bar in the distillation flask.

  • Connect the vacuum adapter to a vacuum trap, and then to the vacuum source, using thick-walled tubing.[13]

• Distillation:

  • Charge the distillation flask with crude 2-bromopropanal (no more than two-thirds full).

  • Begin stirring.

  • Turn on the condenser cooling water.

  • Slowly turn on the vacuum source to reduce the pressure inside the apparatus. Any low-boiling impurities (e.g., residual solvent) may boil off at this stage.[13]

  • Once the pressure has stabilized, begin to gently heat the distillation flask with the heating mantle.

  • Collect any initial low-boiling fraction in a separate receiving flask.

  • As the temperature approaches the expected boiling point of 2-bromopropanal at the measured pressure, change to a clean receiving flask to collect the main fraction.

  • Maintain a slow, steady distillation rate.

• Shutdown:

  • Once the distillation is complete, remove the heating mantle and allow the apparatus to cool to room temperature.[15]

  • Slowly and carefully re-introduce air into the system to break the vacuum.

  • Turn off the vacuum source.

  • Turn off the condenser water.

  • Disassemble the apparatus and store the purified 2-bromopropanal in a tightly sealed container in a cool, dark place.

Caption: Experimental workflow for the purification of 2-bromopropanal.

Potential Decomposition Pathway

The primary thermal decomposition pathway for α-bromo aldehydes is dehydrobromination. This reaction eliminates hydrogen bromide to form an α,β-unsaturated aldehyde, which would co-distill and contaminate the product.

Caption: Potential dehydrobromination of 2-bromopropanal upon heating.

References

• 1. CAS 19967-57-8: Propanal, 2-bromo- | CymitQuimica [cymitquimica.com]
• 2. 2-Bromopropanal | C3H5BrO | CID 350624 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Bromopropanal | CAS#:19967-57-8 | Chemsrc [chemsrc.com]
• 4. 2-Bromopropanal｜lookchem [lookchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Organocatalytic Enantioselective α-Bromination of Aldehydes with N-Bromosuccinimide - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Purification [chem.rochester.edu]
• 9. atamankimya.com [atamankimya.com]
• 10. lobachemie.com [lobachemie.com]
• 11. CN102516046A - Method for synthesizing 2-bromopropanal - Google Patents [patents.google.com]
• 12. CN102432444B - Method for synthesizing 2-bromine-2-methyl propanal - Google Patents [patents.google.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. benchchem.com [benchchem.com]
• 15. m.youtube.com [m.youtube.com]

Technical Support Center: Side Reactions in the Bromination of Propanal

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the bromination of propanal. The following information addresses specific issues that may be encountered during experimentation, offering solutions and detailed protocols to optimize the synthesis of 2-bromopropanal.

Frequently Asked Questions (FAQs)

Q1: What are the primary side reactions observed during the bromination of propanal?

A1: The bromination of propanal is susceptible to several side reactions, which can affect the yield and purity of the desired 2-bromopropanal. The principal side reactions include:

• Polybromination: The introduction of more than one bromine atom onto the alpha-carbon, leading to the formation of 2,2-dibromopropanal (B14486163). This is particularly prevalent under basic conditions.

• Haloform Reaction: Under strongly basic conditions, propanal can undergo polybromination at the alpha-carbon followed by cleavage of the carbon-carbon bond to yield bromoform (B151600) (CHBr₃) and a propionate (B1217596) salt.

• Aldol (B89426) Condensation: Propanal can act as both an electrophile and a nucleophile (via its enolate), leading to self-condensation products. This reaction is also base-catalyzed and can compete with bromination.[1][2]

• Oxidation: Bromine can act as an oxidizing agent, converting propanal to propanoic acid. This is more likely to occur under certain conditions, such as in aqueous solutions.

Q2: I am observing a significant amount of 2,2-dibromopropanal in my product mixture. How can I favor the formation of the monobrominated product?

A2: The formation of 2,2-dibromopropanal is a common issue, especially in base-catalyzed reactions. To enhance the selectivity for 2-bromopropanal, consider the following:

• Acid Catalysis: Employing an acid catalyst, such as acetic acid, favors the formation of the enol intermediate.[3] The subsequent reaction with bromine is typically faster than the formation of a second enol at the same carbon, thus promoting monobromination.

• Control of Stoichiometry: Use a 1:1 molar ratio of propanal to bromine. An excess of bromine will inevitably lead to polybromination.

• Slow Addition of Bromine: Adding the bromine solution dropwise to the reaction mixture helps to maintain a low concentration of bromine, reducing the likelihood of a second bromination event on the same molecule.

• Temperature Control: Lowering the reaction temperature can help to control the reaction rate and improve selectivity.

Q3: My reaction is yielding a complex mixture of high molecular weight products, and the desired 2-bromopropanal yield is low. What could be the cause?

A3: The formation of a complex mixture of high molecular weight products is often indicative of competing aldol condensation reactions.[1] Propanal readily undergoes self-condensation in the presence of a base. To mitigate this:

• Use a Non-Nucleophilic Base: If a base is required, consider using a sterically hindered, non-nucleophilic base that is less likely to promote aldol condensation.

• Pre-formation of the Enolate/Enol: In some advanced applications, the enolate or enol can be pre-formed under specific conditions before the introduction of bromine.

• Optimize Reaction Conditions: Lower temperatures and shorter reaction times can help to minimize the extent of aldol condensation.

Q4: I am detecting propanoic acid in my final product. How can I prevent this oxidation?

A4: The oxidation of propanal to propanoic acid by bromine can be a competing side reaction. To minimize this:

• Anhydrous Conditions: Perform the reaction under anhydrous conditions, as the presence of water can facilitate oxidation pathways.

• Choice of Solvent: Use a non-aqueous solvent such as diethyl ether or dichloromethane (B109758).

• Control of Reaction Time: Avoid unnecessarily long reaction times, as this can increase the opportunity for oxidation to occur.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low yield of 2-bromopropanal	- Competing side reactions (polybromination, aldol condensation, oxidation).- Incomplete reaction.- Loss of product during workup.	- Optimize reaction conditions to favor monobromination (acid catalysis, controlled stoichiometry, low temperature).- Monitor the reaction by TLC or GC to ensure completion.- Use a careful extraction and purification procedure.
High percentage of 2,2-dibromopropanal	- Excess bromine used.- Base-catalyzed conditions.	- Use a 1:1 molar ratio of propanal to bromine.- Switch to an acid-catalyzed protocol.- Add bromine slowly to the reaction mixture.
Presence of aldol condensation products	- Base-catalyzed reaction conditions.- Elevated reaction temperature.	- Use a non-nucleophilic base or an acid catalyst.- Maintain a low reaction temperature (e.g., 0-5 °C).
Formation of propanoic acid	- Presence of water.- Prolonged reaction time.	- Ensure anhydrous reaction conditions.- Use a non-aqueous solvent.- Monitor the reaction and quench it upon completion.
Reaction does not initiate	- Impure reagents.- Insufficient catalyst.	- Use freshly distilled propanal and high-purity bromine.- Ensure the catalyst is active and used in the correct amount.

Data Presentation

Table 1: Expected Product Distribution in the Bromination of Propanal under Different Conditions

Condition	Major Product	Major Side Product(s)	Expected Yield of 2-Bromopropanal
Acid-Catalyzed (e.g., Acetic Acid)	2-Bromopropanal	2,2-Dibromopropanal	Moderate to High
Base-Promoted (e.g., NaOH)	2,2-Dibromopropanal, Bromoform	2-Bromopropanal, Aldol condensation products	Low

Note: Specific yields can vary significantly based on the exact experimental parameters such as temperature, solvent, and reaction time. The information presented is based on general principles of aldehyde halogenation.

Experimental Protocols

Protocol 1: Acid-Catalyzed α-Bromination of Propanal

This protocol is adapted from general procedures for the acid-catalyzed α-halogenation of aldehydes and ketones.

Materials:

• Propanal (freshly distilled)

• Bromine

• Glacial Acetic Acid

• Diethyl ether

• Saturated sodium bicarbonate solution

• Saturated sodium bisulfite solution

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve propanal (1.0 eq) in glacial acetic acid.

• Cool the flask in an ice bath to 0-5 °C.

• Prepare a solution of bromine (1.0 eq) in glacial acetic acid and add it to the dropping funnel.

• Add the bromine solution dropwise to the stirred propanal solution while maintaining the temperature between 0-5 °C. The disappearance of the bromine color indicates the reaction is proceeding.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Once the reaction is complete, quench the excess bromine by the slow addition of a saturated sodium bisulfite solution until the orange color disappears.

• Transfer the reaction mixture to a separatory funnel and dilute with diethyl ether and water.

• Wash the organic layer sequentially with water and saturated sodium bicarbonate solution to neutralize the acetic acid.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• The crude 2-bromopropanal can be purified by fractional distillation under reduced pressure.

Protocol 2: Base-Promoted α-Bromination of Propanal (Illustrative of Haloform Reaction)

This protocol is for illustrative purposes to demonstrate the formation of polybrominated products and the haloform reaction. It is not recommended for the synthesis of 2-bromopropanal.

Materials:

• Propanal

• Bromine

• Sodium hydroxide (B78521) solution (e.g., 10% aqueous)

• Dichloromethane

• Anhydrous sodium sulfate

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve propanal (1.0 eq) in a suitable solvent like dioxane or tetrahydrofuran.

• Cool the flask in an ice bath.

• Simultaneously, add a solution of bromine (at least 3.0 eq) and a solution of sodium hydroxide dropwise to the stirred propanal solution. Maintain a basic pH throughout the addition.

• A precipitate of bromoform may be observed.

• After the addition is complete, allow the reaction to stir at room temperature for several hours.

• Acidify the aqueous layer and extract with dichloromethane to isolate the propanoic acid.

• The bromoform can be isolated from the organic layer by distillation.

Visualizations

Main reaction pathway for acid-catalyzed bromination.

Major side reaction pathways in the bromination of propanal.

Experimental workflow for acid-catalyzed bromination.

References

• 1. researchgate.net [researchgate.net]
• 2. Aldol reaction - Wikipedia [en.wikipedia.org]
• 3. Simple and Regioselective Bromination of 5,6-Disubstituted-indan-1-ones with Br2 Under Acidic and Basic Conditions - PMC [pmc.ncbi.nlm.nih.gov]

How to prevent polymerization of 2-Bromopropanal during storage.

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper storage and handling of 2-Bromopropanal to prevent its polymerization.

Frequently Asked Questions (FAQs)

Q1: What is 2-Bromopropanal and why is it prone to polymerization?

A1: 2-Bromopropanal is a reactive alpha-halogenated aldehyde. Its reactivity stems from the presence of both a bromine atom and an aldehyde functional group on adjacent carbons. This structure makes it susceptible to polymerization, likely through an acid-catalyzed aldol (B89426) condensation-type mechanism. The in-situ formation of hydrobromic acid (HBr) can act as a catalyst for this polymerization[1].

Q2: What are the primary signs that my 2-Bromopropanal has started to polymerize?

A2: Signs of polymerization include an increase in viscosity, the formation of a solid precipitate, or a noticeable discoloration of the liquid. If you observe any of these changes, the reagent's purity is compromised and it may not be suitable for your experiment.

Q3: What are the ideal storage conditions to minimize polymerization?

A3: To maintain the stability of 2-Bromopropanal, it is recommended to store it in a cool, dry, and dark place[2]. Storage under an inert atmosphere, such as nitrogen or argon, is also advisable to prevent oxidation and potential side reactions.

Q4: Can I use common polymerization inhibitors with 2-Bromopropanal?

A4: Yes, certain inhibitors can be effective. While specific data for 2-Bromopropanal is limited, information from similar compounds suggests that radical scavengers and acid scavengers can be beneficial. Phenolic compounds, such as hydroquinone (B1673460) and its derivatives, are common radical inhibitors. Amines and other alkaline substances can act as acid scavengers to neutralize any HBr that may form[3][4].

Q5: Are there any specific chemical inhibitors you recommend for 2-Bromopropanal?

A5: Based on literature for other reactive aldehydes, the following can be considered. However, the optimal choice and concentration should be determined experimentally for your specific application.

• Hydroquinone or 4-Methoxyphenol (MEHQ): These are common radical inhibitors.

• Pyridine or other non-nucleophilic amines: These can act as acid scavengers. A combination of an amine and a phenolic compound has been shown to be effective for other aldehydes[3].

• Small amounts of water: For some alpha-halogenated ketones, the addition of a small amount of water has been found to inhibit decomposition and resinification. This may also be applicable to 2-Bromopropanal.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Increased Viscosity or Solid Formation	Polymerization has initiated.	Discontinue use of the reagent. Review storage conditions and inhibitor strategy for future batches.
Discoloration (Yellowing or Browning)	Onset of degradation or polymerization.	The reagent may still be usable for some applications, but purity should be checked (e.g., by NMR or GC). For sensitive reactions, it is best to use a fresh, uncolored batch.
Previously Stable 2-Bromopropanal is Now Polymerizing	- Exposure to air/moisture.- Contamination with an acid.- Depletion of inhibitor over time.	- Ensure the container is tightly sealed and stored under an inert atmosphere.- Avoid contamination from glassware or other reagents.- Consider re-evaluating the inhibitor concentration or adding a fresh amount of inhibitor if appropriate for your experimental workflow.

Quantitative Data Summary for Inhibitors

The following table provides suggested starting concentrations for inhibitors, based on data for other reactive aldehydes. Note: These are not definitive values for 2-Bromopropanal and should be optimized for your specific storage conditions and experimental needs.

Inhibitor Type	Example Inhibitor	Suggested Concentration Range (ppm)	Reference/Rationale
Alkaline Stabilizer	Sodium or Potassium Carbonate	0.05 - 20	Effective for stabilizing aliphatic aldehydes against polymerization and autocondensation[4].
Amine/Phenolic Mixture	Pyridine / 4-Methoxyphenol	100 - 5000 (1000 preferred)	Shown to be effective for stabilizing sulfur-containing aliphatic aldehydes[3].

Experimental Protocols

Protocol for Adding an Inhibitor to 2-Bromopropanal for Storage

• Preparation: Work in a well-ventilated fume hood and wear appropriate personal protective equipment (gloves, safety glasses, lab coat).

• Inhibitor Stock Solution: Prepare a stock solution of the chosen inhibitor (e.g., 1% w/v hydroquinone in a compatible, dry solvent).

• Addition: To a freshly opened or purified container of 2-Bromopropanal, add the inhibitor stock solution dropwise while gently swirling to achieve the desired final concentration (refer to the table above for starting points).

• Inert Atmosphere: If possible, flush the headspace of the container with an inert gas (e.g., nitrogen or argon).

• Sealing and Storage: Tightly seal the container and store it in a cool, dry, and dark location, preferably in a refrigerator designated for chemical storage.

Visual Workflow for Troubleshooting

Caption: Logical workflow for troubleshooting 2-Bromopropanal polymerization.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. CAS 19967-57-8: Propanal, 2-bromo- | CymitQuimica [cymitquimica.com]
• 3. EP0096153A2 - Stabilization of aldehydes - Google Patents [patents.google.com]
• 4. US6137013A - Method of stabilizing aldehydes - Google Patents [patents.google.com]

Technical Support Center: Optimizing Nucleophilic Attack on 2-Bromopropanal

Welcome to the technical support center for optimizing reaction conditions for nucleophilic attack on 2-Bromopropanal. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to enhance the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary reactive sites on 2-bromopropanal for nucleophilic attack?

A1: 2-Bromopropanal has two principal electrophilic sites susceptible to nucleophilic attack:

• α-Carbon: The carbon atom bonded to the bromine is electron-deficient due to the electronegativity of the bromine atom, making it a prime target for S(_N)2 substitution reactions.

• Carbonyl Carbon: The carbon atom of the aldehyde group is also electrophilic and can be attacked by nucleophiles, leading to addition products.

The reaction pathway that predominates is highly dependent on the nature of the nucleophile and the reaction conditions.

Q2: What are the most common side reactions to be aware of when working with 2-bromopropanal?

A2: Several side reactions can compete with the desired nucleophilic substitution, potentially lowering your yield. These include:

• Elimination (E2) Reaction: In the presence of a strong or sterically hindered base, an E2 elimination of HBr can occur to form propenal.[1][2] This is more likely with elevated temperatures.

• Aldol (B89426) Condensation: Under basic conditions, the enolate of 2-bromopropanal (or the product) can be formed, which can then act as a nucleophile and attack another molecule of the aldehyde, leading to aldol addition or condensation products.[3][4]

• Favorskii Rearrangement: With certain α-halo ketones and aldehydes, treatment with a base can lead to a Favorskii rearrangement. While more common with α-halo ketones, it's a potential side reaction to consider.

• Polymerization: Aldehydes, particularly α,β-unsaturated aldehydes that can be formed in situ via elimination, are prone to polymerization, which can lead to the formation of intractable oils or solids.[5]

Q3: How should 2-bromopropanal be handled and stored to ensure its stability?

A3: 2-Bromopropanal is a reactive compound and should be handled with care. It is flammable, and can cause skin, eye, and respiratory irritation.[6] To maintain its stability, it should be stored in a cool, dry, and dark place, preferably under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation and polymerization.[7] Always use this compound in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE).

Troubleshooting Guide

This guide addresses common issues encountered during nucleophilic substitution reactions with 2-bromopropanal.

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Product Yield	1. Ineffective Nucleophile: The chosen nucleophile may be too weak. 2. Steric Hindrance: A bulky nucleophile may have difficulty accessing the α-carbon.[8] 3. Unfavorable Reaction Conditions: Incorrect solvent, temperature, or reaction time.	1. Enhance Nucleophilicity: If using a neutral nucleophile (e.g., an amine or thiol), consider deprotonating it with a non-nucleophilic base to form the more reactive anion. 2. Reduce Steric Hindrance: If possible, choose a less sterically hindered nucleophile. 3. Optimize Conditions: Switch to a polar aprotic solvent (e.g., DMF, DMSO, acetonitrile) to enhance S(_N)2 reaction rates.[9] Gradually increase the reaction temperature, monitoring for side product formation.
Formation of Multiple Products	1. Competing Elimination (E2): Use of a strong, bulky base or high temperatures.[1] 2. Aldol Condensation: Presence of a base and an enolizable aldehyde.[3] 3. Over-alkylation (with amines): The product amine is also nucleophilic and can react further with 2-bromopropanal.[10]	1. Favor Substitution: Use a non-bulky, strong nucleophile that is a weak base (e.g., azide, cyanide).[9] Keep the reaction temperature as low as feasible. 2. Minimize Aldol Reactions: Add the base slowly at a low temperature. If possible, use a non-nucleophilic base. 3. Control Amine Alkylation: Use a large excess of the primary amine to favor mono-alkylation. Alternatively, consider using a protecting group strategy like the Gabriel synthesis.[11][12]
Reaction Mixture Turns into a Thick Oil or Solid (Polymerization)	1. In-situ Formation of Propenal: Elimination of HBr can lead to the formation of the reactive α,β-unsaturated aldehyde, which then polymerizes.[5] 2. Radical or Acid-Catalyzed Polymerization: Initiated by impurities, light, or heat.[5]	1. Suppress Elimination: Use non-basic conditions if possible, or a non-nucleophilic base to scavenge HBr. 2. Prevent Polymerization: Conduct the reaction at a low temperature and in the dark (e.g., wrap the flask in aluminum foil).[5] Consider adding a radical inhibitor like hydroquinone (B1673460) or BHT.[5]

Experimental Protocols & Data

Reaction of 2-Bromopropanal with Various Nucleophiles

The following table summarizes typical reaction conditions for the nucleophilic substitution on 2-bromopropanal. Note that yields and reaction times can vary based on the specific substrate and reaction scale.

Nucleophile	Product	Solvent	Base (if any)	Temp. (°C)	Time (h)	Yield (%)	Ref.
Primary Amine (e.g., Aniline)	2-(Phenylamino)propanal	DMF	K₂CO₃	25-60	4-12	60-80	[13]
Phthalimide (B116566) anion (Gabriel Synthesis)	N-(1-formylethyl)phthalimide	DMF	-	80-100	6-18	70-90	[14][15]
Thiolate (e.g., Sodium thiomethoxide)	2-(Methylthio)propanal	DMF or Acetonitrile	-	25	2-6	85-95	[16][17]
Cyanide (e.g., KCN)	2-Cyanopropanal	Ethanol	-	Reflux	4-8	70-85

Detailed Methodologies

Protocol 1: Synthesis of 2-(Alkylamino)propanal via Direct Alkylation

This protocol describes a general procedure for the reaction of a primary amine with 2-bromopropanal.

Materials:

• 2-Bromopropanal

• Primary Amine (2-3 equivalents)

• Potassium Carbonate (K₂CO₃) (1.5 equivalents)

• Anhydrous Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask under an inert atmosphere, dissolve the primary amine (2-3 eq.) and potassium carbonate (1.5 eq.) in anhydrous DMF.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of 2-bromopropanal (1 eq.) in DMF to the cooled mixture.

• Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by TLC.

• Upon completion, pour the reaction mixture into water and extract with diethyl ether (3x).

• Wash the combined organic layers with saturated aqueous sodium bicarbonate and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to yield the desired 2-(alkylamino)propanal.

Protocol 2: Gabriel Synthesis of 2-Aminopropanal

This two-step protocol utilizes the Gabriel synthesis to prepare the primary amine, 2-aminopropanal, while avoiding over-alkylation.[11][12][14]

Step 1: Synthesis of N-(1-formylethyl)phthalimide

• Dissolve potassium phthalimide (1.1 eq.) in anhydrous DMF in a round-bottom flask under an inert atmosphere.

• Heat the mixture to 80-100 °C.

• Add 2-bromopropanal (1 eq.) dropwise to the hot solution.

• Maintain the temperature and stir for 6-18 hours, monitoring by TLC.

• After cooling, pour the mixture into water to precipitate the product.

• Filter the solid, wash with water, and dry to obtain N-(1-formylethyl)phthalimide.

Step 2: Hydrazinolysis to Yield 2-Aminopropanal

• Suspend the N-(1-formylethyl)phthalimide from Step 1 in ethanol.

• Add hydrazine (B178648) hydrate (B1144303) (1.2 eq.) and heat the mixture to reflux for 2-4 hours.

• Cool the reaction mixture and acidify with dilute HCl to precipitate the phthalhydrazide.

• Filter off the solid and concentrate the filtrate under reduced pressure to obtain the crude 2-aminopropanal hydrochloride salt.

Visualizations

Signaling Pathways and Logical Relationships

Caption: Competing reaction pathways for 2-bromopropanal.

Caption: Troubleshooting workflow for low yield in reactions.

References

• 1. youtube.com [youtube.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. benchchem.com [benchchem.com]
• 4. files01.core.ac.uk [files01.core.ac.uk]
• 5. benchchem.com [benchchem.com]
• 6. 2-Bromopropanal | C3H5BrO | CID 350624 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. quora.com [quora.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. chemistnotes.com [chemistnotes.com]
• 12. medschoolcoach.com [medschoolcoach.com]
• 13. Modular synthesis of aryl amines from 3-alkynyl-2-pyrones - PMC [pmc.ncbi.nlm.nih.gov]
• 14. chem.wisc.edu [chem.wisc.edu]
• 15. 22.3 Alpha Halogenation of Aldehydes and Ketones - Organic Chemistry | OpenStax [openstax.org]
• 16. brainly.com [brainly.com]
• 17. chemguide.co.uk [chemguide.co.uk]

Troubleshooting low yields in 2-Bromopropanal synthesis.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering low yields in the synthesis of 2-Bromopropanal.

Frequently Asked Questions (FAQs)

Q1: What is a typical yield for the synthesis of 2-Bromopropanal?

A1: Based on patented laboratory procedures, yields for the synthesis of 2-Bromopropanal from 2-hydroxypropanal (B1205545) and bromine in methanol (B129727) can range from 75% to 85%.[1][2] Yields significantly below this range may indicate issues with the reaction conditions, starting materials, or workup procedure.

Q2: What is the general reaction mechanism for the synthesis of 2-Bromopropanal from 2-hydroxypropanal?

A2: The synthesis of 2-Bromopropanal from 2-hydroxypropanal and bromine in methanol proceeds through an oxidation-bromination sequence. The methanol and 2-hydroxypropanal likely form a hemiacetal, which is then oxidized by bromine to an intermediate that subsequently undergoes alpha-bromination.

Q3: What are the most common side reactions that can lead to low yields?

A3: The most common side reactions include:

• Over-bromination: Formation of 2,2-dibromopropanal (B14486163) is a significant side reaction. This can be caused by using an excess of bromine or by slow reaction of the desired product allowing for a second bromination to occur.[3][4]

• Polymerization: Aldehydes, including the starting material and product, can undergo polymerization, especially in the presence of acid (HBr) which is generated in situ.[5]

• Degradation of the product: 2-Bromopropanal is known to be unstable at elevated temperatures and non-neutral pH, which can lead to degradation during the reaction or workup.[6][7]

Q4: How can I minimize the formation of di-brominated byproducts?

A4: To minimize di-bromination, it is crucial to carefully control the stoichiometry of the reactants. A slow, dropwise addition of bromine to the solution of 2-hydroxypropanal can help to maintain a low concentration of the brominating agent, which favors mono-bromination.[3]

Q5: What is the role of methanol in this reaction?

A5: Methanol serves as the solvent for the reaction. It readily dissolves the 2-hydroxypropanal and bromine.[1][2] It may also play a role in the reaction mechanism, potentially by forming a hemiacetal with the 2-hydroxypropanal, which can influence the subsequent oxidation and bromination steps.

Troubleshooting Guide

Low yields in the synthesis of 2-Bromopropanal can arise from several factors. This guide provides a structured approach to identifying and resolving common issues.

Problem: Yield is significantly lower than 70%.

Potential Causes and Solutions

Potential Cause	Troubleshooting Steps
1. Impure Starting Materials	- 2-Hydroxypropanal: Ensure the starting material is pure and free from contaminants that could interfere with the reaction. Consider purifying the 2-hydroxypropanal by distillation if its purity is questionable.- Bromine: Use a fresh, high-purity source of bromine. Old or improperly stored bromine may contain impurities.- Methanol: Use anhydrous methanol. The presence of water can lead to unwanted side reactions.
2. Suboptimal Reaction Conditions	- Temperature Control: Maintain the reaction at room temperature as specified in the protocol.[1][2] Elevated temperatures can accelerate the degradation of the product.[6][7]- Rate of Bromine Addition: Add the bromine solution slowly and dropwise to the reaction mixture with vigorous stirring. A rapid addition can lead to localized high concentrations of bromine, promoting over-bromination.[3]- Reaction Time: Monitor the reaction progress using a suitable technique like Thin Layer Chromatography (TLC). Stopping the reaction too early will result in incomplete conversion, while extending it unnecessarily can lead to byproduct formation. A typical reaction time is 2-4 hours.[1][2]
3. Product Loss During Workup and Purification	- Incomplete Extraction: Ensure complete extraction of the product from the aqueous phase by using an adequate volume of a suitable organic solvent (e.g., diethyl ether) and performing multiple extractions.- Degradation during solvent removal: Use reduced pressure to remove the solvent at a low temperature to prevent thermal degradation of the 2-Bromopropanal.[1][2]- Inefficient Purification: If distillation is used for purification, perform it under vacuum to minimize the temperature required. 2-Bromopropanal is sensitive to heat.
4. Formation of Side Products	- Di-bromination: Use a precise 1:1 to 1:1.5 molar ratio of 2-hydroxypropanal to bromine.[1] As mentioned, slow addition of bromine is critical.- Polymerization: The HBr generated during the reaction can catalyze the polymerization of the aldehyde. Working in a dilute solution and maintaining a low temperature can help to minimize this. The workup should be performed promptly after the reaction is complete to neutralize the acid.

Experimental Protocol: Synthesis of 2-Bromopropanal

This protocol is based on a patented method for the synthesis of 2-Bromopropanal.[1][2]

Materials:

• 2-Hydroxypropanal

• Bromine

• Methanol (anhydrous)

• Diethyl ether

• Anhydrous Sodium Sulfate (B86663) (Na₂SO₄)

• 500 mL three-necked flask

• Stirring apparatus

• Dropping funnel

• Apparatus for distillation under reduced pressure

Procedure:

• Reaction Setup: In a 500 mL three-necked flask equipped with a magnetic stirrer and a dropping funnel, dissolve 26.2 g of 2-hydroxypropanal in 210 mL of methanol. Stir the mixture at room temperature until the 2-hydroxypropanal is completely dissolved.

• Bromine Addition: Slowly add 26.4 g of bromine dropwise from the dropping funnel to the stirred solution at room temperature.

• Reaction: After the addition is complete, continue stirring the reaction mixture at room temperature for 2 hours. Monitor the reaction progress by TLC.

• Workup:

  • Once the reaction is complete, remove the methanol and any unreacted bromine by distillation under reduced pressure.

  • To the residue, add 100 mL of diethyl ether and stir. Transfer the mixture to a separatory funnel.

  • Extract the aqueous layer with two additional 100 mL portions of diethyl ether.

  • Combine the organic layers.

• Drying and Concentration:

  • Dry the combined ether layers over anhydrous sodium sulfate (Na₂SO₄).

  • Filter off the drying agent.

  • Remove the diethyl ether by distillation under reduced pressure to obtain the crude 2-Bromopropanal. The reported yield for this procedure is approximately 75.6%.[1]

Visualizations

Caption: General reaction pathway for 2-Bromopropanal synthesis.

Caption: Troubleshooting workflow for low 2-Bromopropanal yields.

References

• 1. CN102516046A - Method for synthesizing 2-bromopropanal - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Rapid degradation of brominated haloacetaldehydes at elevated temperature: Kinetics and newly discovered mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Analysis of 2-Bromopropanal Reactions by GC-MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Bromopropanal and analyzing its reaction mixtures by Gas Chromatography-Mass Spectrometry (GC-MS).

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts observed in reactions involving 2-Bromopropanal?

A1: Due to its reactive nature, 2-Bromopropanal can undergo several side reactions leading to the formation of various byproducts. The most common pathways include:

• Aldol (B89426) Condensation: As an enolizable aldehyde, 2-Bromopropanal can undergo self-condensation or cross-condensation with other carbonyl compounds. This can lead to a variety of aldol addition and condensation products.

• Dehydrobromination: Elimination of hydrogen bromide (HBr) from 2-Bromopropanal is a facile process, especially in the presence of a base or upon heating, leading to the formation of 2-propenal (acrolein).

• Nucleophilic Substitution: The bromine atom at the α-position is susceptible to substitution by nucleophiles present in the reaction mixture, such as solvents (e.g., methanol, ethanol) or reagents.

• Degradation: 2-Bromopropanal can be unstable and may degrade over time or under certain reaction conditions, leading to the formation of various smaller molecules.

Q2: I am observing significant peak tailing for 2-Bromopropanal in my GC-MS analysis. What could be the cause and how can I resolve it?

A2: Peak tailing for polar and reactive analytes like 2-Bromopropanal is a common issue in GC-MS analysis.[1][2] The primary cause is often active sites within the GC system that can interact with the analyte.[3] Here are the likely causes and solutions:

• Active Sites in the Inlet Liner: Silanol groups on the surface of the glass liner can interact with the aldehyde functional group.

  • Solution: Use a deactivated (silanized) inlet liner. Regularly replace the liner, especially when analyzing reactive compounds.[3]

• Column Contamination: Accumulation of non-volatile residues at the head of the column can create active sites.

  • Solution: Trim the first few centimeters of the column. If the problem persists, the column may need to be replaced.[3]

• Improper Column Installation: If the column is not installed correctly in the inlet or detector, it can create dead volumes and lead to peak tailing.[2]

  • Solution: Ensure the column is installed according to the manufacturer's instructions, with the correct insertion depth.[2]

• Solvent-Analyte Mismatch: If the polarity of the injection solvent is significantly different from the stationary phase, it can affect peak shape.[3]

  • Solution: Choose a solvent that is more compatible with your stationary phase.

Q3: My baseline is noisy and I see many small, unidentified peaks. What is the likely source of this contamination?

A3: A noisy baseline with extraneous peaks, often referred to as "ghost peaks," can originate from several sources:[4]

• Contaminated Carrier Gas: Impurities in the carrier gas can lead to a high baseline and ghost peaks.

  • Solution: Ensure high-purity carrier gas is used and that gas purifiers are installed and functioning correctly.[4]

• Injector Contamination: Residue from previous injections can accumulate in the injector port and slowly bleed into the system.

  • Solution: Regularly clean the injector and replace the septum and liner.[4][5]

• Sample Carryover: Insufficient cleaning of the syringe between injections can introduce contaminants from a previous, more concentrated sample.

  • Solution: Implement a rigorous syringe cleaning protocol with multiple solvent rinses.

Troubleshooting Guides

Guide 1: Identification of Unknown Peaks

If your chromatogram shows unexpected peaks, follow this logical workflow to identify the potential byproducts.

Caption: Logical workflow for identifying unknown byproducts in 2-Bromopropanal reactions.

Guide 2: Troubleshooting Common GC-MS Issues

This guide provides a systematic approach to resolving common problems encountered during the GC-MS analysis of 2-Bromopropanal.

Caption: A troubleshooting guide for common issues in GC-MS analysis.

Data Presentation: Potential Byproducts in 2-Bromopropanal Reactions

The following table summarizes potential byproducts from reactions of 2-Bromopropanal, their likely origin, and expected mass spectral characteristics.

Byproduct Name	Chemical Structure	Molecular Weight ( g/mol )	Probable Origin	Key Mass Spectral Fragments (m/z)
2-Propenal	CH₂=CHCHO	56.06	Dehydrobromination	56 (M+), 55, 29, 27
2-Methoxypropanal	CH₃CH(OCH₃)CHO	88.11	Nucleophilic substitution (with methanol)	88 (M+), 73, 59, 45
2-Ethoxypropanal	CH₃CH(OCH₂CH₃)CHO	102.13	Nucleophilic substitution (with ethanol)	102 (M+), 87, 73, 59
Aldol Adduct	C₆H₁₀BrO₂	193.05	Aldol self-addition	192/194 (M+), fragments from loss of H₂O, Br, and alkyl groups
Aldol Condensation Product	C₆H₈BrO	175.03	Aldol self-condensation	174/176 (M+), fragments from loss of Br and CO

Experimental Protocols

GC-MS Analysis of 2-Bromopropanal Reaction Mixture

This protocol provides a general starting point for the analysis of 2-Bromopropanal reaction mixtures. Optimization may be required based on the specific reaction and instrumentation.

1. Sample Preparation:

• Quench the reaction mixture appropriately.

• Extract the organic components using a suitable solvent (e.g., dichloromethane, diethyl ether).

• Dry the organic extract over anhydrous sodium sulfate.

• Filter and dilute the extract to a final concentration of approximately 1 mg/mL in a volatile solvent compatible with the GC system.

2. GC-MS Instrumentation and Conditions: [6][7]

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977A or equivalent.

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column.

• Injector Temperature: 250°C.

• Injection Volume: 1 µL (split or splitless, depending on concentration).

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Mass Range: m/z 35-400.

3. Data Analysis:

• Identify the main product and any byproducts by comparing their mass spectra with libraries (e.g., NIST).

• For unknown peaks, analyze the fragmentation patterns and isotopic distributions to propose structures.

• Quantify the relative amounts of byproducts by comparing their peak areas to that of the main product or an internal standard.

Workflow for a Typical Reaction and Analysis

The following diagram illustrates the general workflow from reaction setup to data analysis for identifying byproducts of a 2-Bromopropanal reaction.

Caption: General experimental workflow for the identification of byproducts in 2-Bromopropanal reactions.

References

• 1. Tailing - chlorinated aromatics with phenol and aldehyde - Chromatography Forum [chromforum.org]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. agilent.com [agilent.com]
• 4. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. thepharmajournal.com [thepharmajournal.com]
• 7. osha.gov [osha.gov]

Technical Support Center: Stabilizers for Long-Term Storage of α-Halocarbonyls

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with α-halocarbonyls. The information provided is intended to help address common issues encountered during the long-term storage and handling of these reactive compounds.

Frequently Asked Questions (FAQs)

Q1: My α-halocarbonyl compound is turning yellow/brown during storage. What is causing this discoloration?

A1: Discoloration, typically to a yellow or brown hue, is a common indicator of decomposition in α-halocarbonyls. The primary cause is often the liberation of hydrogen halides (e.g., hydrogen bromide [HBr] or hydrogen chloride [HCl]). This process can be initiated by exposure to light, elevated temperatures, or moisture. The liberated acid can then catalyze further degradation of the compound, leading to the formation of colored impurities and potentially polymerization.

Q2: What are the optimal storage conditions for α-halocarbonyls to ensure long-term stability?

A2: To minimize degradation, α-halocarbonyls should be stored in a cool, dark, and dry environment. The recommended practice is to store them in tightly sealed, amber glass bottles with PTFE-lined caps (B75204) to prevent leakage and protect them from light. For many volatile or reactive α-halocarbonyls, refrigeration at 2°C to 8°C is recommended to significantly slow the rate of potential degradation.

Q3: Are α-halocarbonyls sensitive to light?

A3: Yes, many α-halocarbonyls are sensitive to light. Photolysis, which is degradation upon exposure to light (especially UV), can induce the cleavage of the carbon-halogen bond. This can generate radical intermediates, leading to decomposition or unwanted side reactions. Therefore, it is crucial to store these compounds in amber bottles or otherwise protect them from light.

Q4: Can I use a stabilizer for my α-halocarbonyl, and if so, what is recommended?

A4: Yes, for certain α-monohalogenated aliphatic ketones, the addition of a small amount of water (0.1% to 0.5% by weight) has been shown to inhibit decomposition and discoloration during storage. This may seem counterintuitive as α-halocarbonyls can be susceptible to hydrolysis, but for some compounds, a small, controlled amount of water can significantly extend their shelf life. This method is most effective for freshly prepared and distilled materials.

Q5: What are the primary degradation pathways for α-halocarbonyls?

A5: The primary degradation pathways for α-halocarbonyls include:

• Dehydrohalogenation: Elimination of a hydrogen halide to form an α,β-unsaturated carbonyl compound. This can be catalyzed by trace amounts of acid or base.

• Nucleophilic Substitution: Reaction with nucleophiles, including water or other impurities, at the α-carbon, displacing the halide.

• Hydrolysis: Reaction with water, which can lead to the formation of an α-hydroxy carbonyl compound and the corresponding hydrohalic acid.

• Photodegradation: Cleavage of the carbon-halogen bond upon exposure to light, leading to radical-mediated decomposition pathways.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Action(s)
Rapid Discoloration (within days or weeks)	1. Exposure to light. 2. Storage at elevated temperatures. 3. Presence of impurities (acid or base). 4. Improperly sealed container.	1. Transfer the compound to an amber glass bottle and store it in a dark location. 2. Store the compound at the recommended temperature (typically 2-8°C). 3. If possible, repurify the compound by distillation or recrystallization. 4. Ensure the container has a tight-fitting, inert cap (e.g., PTFE-lined).
Formation of a Precipitate	1. Polymerization of the α-halocarbonyl or its degradation products. 2. Reaction with contaminants in the storage vessel.	1. The compound may be significantly degraded. Consider discarding and obtaining a fresh batch. 2. Ensure storage containers are clean and dry before use.
Inconsistent Experimental Results	1. Degradation of the α-halocarbonyl starting material. 2. Presence of non-volatile impurities.	1. Assess the purity of the α-halocarbonyl before use (e.g., by TLC, GC-MS, or HPLC). 2. Purify the compound if necessary. 3. For new batches, perform a quality control check to confirm identity and purity.
Acrid Odor	Liberation of hydrogen halides (e.g., HBr, HCl).	Handle the compound in a well-ventilated fume hood. This is a strong indicator of decomposition. The stability of the compound should be assessed before use.

Quantitative Data on Stabilizer Efficacy

Table 1: Illustrative Long-Term Stability of α-Bromoacetophenone

Storage Condition	Stabilizer	Time Point	Purity (%)	Appearance
2-8°C, Dark	None	0 months	99.5	Colorless
3 months	98.0	Faintly yellow
6 months	95.5	Yellow
12 months	90.0	Yellow-brown
2-8°C, Dark	0.5% w/w Water	0 months	99.5	Colorless
3 months	99.2	Colorless
6 months	99.0	Colorless
12 months	98.5	Faintly yellow
25°C, Ambient Light	None	0 months	99.5	Colorless
1 month	92.0	Yellow
3 months	80.0	Brown
6 months	<70.0	Dark Brown

Note: This data is illustrative and intended to demonstrate the expected trends in stability. Actual results may vary depending on the specific compound, initial purity, and storage container.

Experimental Protocols

Protocol 1: Stabilization of α-Bromoacetophenone for Long-Term Storage

Objective: To stabilize freshly purified α-bromoacetophenone for long-term storage by the addition of a controlled amount of water.

Materials:

• Freshly recrystallized or distilled α-bromoacetophenone

• Deionized water

• Analytical balance

• Micropipette

• Clean, dry amber glass bottle with a PTFE-lined cap

Procedure:

• Place the clean, dry amber storage bottle on an analytical balance and tare the weight.

• Carefully transfer the freshly purified α-bromoacetophenone into the bottle.

• Record the final weight of the α-bromoacetophenone.

• Calculate 0.5% of the total weight of the α-bromoacetophenone. For example, for 50 g of α-bromoacetophenone, this would be 0.25 g (or 250 µL) of water.

• Using a micropipette, add the calculated amount of deionized water to the α-bromoacetophenone.

• Seal the bottle tightly with the PTFE-lined cap.

• Gently agitate the mixture to disperse the water. The small amount of water may not fully dissolve but will act as a stabilizer.

• Label the bottle clearly with the compound name, date of preparation, and a note indicating that it contains 0.5% water as a stabilizer.

• Store the stabilized compound at 2-8°C in a dark location.

Protocol 2: Stability-Indicating HPLC Method for α-Bromoacetophenone

Objective: To assess the purity and detect degradation products of α-bromoacetophenone using a stability-indicating High-Performance Liquid Chromatography (HPLC) method.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with a mixture of acetonitrile (B52724) and water (e.g., 60:40 v/v). The exact ratio may need to be optimized for your specific system and column.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Column Temperature: 25°C.

Procedure:

• Standard Preparation: Prepare a standard solution of high-purity α-bromoacetophenone in the mobile phase at a known concentration (e.g., 0.1 mg/mL).

• Sample Preparation: Prepare a solution of the α-bromoacetophenone sample to be tested in the mobile phase at the same concentration as the standard.

• Analysis:

  • Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

  • Inject the standard solution and record the chromatogram and the retention time of the main peak.

  • Inject the sample solution and record the chromatogram.

• Data Evaluation:

  • Compare the retention time of the main peak in the sample chromatogram to that of the standard to confirm the identity of the compound.

  • Calculate the purity of the sample by comparing the peak area of the main peak to the total area of all peaks in the chromatogram (area percent method).

  • Identify any additional peaks in the sample chromatogram as potential impurities or degradation products.

Forced Degradation (for method validation): To ensure the method is stability-indicating, forced degradation studies should be performed on a sample of α-bromoacetophenone. This involves subjecting the compound to stress conditions to intentionally induce degradation. The HPLC method should be able to resolve the intact α-bromoacetophenone peak from any degradation product peaks.

• Acid Hydrolysis: Incubate a sample with 0.1 M HCl at 60°C.

• Base Hydrolysis: Incubate a sample with 0.1 M NaOH at room temperature.

• Oxidative Degradation: Treat a sample with 3% H₂O₂ at room temperature.

• Thermal Degradation: Heat a solid sample at 80°C.

• Photolytic Degradation: Expose a solution to UV light.

Visualizations

Caption: Primary degradation pathways for α-halocarbonyl compounds.

Caption: Workflow for stabilization and stability analysis of α-halocarbonyls.

Removal of unreacted bromine from 2-Bromopropanal synthesis.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-Bromopropanal, with a specific focus on the effective removal of unreacted bromine.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for removing unreacted bromine after the synthesis of 2-Bromopropanal?

There are two primary approaches for the removal of unreacted bromine: chemical quenching and physical removal.

• Chemical Quenching: This involves the addition of a reducing agent to the reaction mixture to convert the elemental bromine (Br₂) into colorless and water-soluble bromide salts (Br⁻). Common quenching agents include aqueous solutions of sodium thiosulfate (B1220275) (Na₂S₂O₃), sodium bisulfite (NaHSO₃), sodium sulfite (B76179) (Na₂SO₃), or sodium metabisulfite (B1197395) (Na₂S₂O₅).

• Physical Removal: In some instances, unreacted bromine can be removed along with the solvent by distillation under reduced pressure. This method is advantageous as it avoids the introduction of additional reagents.[1]

Q2: How do I choose the most suitable quenching agent for my reaction?

The choice of quenching agent depends on several factors, including the reaction scale, the solvent system, and the pH sensitivity of your product.

• Sodium Thiosulfate: A common and effective choice, but it can form elemental sulfur as a byproduct in acidic conditions, which may complicate purification.

• Sodium Bisulfite/Metabisulfite/Sulfite: These are good alternatives to sodium thiosulfate, especially in acidic media, as they are less prone to sulfur precipitation. However, they can release sulfur dioxide (SO₂) gas, which is toxic and should be handled in a well-ventilated fume hood.

• Distillation: This method is ideal if the boiling point of 2-Bromopropanal is significantly different from that of the solvent and bromine, and if the product is thermally stable.

Q3: Can the quenching agent react with my 2-Bromopropanal product?

Yes, this is a critical consideration. Aldehydes, including 2-Bromopropanal, can react with sodium bisulfite to form bisulfite adducts.[2][3][4] These adducts are typically crystalline solids and are water-soluble.[2][3] While this reaction can be used for the purification of aldehydes, it can also lead to product loss from the organic phase during aqueous workup if not properly managed. The reaction is reversible and the aldehyde can be regenerated by treatment with a mild acid or base.[2][3] Sodium thiosulfate is less likely to react directly with the aldehyde under typical quenching conditions.

Q4: What are the visual indicators of a complete bromine quench?

The most obvious sign of a complete quench is the disappearance of the characteristic reddish-brown or orange-yellow color of bromine from the reaction mixture. The solution should become colorless or pale yellow.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Persistent yellow or orange color in the organic layer after quenching.	Incomplete quenching of unreacted bromine.	Add more of the quenching solution incrementally with vigorous stirring until the color is fully discharged.
Formation of a fine white or yellow precipitate during quenching with sodium thiosulfate.	The reaction mixture is acidic, leading to the decomposition of thiosulfate to elemental sulfur.	Neutralize the reaction mixture with a mild base like sodium bicarbonate before or during the addition of sodium thiosulfate. Alternatively, use sodium bisulfite or sodium sulfite as the quenching agent.
The quenching reaction is violently exothermic and difficult to control.	The quenching agent is being added too quickly or is too concentrated. The reaction mixture is not sufficiently cooled.	Cool the reaction mixture in an ice bath before and during the slow, dropwise addition of the quenching agent. Use a more dilute solution of the quenching agent.
Low yield of 2-Bromopropanal after aqueous workup, especially when using sodium bisulfite.	Formation of a water-soluble bisulfite adduct with the 2-Bromopropanal product, leading to its extraction into the aqueous layer.	To recover the aldehyde, treat the aqueous layer with a mild base (e.g., sodium carbonate) or a mild acid to reverse the adduct formation, then re-extract with an organic solvent.[2][4]
Emulsion formation during aqueous workup.	The densities of the organic and aqueous layers are too similar.	Add brine (saturated NaCl solution) to increase the ionic strength and density of the aqueous layer. This will help to break the emulsion and improve phase separation.

Quantitative Data on Bromine Quenching Agents

Quenching Agent	Typical Concentration	Stoichiometry (Quencher:Br₂)	Key Considerations
Sodium Thiosulfate (Na₂S₂O₃)	10% (w/v) aqueous solution	2:1	Can form elemental sulfur in acidic conditions.
Sodium Bisulfite (NaHSO₃)	Saturated aqueous solution	1:1	Can release SO₂ gas. May form adducts with aldehydes.
Sodium Sulfite (Na₂SO₃)	10-20% (w/v) aqueous solution	1:1	Can release SO₂ gas.
Sodium Metabisulfite (Na₂S₂O₅)	1.32 M aqueous solution	1:2	Often used interchangeably with sodium bisulfite. Can release SO₂ gas.

Experimental Protocols

Protocol 1: Chemical Quenching with Sodium Thiosulfate

• Cooling: After the bromination reaction is complete, cool the reaction mixture to 0-5 °C in an ice bath.

• Quenching: Slowly add a 10% (w/v) aqueous solution of sodium thiosulfate dropwise to the stirred reaction mixture. The addition should be controlled to keep the temperature below 10 °C.

• Completion: Continue the addition until the reddish-brown color of bromine disappears and the solution becomes colorless.

• Work-up: Transfer the mixture to a separatory funnel. Separate the organic and aqueous layers.

• Washing: Wash the organic layer sequentially with water and then with brine.

• Drying: Dry the organic layer over an anhydrous drying agent (e.g., anhydrous magnesium sulfate (B86663) or sodium sulfate).

• Isolation: Filter off the drying agent and concentrate the organic solvent under reduced pressure to obtain the crude 2-Bromopropanal.

Protocol 2: Physical Removal by Distillation

• Setup: Following the completion of the bromination reaction, assemble a distillation apparatus for vacuum distillation.

• Distillation: Reduce the pressure and gently heat the reaction mixture to distill off the solvent (e.g., methanol) and the unreacted bromine.[1]

• Washing: After distillation, dissolve the residue in a suitable organic solvent (e.g., diethyl ether).

• Work-up: Transfer the solution to a separatory funnel and wash with water and then brine.

• Drying: Dry the organic layer over anhydrous sodium sulfate.

• Isolation: Filter and concentrate the filtrate under reduced pressure to yield 2-Bromopropanal.[1]

Diagrams

Caption: Troubleshooting workflow for the removal of unreacted bromine.

Caption: Chemical pathways for common bromine quenching agents.

References

• 1. CN102516046A - Method for synthesizing 2-bromopropanal - Google Patents [patents.google.com]
• 2. Sodium bisulfite is used to purify aldehydes and ketones. Explain. [allen.in]
• 3. Bisulfite - Wikipedia [en.wikipedia.org]
• 4. Workup [chem.rochester.edu]

Managing the Exothermic Nature of 2-Bromopropanal Reactions: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for managing the exothermic nature of reactions involving 2-Bromopropanal. The following troubleshooting guides and frequently asked questions (FAQs) are designed to address specific issues you may encounter during your experiments, ensuring safer and more reliable outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 2-Bromopropanal reactions?

A1: 2-Bromopropanal is a flammable liquid and vapor that can cause skin and eye irritation, and may cause respiratory irritation.[1] The primary chemical hazard stems from its high reactivity, which can lead to highly exothermic reactions. If not properly controlled, this can result in a thermal runaway, a rapid and uncontrolled increase in temperature and pressure, potentially leading to solvent boiling, reactor over-pressurization, and the release of hazardous materials.

Q2: Which common reactions of 2-Bromopropanal are significantly exothermic?

A2: Due to the presence of both an alpha-bromo substituent and an aldehyde functional group, 2-Bromopropanal is highly reactive. Several common synthetic transformations involving this molecule are known to be significantly exothermic and require careful thermal management. These include:

• Grignard Reactions: The addition of organomagnesium halides (Grignard reagents) to the carbonyl group is a highly exothermic process.[2]

• Aldol Condensations: Base-catalyzed self-condensation or crossed-condensation reactions can be exothermic, particularly if the reaction proceeds rapidly.

• Reformatsky Reactions: The reaction with an alpha-halo ester in the presence of zinc to form a beta-hydroxy ester can also generate a significant amount of heat.

• Nucleophilic Substitution: Reactions with strong nucleophiles can be highly exothermic.

Q3: What are the key parameters to control during an exothermic 2-Bromopropanal reaction?

A3: The most critical parameters to control are:

• Temperature: Strict temperature control is paramount. This is achieved through efficient cooling systems and careful monitoring.

• Rate of Reagent Addition: The rate at which reactants are added directly influences the rate of heat generation. A slow, controlled addition is crucial.

• Stirring: Efficient agitation is necessary to ensure uniform temperature distribution and prevent the formation of localized hot spots.

• Concentration: Higher concentrations of reactants can lead to a faster reaction rate and greater heat output.

Troubleshooting Guide: Thermal Management

Issue	Potential Cause(s)	Recommended Action(s)
Rapid, Unexpected Temperature Increase	1. Rate of reagent addition is too fast.2. Inadequate cooling.3. Concentration of reactants is too high.4. Insufficient stirring leading to localized hot spots.	1. Immediately stop the addition of the reagent.2. Increase the efficiency of the cooling system (e.g., switch to a colder bath like dry ice/acetone).3. If the reaction is still not under control, proceed to the emergency quenching protocol.4. Ensure the stirring is vigorous and vortexing is visible.
Reaction Fails to Initiate, Followed by a Sudden Exotherm	1. Induction period for the reaction.2. Poor quality or passivation of a metallic reagent (e.g., magnesium in Grignard reactions).	1. Add only a small portion of the reagent and wait for signs of reaction (e.g., color change, slight temperature increase) before proceeding with the rest of the addition.2. Use freshly prepared or activated reagents.
Formation of Unidentified Side Products	1. Temperature excursion leading to decomposition or alternative reaction pathways.	1. Maintain the recommended reaction temperature strictly.2. Analyze the side products to understand the decomposition pathway, which can provide insights into the temperature limits of the reaction.

Experimental Protocols

Protocol 1: Grignard Reaction with 2-Bromopropanal

This protocol outlines the addition of a Grignard reagent to 2-Bromopropanal with an emphasis on temperature control.

Materials:

• 2-Bromopropanal

• Grignard reagent (e.g., Phenylmagnesium bromide in THF)

• Anhydrous diethyl ether or THF

• Saturated aqueous ammonium (B1175870) chloride solution (for quenching)

• Dry ice/acetone bath

• Three-necked round-bottom flask equipped with a dropping funnel, mechanical stirrer, and a thermometer/thermocouple.

Procedure:

• Setup: Assemble the flame-dried three-necked flask under an inert atmosphere (e.g., nitrogen or argon).

• Initial Cooling: Cool the flask containing a solution of 2-Bromopropanal in anhydrous ether/THF to -78 °C using a dry ice/acetone bath.

• Slow Addition: Add the Grignard reagent dropwise from the addition funnel to the stirred solution of 2-Bromopropanal.

• Temperature Monitoring: Continuously monitor the internal temperature of the reaction. The rate of addition should be adjusted to maintain the temperature below -60 °C.

• Reaction Completion: After the addition is complete, allow the reaction to stir at -78 °C for an additional 30 minutes.

• Quenching: While maintaining the low temperature, slowly add the saturated aqueous ammonium chloride solution dropwise to quench the reaction. A significant exotherm can also occur at this stage, so slow addition is crucial.

• Work-up: Allow the mixture to warm to room temperature before proceeding with the standard aqueous work-up.

Protocol 2: Base-Catalyzed Aldol Self-Condensation of 2-Bromopropanal

This protocol describes the self-condensation of 2-Bromopropanal with careful temperature management.

Materials:

• 2-Bromopropanal

• A non-nucleophilic base (e.g., triethylamine (B128534) or DBU)

• Anhydrous solvent (e.g., dichloromethane (B109758) or THF)

• Ice/water bath

• Dilute HCl solution (for quenching)

Procedure:

• Setup: In a round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve 2-Bromopropanal in the anhydrous solvent.

• Cooling: Place the flask in an ice/water bath and cool the solution to 0-5 °C.

• Controlled Addition of Base: Add the base dropwise from the dropping funnel to the cooled, stirred solution of 2-Bromopropanal.

• Temperature Maintenance: Monitor the internal temperature and adjust the addition rate to keep the temperature within the 0-5 °C range.

• Monitoring Progress: The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is deemed complete, quench the reaction by the slow addition of dilute HCl solution while maintaining the cooling bath.

• Work-up: Proceed with the standard extraction and purification procedures.

Data Presentation

Reaction Type	Typical Reactants	Expected Exothermicity	Key Control Parameters
Grignard Addition	Organomagnesium Halides	High	Low Temperature (-78 °C), Slow Addition
Aldol Condensation	Base (e.g., NaOH, Et3N)	Moderate to High	Low Temperature (0-25 °C), Slow Addition of Base
Reformatsky Reaction	Alpha-halo ester, Zinc	Moderate	Initiation Control, Cooling
Nucleophilic Substitution	Strong Nucleophiles (e.g., Azide, Cyanide)	Moderate to High	Cooling, Controlled Addition

Visualizations

References

• 1. 2-Bromopropanal | C3H5BrO | CID 350624 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mt.com [mt.com]

Technical Support Center: In Situ Generation and Use of 2-Bromopropanal

This technical support center provides guidance for researchers, scientists, and drug development professionals on the in situ generation of 2-bromopropanal and its immediate use in subsequent reactions, a method employed to avoid the isolation of this unstable intermediate.

Frequently Asked Questions (FAQs)

Q1: Why is 2-bromopropanal generated in situ?

A1: 2-Bromopropanal is a reactive and unstable compound, prone to decomposition and polymerization, making its isolation and storage challenging.[1] In situ generation, meaning it is produced directly in the reaction mixture and consumed by a subsequent reaction, is a strategic approach to circumvent these stability issues. This method enhances safety and improves the overall efficiency of a synthetic sequence.

Q2: What are the common methods for the in situ generation of 2-bromopropanal?

A2: The most prevalent method is the alpha-bromination of propanal. This can be achieved using various brominating agents, with N-bromosuccinimide (NBS) being a common choice due to its ease of handling compared to liquid bromine.[2] The reaction is typically catalyzed by either an acid or an organocatalyst.[3][4]

Q3: What are the key differences between acid-catalyzed and organocatalytic methods?

A3: Acid-catalyzed methods, often employing acids like acetic acid, proceed through an enol intermediate.[5] They are generally straightforward but can sometimes lack selectivity, leading to side products. Organocatalytic methods, on the other hand, can offer high enantioselectivity, which is crucial in pharmaceutical synthesis.[6] However, the catalysts can be more expensive and may be sensitive to reaction conditions.[7]

Q4: How can I monitor the formation of 2-bromopropanal in situ?

A4: Since 2-bromopropanal is not isolated, monitoring its formation is crucial. Spectroscopic techniques are invaluable for this purpose. 1H NMR spectroscopy can be used to observe the disappearance of the propanal starting material and the appearance of new signals corresponding to 2-bromopropanal.[7][8] Gas chromatography-mass spectrometry (GC-MS) can also be employed to detect the presence of the desired product and any volatile byproducts.[9]

Q5: What are some common subsequent reactions for in situ generated 2-bromopropanal?

A5: A widely used subsequent reaction is the Wittig reaction, which converts the aldehyde functionality into an alkene.[10][11] This allows for the efficient synthesis of various alpha-bromo-substituted alkenes. Other nucleophilic addition reactions can also be employed.

Troubleshooting Guides

Low Yield of the Final Product

Potential Cause	Troubleshooting Steps
Inefficient generation of 2-bromopropanal	- Ensure the purity of the starting propanal and brominating agent (NBS can be recrystallized).[2] - Optimize the catalyst loading and reaction temperature. - Consider slow addition of the brominating agent to maintain a low concentration and prevent side reactions.[7]
Decomposition of 2-bromopropanal	- Ensure the subsequent reactant (e.g., Wittig ylide) is present or added promptly after the generation of 2-bromopropanal. - Maintain a low reaction temperature to enhance the stability of the intermediate.
Issues with the subsequent reaction (e.g., Wittig reaction)	- For Wittig reactions, ensure the ylide is generated under anhydrous conditions if it is not a stabilized ylide. - Steric hindrance on the aldehyde or the ylide can slow down the reaction; consider using a more reactive ylide or optimizing reaction conditions (e.g., temperature, solvent).[12]
Side reactions	- Dibromination at the alpha-position is a common side reaction. This can be minimized by the slow addition of the brominating agent and by carefully controlling the stoichiometry.[7] - Polymerization of propanal can occur under acidic conditions; ensure controlled reaction conditions and consider using a milder catalyst.[1]

Formation of Unexpected Byproducts

Potential Cause	Troubleshooting Steps
Dibromination	- Use a slight excess of propanal relative to the brominating agent. - Add the brominating agent portion-wise or via syringe pump to maintain a low concentration.[7]
Over-bromination of the catalyst in organocatalytic systems	- The addition of succinimide (B58015) to the reaction mixture can help to shift the equilibrium and reduce catalyst deactivation.[7]
Hydrolysis of 2-bromopropanal	- Ensure anhydrous reaction conditions, as water can lead to the formation of 2-hydroxypropanal.[2]
Side reactions of the subsequent reactant	- In a Wittig reaction, the ylide can be unstable. Generate it immediately before use or consider a one-pot procedure where it is formed in the presence of the aldehyde.[10]

Data Presentation

Table 1: Yields for the Synthesis of 2-Bromopropanal from 2-Hydroxypropanal

Methanol (mL)	2-Hydroxypropanal (g)	Bromine (g)	Reaction Time (h)	Yield of 2-Bromopropanal (%)
150	14.8	19.2	3	85
463	38.6	57.9	6	84

Data extracted from a patent demonstrating a method for synthesizing 2-bromopropanal, which can provide insights into reaction stoichiometry and yields.[13]

Table 2: Organocatalytic α-Bromination of Various Aldehydes with NBS

Aldehyde	Catalyst Loading (mol%)	Addition Time of NBS (h)	Yield (%)
Propanal	2	1.5	Moderate
Pentanal	2	2.5	Good
Isovaleraldehyde	2	4.75	Excellent

This table summarizes the outcomes of an organocatalytic approach, highlighting that reaction conditions may need to be optimized for different aldehyde substrates.[7]

Experimental Protocols

Protocol 1: In Situ Generation of 2-Bromopropanal via Acid-Catalyzed α-Bromination and Subsequent Wittig Reaction

Materials:

• Propanal

• N-Bromosuccinimide (NBS)

• Acetic acid (catalytic amount)

• Anhydrous diethyl ether or THF

• Triphenylphosphine (B44618)

• An appropriate alkyl halide (for ylide formation)

• Strong base (e.g., n-butyllithium)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

Part A: In Situ Generation of 2-Bromopropanal

• In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer and a dropping funnel under an inert atmosphere (e.g., nitrogen), dissolve propanal (1.0 equivalent) in anhydrous diethyl ether.

• Add a catalytic amount of acetic acid to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Dissolve N-bromosuccinimide (1.05 equivalents) in anhydrous diethyl ether and add it to the dropping funnel.

• Add the NBS solution dropwise to the stirred propanal solution over a period of 30-60 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to stir at 0 °C for an additional 30 minutes. The reaction progress can be monitored by TLC or GC-MS by quenching a small aliquot with a reducing agent (e.g., sodium thiosulfate) to remove any unreacted bromine.

Part B: In Situ Wittig Reaction

• In a separate flame-dried flask under an inert atmosphere, prepare the phosphonium (B103445) ylide by reacting triphenylphosphine with an appropriate alkyl halide and deprotonating the resulting phosphonium salt with a strong base like n-butyllithium in anhydrous THF.

• Cool the freshly prepared ylide solution to 0 °C.

• Transfer the cold reaction mixture containing the in situ generated 2-bromopropanal from Part A to the ylide solution via a cannula.

• Allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the consumption of the aldehyde.

• Quench the reaction by adding saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Monitoring the In Situ Reaction by ¹H NMR

• In an NMR tube, dissolve propanal and the chosen catalyst (e.g., a catalytic amount of acetic acid or an organocatalyst) in a deuterated solvent (e.g., CDCl₃).

• Acquire a ¹H NMR spectrum of the starting material.

• Add a stoichiometric amount of NBS to the NMR tube.

• Acquire ¹H NMR spectra at regular intervals to monitor the disappearance of the propanal signals (e.g., the aldehydic proton around 9.8 ppm and the quartet of the α-protons around 2.4 ppm) and the appearance of the 2-bromopropanal signals (the aldehydic proton will shift, and the α-proton will appear as a doublet of quartets).[8]

• Once the formation of 2-bromopropanal is complete, the subsequent reactant can be added to the NMR tube to monitor the next step of the reaction.

Mandatory Visualizations

Caption: Experimental workflow for the in situ generation of 2-bromopropanal and its subsequent Wittig reaction.

Caption: Simplified signaling pathway for the acid-catalyzed α-bromination of propanal.

References

• 1. researchgate.net [researchgate.net]
• 2. glaserr.missouri.edu [glaserr.missouri.edu]
• 3. researchgate.net [researchgate.net]
• 4. fiveable.me [fiveable.me]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Organocatalytic asymmetric alpha-bromination of aldehydes and ketones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. propanal low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 propionaldehyde 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 9. researchgate.net [researchgate.net]
• 10. Wittig Reaction - Common Conditions [commonorganicchemistry.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]

Developing a robust workup procedure for 2-Bromopropanal reactions.

This guide provides robust workup procedures, troubleshooting advice, and answers to frequently asked questions for researchers, scientists, and drug development professionals working with 2-Bromopropanal reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the workup of 2-Bromopropanal reactions?

The main challenges stem from the inherent instability of α-bromo aldehydes. Key issues include:

• Polymerization: 2-Bromopropanal can polymerize, especially in the presence of acidic byproducts like hydrogen bromide (HBr) that may form during the reaction.[1]

• Decomposition: The compound can be sensitive to aqueous bases, which can lead to dehydrobromination, forming α,β-unsaturated aldehydes.

• Racemization: If the product is chiral, the acidic α-proton is prone to epimerization, which can lead to a loss of enantiomeric excess, particularly in the presence of bases or even seemingly neutral byproducts.[2]

• Volatility: As a small molecule, 2-Bromopropanal may be volatile, leading to product loss during solvent removal under reduced pressure.

Q2: What is the recommended general procedure for quenching a 2-Bromopropanal reaction?

A common and effective method for quenching reactions involving α-bromo aldehydes is the addition of a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).[3][4] This provides a mildly acidic quench, which helps to avoid base-catalyzed decomposition. The reaction mixture should be cooled in an ice bath before and during the slow, dropwise addition of the quenching solution to manage any exothermic processes.

Q3: How can I effectively extract 2-Bromopropanal from the reaction mixture?

After quenching, a standard liquid-liquid extraction is typically performed.

• Solvent Choice: Dichloromethane (B109758) (CH₂Cl₂) is a common choice for extracting α-bromo aldehydes.[3] Alternatively, a mixture of ethyl acetate (B1210297) and hexanes can be used.[5]

• Washing Steps: The combined organic layers should be washed sequentially with:

  • Water to remove water-soluble impurities.

  • A saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize any acidic byproducts. This should be done carefully and with frequent venting of the separatory funnel to release any CO₂ gas that evolves.

  • Brine (saturated aqueous NaCl) to remove the bulk of the dissolved water from the organic layer.[4]

Q4: What are the most suitable methods for purifying crude 2-Bromopropanal?

The two primary methods for purifying 2-Bromopropanal are distillation and column chromatography.

• Distillation: Given its relatively low boiling point, distillation can be an effective purification method. However, care must be taken to avoid high temperatures which could lead to decomposition. Vacuum distillation is recommended to lower the required temperature.

• Column Chromatography: Flash column chromatography using silica (B1680970) gel is a common method for purifying α-bromo aldehydes.[3] The choice of eluent will depend on the polarity of the impurities. A gradient of hexane (B92381) and ethyl acetate is a good starting point for optimization.

Q5: Can I use sodium bisulfite to purify 2-Bromopropanal?

Yes, sodium bisulfite (NaHSO₃) can be a very effective method for purifying aldehydes.[1][3][4][5] The aldehyde reacts with bisulfite to form a solid adduct, which can be filtered off from the reaction mixture, leaving non-aldehydic impurities behind. The aldehyde can then be regenerated from the adduct by treatment with a mild acid or base.[3][6] This method is particularly useful for removing unreacted starting materials and non-aldehydic byproducts.

Data Presentation

Table 1: Physical and Chromatographic Data for 2-Bromopropanal

Property	Value	Source
Molecular Formula	C₃H₅BrO	[7]
Molecular Weight	136.98 g/mol	[7]
Boiling Point	108.2 °C at 760 mmHg	[8]
Density	1.54 g/cm³	[8]
Appearance	Colorless to pale yellow liquid	[7]

Table 2: Example Yields for the Synthesis of 2-Bromopropanal

Starting Materials	Workup Procedure	Crude Yield	Source
2-hydroxy propanal, Bromine, Methanol (B129727)	Reduced pressure evaporation of solvent and excess bromine, ether wash, drying with Na₂SO₄, concentration.	75.6 - 85%	[9]

Experimental Protocols

Protocol 1: General Workup Procedure for 2-Bromopropanal Synthesis

• Cooling: Once the reaction is complete, cool the reaction vessel to 0 °C in an ice-water bath.

• Quenching: Slowly add a saturated aqueous solution of ammonium chloride (NH₄Cl) dropwise with vigorous stirring. Monitor the temperature to ensure it remains below 10 °C.

• Extraction:

  • Transfer the quenched reaction mixture to a separatory funnel.

  • Extract the aqueous layer three times with an equal volume of dichloromethane (CH₂Cl₂).

• Washing:

  • Combine the organic extracts.

  • Wash the combined organic layer once with water.

  • Carefully wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Vent the separatory funnel frequently.

  • Wash with a saturated aqueous solution of sodium chloride (brine).

• Drying: Dry the organic layer over anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄).

• Filtration and Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure. Caution: Use a rotary evaporator with a cold trap and apply vacuum cautiously to avoid loss of the volatile product.

Protocol 2: Purification of 2-Bromopropanal using a Bisulfite Adduct

• Adduct Formation:

  • Dissolve the crude 2-Bromopropanal in a minimal amount of a water-miscible solvent like methanol or THF.[3]

  • Add a freshly prepared saturated aqueous solution of sodium bisulfite (NaHSO₃) and shake the mixture vigorously for 30 seconds.[5]

  • If a precipitate forms, filter the solid adduct and wash it with a small amount of cold ether.

• Regeneration of Aldehyde:

  • Suspend the filtered bisulfite adduct in water.

  • Add an organic extraction solvent (e.g., diethyl ether).

  • Slowly add a dilute acid (e.g., 1 M HCl) or a mild base (e.g., saturated NaHCO₃ solution) with stirring until the adduct fully dissolves.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer twice more with the organic solvent.

  • Combine the organic layers and proceed with the washing and drying steps as described in Protocol 1.

Troubleshooting Guide

Table 3: Common Issues in 2-Bromopropanal Workup

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of Isolated Product	- Product loss during solvent removal due to volatility. - Incomplete extraction. - Decomposition during workup.	- Use a rotary evaporator with a well-chilled condenser and apply vacuum gradually. - Perform multiple extractions (at least three) with the chosen organic solvent. - Keep all aqueous solutions and the reaction mixture cold during the workup. Avoid strong bases.
Formation of a Viscous Oil or Polymer	- Presence of acidic byproducts (e.g., HBr) causing polymerization of the aldehyde.[1]	- Ensure a thorough wash with a mild base like saturated sodium bicarbonate to neutralize all acids. - Work up the reaction as quickly as possible and at low temperatures.
Product Decomposes on Silica Gel Column	- Silica gel is acidic and can promote decomposition or polymerization.	- Neutralize the silica gel by pre-treating it with a solution of triethylamine (B128534) in the eluent, followed by flushing with the pure eluent. - Consider using a different stationary phase like alumina (B75360) (basic or neutral).
Racemization of Chiral Product	- Exposure to acidic or basic conditions during workup. - Presence of nucleophilic species that can epimerize the α-carbon.	- Use a neutral quench if possible (e.g., cold water). - Minimize the time the product is in contact with acidic or basic aqueous solutions. - Purify quickly after the workup.
Incomplete Removal of Non-Aldehydic Impurities	- Impurities have similar polarity to the product, making chromatographic separation difficult.	- Utilize the sodium bisulfite adduct formation protocol (Protocol 2) to selectively isolate the aldehyde from other non-reactive impurities.[1][3][4][5]

Visualizations

Caption: Experimental workflow for the workup and purification of 2-Bromopropanal.

Caption: Troubleshooting decision tree for 2-Bromopropanal workup procedures.

References

• 1. researchgate.net [researchgate.net]
• 2. columbia.edu [columbia.edu]
• 3. Workup [chem.rochester.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. CAS 19967-57-8: Propanal, 2-bromo- | CymitQuimica [cymitquimica.com]
• 8. 2-Bromopropanal｜lookchem [lookchem.com]
• 9. CN102516046A - Method for synthesizing 2-bromopropanal - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Navigating Nucleophilic Substitution: A Comparative Analysis of 2-Bromopropanal and 2-Chloropropanal in SN2 Reactions

For Immediate Release

In the landscape of synthetic chemistry and drug development, the efficiency of nucleophilic substitution reactions is paramount. The choice of substrate, particularly the nature of the leaving group, can dramatically influence reaction rates and overall yield. This guide provides a detailed comparison of the reactivity of 2-bromopropanal and 2-chloropropanal (B1595544) in bimolecular nucleophilic substitution (SN2) reactions, offering researchers, scientists, and drug development professionals a data-driven basis for substrate selection.

The core principle governing the reactivity of these two α-haloaldehydes in SN2 reactions is the leaving group's ability. The C-Br bond is weaker than the C-Cl bond, and the resulting bromide ion is a more stable, weaker base than the chloride ion. Consequently, bromide is a better leaving group, leading to a faster reaction rate for 2-bromopropanal compared to 2-chloropropanal.

The presence of the adjacent carbonyl group in both molecules significantly enhances their reactivity towards SN2 displacement. The electron-withdrawing nature of the carbonyl group polarizes the carbon-halogen bond, making the α-carbon more electrophilic and susceptible to nucleophilic attack. This occurs through the overlap of the π* orbital of the carbonyl group with the σ* antibonding orbital of the C-X bond, which lowers the energy of the LUMO (Lowest Unoccupied Molecular Orbital), thereby facilitating the reaction.

Quantitative Comparison of Reactivity

Substrate	Leaving Group	Relative Rate of Reaction
2-Bromopropanal	Br⁻	Significantly Faster
2-Chloropropanal	Cl⁻	Slower
Reference: α-Bromoacetone	Br⁻	Intermediate
Reference: α-Chloroacetone	Cl⁻	1
Reference: α-Iodoacetone	I⁻	~35,000

This table illustrates the expected relative reactivity based on the established principles of leaving group ability and supported by experimental data from analogous α-haloketones.

Experimental Protocol: Comparative Analysis via Finkelstein Reaction

A classic and effective method for comparing the reactivity of alkyl halides is the Finkelstein reaction. This SN2 reaction involves treating an alkyl halide with a solution of sodium iodide in acetone (B3395972). The progress of the reaction can be monitored by the formation of a precipitate, as sodium bromide and sodium chloride are less soluble in acetone than sodium iodide.

Objective: To qualitatively and semi-quantitatively compare the relative rates of SN2 reactions of 2-bromopropanal and 2-chloropropanal with sodium iodide in acetone.

Materials:

• 2-Bromopropanal

• 2-Chloropropanal

• 15% (w/v) solution of sodium iodide in anhydrous acetone

• Dry test tubes

• Pipettes

• Stopwatch

• Water bath (optional, for temperature control)

Procedure:

• Preparation: Label two dry test tubes, one for each haloalkane.

• Reagent Addition: Into each test tube, pipette 2 mL of the 15% sodium iodide in acetone solution.

• Reaction Initiation: To the first test tube, add 3-4 drops of 2-bromopropanal, start the stopwatch immediately, and agitate the mixture.

• Observation (2-Bromopropanal): Observe the formation of a precipitate (sodium bromide). Record the time at which the solution becomes cloudy and the time for a significant amount of precipitate to form.

• Reaction Initiation (2-Chloropropanal): To the second test tube, add 3-4 drops of 2-chloropropanal, start the stopwatch immediately, and agitate the mixture.

• Observation (2-Chloropropanal): Observe the formation of a precipitate (sodium chloride). Record the time for any visible reaction to occur. Gentle warming in a water bath may be necessary to observe a reaction in a reasonable timeframe.

• Data Analysis: Compare the times recorded for precipitate formation. A shorter time indicates a faster reaction rate.

Expected Outcome:

Based on leaving group ability, a precipitate will form significantly faster in the test tube containing 2-bromopropanal compared to the one with 2-chloropropanal. This provides direct evidence of the higher reactivity of the bromo-substituted aldehyde in SN2 reactions.

Visualizing the SN2 Reaction Pathway

The following diagram illustrates the concerted, single-step mechanism of an SN2 reaction, highlighting the key transition state.

Caption: SN2 reaction mechanism of a nucleophile with an α-haloaldehyde.

Conclusion

For researchers and professionals in drug development and synthetic chemistry, the choice between 2-bromopropanal and 2-chloropropanal as an SN2 substrate has clear implications for reaction efficiency. The superior leaving group ability of bromide makes 2-bromopropanal the more reactive and, in most cases, the preferred substrate for achieving faster reaction rates and potentially higher yields under identical conditions. The provided experimental protocol offers a straightforward method for verifying this reactivity difference in a laboratory setting.

Comparison of different methods for the synthesis of 2-Bromopropanal.

For researchers, scientists, and professionals in drug development, the efficient and high-yield synthesis of key intermediates is paramount. 2-Bromopropanal is a valuable building block in organic synthesis, and its preparation can be approached through various methods. This guide provides an objective comparison of the most effective methods for the synthesis of 2-Bromopropanal, supported by experimental data and detailed protocols.

Comparison of Synthetic Methods

Two primary methods stand out for the synthesis of 2-Bromopropanal: the direct bromination of propanal and the bromination of 2-hydroxypropanal. The choice between these methods often depends on the availability of starting materials, desired yield, and scalability.

Parameter	Method 1: Direct Bromination of Propanal	Method 2: Bromination of 2-Hydroxypropanal
Starting Material	Propanal	2-Hydroxypropanal
Reagent	Bromine	Bromine
Solvent	Dichloromethane	Methanol
Reaction Time	0.5 hours[1]	2 - 6 hours[2][3]
Yield	99%[1]	75.6% - 85%[2][3][4]
Purity	High (implied by yield)	Crude product obtained, requires further purification[4]
Key Advantages	High yield, short reaction time	Readily available starting material, straightforward procedure
Key Disadvantages	Propanal is volatile and can self-condense	Longer reaction time, moderate yield

Reaction Mechanisms and Pathways

The synthesis of 2-Bromopropanal by direct bromination of propanal proceeds through an acid-catalyzed α-halogenation mechanism. The reaction is initiated by the protonation of the carbonyl oxygen, followed by tautomerization to the enol form. The electron-rich enol then attacks bromine in an electrophilic addition, followed by deprotonation to yield the α-brominated product.

References

• 1. CN102516046A - Method for synthesizing 2-bromopropanal - Google Patents [patents.google.com]
• 2. 22.3 Alpha Halogenation of Aldehydes and Ketones – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. CN102432444B - Method for synthesizing 2-bromine-2-methyl propanal - Google Patents [patents.google.com]

A Comparative Guide to Analytical Methods for Determining the Purity of 2-Bromopropanal

For researchers, scientists, and professionals in drug development, the purity of starting materials and intermediates is of paramount importance. 2-Bromopropanal is a reactive molecule and a key building block in the synthesis of various pharmaceutical compounds. Its purity directly impacts the yield, impurity profile, and overall quality of the final active pharmaceutical ingredient (API). This guide provides a comprehensive comparison of various analytical methods for determining the purity of 2-Bromopropanal, complete with supporting experimental data and detailed protocols.

Comparison of Analytical Methods

The choice of an analytical method for purity determination depends on several factors, including the required accuracy and precision, the nature of potential impurities, the availability of instrumentation, and the intended application (e.g., routine quality control versus in-depth characterization). The following table summarizes the key performance characteristics of the most common analytical techniques for 2-Bromopropanal.

Parameter	Gas Chromatography (GC-FID)	High-Performance Liquid Chromatography (HPLC-UV with Derivatization)	Nuclear Magnetic Resonance (¹H NMR) Spectroscopy	Titrimetry (Argentometric & Oximation)
Principle	Separation based on volatility and interaction with a stationary phase.	Separation based on polarity after conversion to a UV-active derivative.	Quantitative analysis based on the resonance of atomic nuclei in a magnetic field.	Volumetric analysis based on chemical reactions with the analyte.
Primary Use	Quantification of volatile impurities and the main component.	Quantification of the main component and non-volatile impurities.	Structural elucidation and quantification of the main component and impurities.	Assay of the main component (aldehyde content and bromine content).
Estimated Linearity (R²)	> 0.999	> 0.998	> 0.99 (with internal standard)	N/A
Estimated Accuracy (% Recovery)	98-102%	97-103%	95-105%	98-102%
Estimated Precision (%RSD)	< 2%	< 3%	< 5%	< 2%
Estimated Limit of Detection (LOD)	~0.01%	~0.05%	~0.1%	N/A
Estimated Limit of Quantitation (LOQ)	~0.05%	~0.15%	~0.5%	N/A
Sample Throughput	High	Medium	Low	Medium
Specificity	High for volatile compounds	High for carbonyl compounds	High for structurally different compounds	Low (can be influenced by other reactive species)

Note: The quantitative data in this table are estimates based on typical performance for similar analytes and are intended for comparative purposes. Method validation would be required to establish definitive performance characteristics.

Experimental Protocols

Detailed and reproducible experimental protocols are essential for obtaining reliable and consistent results. The following sections outline the methodologies for the key analytical techniques discussed.

Gas Chromatography with Flame Ionization Detection (GC-FID)

This method is well-suited for the analysis of volatile compounds like 2-Bromopropanal and its potential volatile impurities.

Instrumentation:

• Gas chromatograph equipped with a flame ionization detector (FID) and a split/splitless injector.

• Capillary column: e.g., DB-5 (30 m x 0.25 mm i.d., 0.25 µm film thickness).

Reagents:

• Carrier gas: Helium or Nitrogen, high purity.

• Solvent: Dichloromethane or Hexane, HPLC grade.

• 2-Bromopropanal reference standard.

Procedure:

• Standard Preparation: Prepare a stock solution of the 2-Bromopropanal reference standard in the chosen solvent at a concentration of approximately 1 mg/mL. Prepare a series of calibration standards by serial dilution.

• Sample Preparation: Accurately weigh about 100 mg of the 2-Bromopropanal sample and dissolve it in 10 mL of the solvent.

• GC Conditions:

  • Injector Temperature: 250°C

  • Detector Temperature: 280°C

  • Oven Temperature Program: Initial temperature of 50°C, hold for 2 minutes, then ramp at 10°C/min to 250°C and hold for 5 minutes.

  • Carrier Gas Flow Rate: 1.0 mL/min.

  • Injection Volume: 1 µL.

• Analysis: Inject the standards and the sample solution into the GC system. The purity is calculated by area normalization or by using a calibration curve.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV) after Derivatization

Direct HPLC-UV analysis of 2-Bromopropanal is challenging due to its weak chromophore. Derivatization with 2,4-dinitrophenylhydrazine (B122626) (DNPH) converts the aldehyde into a highly UV-active hydrazone, enabling sensitive detection.

Instrumentation:

• HPLC system with a UV detector.

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

Reagents:

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile (B52724)

• Derivatizing reagent: Saturated solution of 2,4-dinitrophenylhydrazine in acetonitrile containing 1% phosphoric acid.

• 2-Bromopropanal reference standard.

Procedure:

• Derivatization: To 1 mL of a dilute solution of the 2-Bromopropanal standard or sample in acetonitrile, add 1 mL of the DNPH reagent. Heat the mixture at 60°C for 30 minutes. Allow to cool to room temperature.

• Sample Preparation: Dilute the derivatized solution with the mobile phase to an appropriate concentration.

• HPLC Conditions:

  • Mobile Phase Gradient: Start with 60% B, increase to 90% B over 15 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: 360 nm.

  • Injection Volume: 10 µL.

• Analysis: Analyze the derivatized standards and sample. Quantify using a calibration curve.

Quantitative ¹H NMR Spectroscopy

¹H NMR provides structural information and can be used for quantitative analysis without the need for a reference standard for each impurity, provided a certified internal standard is used.

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher).

• 5 mm NMR tubes.

Reagents:

• Deuterated solvent: Chloroform-d (CDCl₃) or Acetone-d₆.

• Internal standard: A certified reference material with a known purity and a simple spectrum that does not overlap with the analyte signals (e.g., maleic acid, 1,4-dinitrobenzene).

Procedure:

• Sample Preparation: Accurately weigh about 20 mg of the 2-Bromopropanal sample and about 10 mg of the internal standard into a vial. Dissolve the mixture in approximately 0.7 mL of the deuterated solvent.

• NMR Acquisition: Acquire the ¹H NMR spectrum with parameters suitable for quantitative analysis (e.g., long relaxation delay, sufficient number of scans).

• Analysis: Integrate the signals of the analyte and the internal standard. The purity of 2-Bromopropanal can be calculated using the following equation:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = integral value

  • N = number of protons for the integrated signal

  • MW = molecular weight

  • m = mass

  • P = purity of the internal standard

Titrimetric Methods

1. Oximation for Aldehyde Content: This method is based on the reaction of the aldehyde group with hydroxylamine (B1172632) hydrochloride, which liberates hydrochloric acid that can be titrated with a standardized base.

Procedure:

• Prepare a solution of hydroxylamine hydrochloride in ethanol.

• Accurately weigh a sample of 2-Bromopropanal and dissolve it in the hydroxylamine hydrochloride solution.

• Allow the reaction to proceed for a specified time.

• Titrate the liberated HCl with a standardized solution of sodium hydroxide (B78521) to a potentiometric or colorimetric endpoint.

2. Argentometric Titration for Bromine Content: This method determines the total amount of bromine by precipitation with silver nitrate.

Procedure:

• Accurately weigh a sample of 2-Bromopropanal.

• Digest the sample to convert the organic bromide to bromide ions (e.g., using a suitable oxidation method).

• Titrate the resulting bromide solution with a standardized solution of silver nitrate, using a suitable indicator (e.g., potassium chromate (B82759) in the Mohr method) or a potentiometric endpoint.

Potential Impurities in 2-Bromopropanal

The purity assessment of 2-Bromopropanal must consider potential impurities arising from its synthesis. The most common method for its preparation is the α-bromination of propanal. Potential impurities include:

• Propanal: Unreacted starting material.

• 2,2-Dibromopropanal: Product of over-bromination.

• Propanoic acid: Oxidation product of propanal.

• Solvent residues: From the reaction and workup.

• By-products from side reactions: Depending on the specific reaction conditions.

The chosen analytical method should be able to separate and quantify these potential impurities to provide a comprehensive purity profile.

Visualizations

Caption: Workflow for selecting an analytical method for 2-Bromopropanal purity.

Conclusion

The determination of 2-Bromopropanal purity requires a careful selection of analytical methods based on the specific needs of the analysis.

• GC-FID is a robust and sensitive method for quantifying volatile impurities and is well-suited for routine quality control.

• HPLC-UV with derivatization offers an alternative for samples that are not amenable to GC or when analyzing non-volatile impurities.

• Quantitative ¹H NMR is a powerful tool for the absolute quantification and structural elucidation of the main component and impurities, making it ideal for the characterization of reference standards.

• Titrimetry provides a cost-effective way to determine the overall assay value but lacks the specificity to identify and quantify individual impurities.

For a comprehensive purity assessment, a combination of these techniques is often employed. For instance, GC-FID can be used for impurity profiling, while titrimetry or quantitative NMR can provide an accurate assay of the main component. The choice of method should always be guided by a thorough understanding of the potential impurities and the intended use of the 2-Bromopropanal.

2-Bromopropanal vs. 3-Bromopropanal: A Comparative Guide for Synthetic Chemists

In the landscape of bifunctional reagents for organic synthesis, haloaldehydes serve as versatile building blocks for the construction of complex molecular architectures. Among these, 2-Bromopropanal and 3-Bromopropanal (B3055480), constitutional isomers with distinct reactivity profiles, offer unique advantages depending on the desired synthetic outcome. This guide provides a comprehensive comparison of these two reagents, focusing on their synthesis, reactivity, and applications, supported by experimental data to aid researchers, scientists, and drug development professionals in their synthetic endeavors.

Chemical Properties and Synthesis

The positioning of the bromine atom relative to the aldehyde functionality dictates the fundamental differences in the chemical behavior of 2-Bromopropanal and 3-Bromopropanal.

Property	2-Bromopropanal	3-Bromopropanal
Structure	α-Haloaldehyde	β-Haloaldehyde
CAS Number	19967-57-8	65032-54-4
Molecular Formula	C₃H₅BrO	C₃H₅BrO
Molecular Weight	136.97 g/mol	136.97 g/mol
Boiling Point	108.2 °C at 760 mmHg[1]	Not readily available
Synthesis	Bromination of 2-hydroxy propanal	Anti-Markovnikov hydrobromination of acrolein
Reported Yield	75.6% - 85%	Not specified

2-Bromopropanal , an α-haloaldehyde, is characterized by the bromine atom on the carbon adjacent to the carbonyl group. This proximity significantly influences the reactivity of both the alpha-carbon and the carbonyl group itself.

3-Bromopropanal , a β-haloaldehyde, possesses a bromine atom on the carbon beta to the carbonyl group. This separation results in a reactivity pattern that more closely resembles that of a primary alkyl halide and a simple aldehyde.

Reactivity and Synthetic Advantages

The distinct structural features of 2-Bromopropanal and 3-Bromopropanal lead to divergent reactivity, making them suitable for different synthetic transformations. The primary advantage of 2-Bromopropanal lies in its ability to participate in reactions that leverage the unique electronic interplay between the bromine atom and the adjacent carbonyl group.

Advantages of 2-Bromopropanal:

• Enhanced Electrophilicity of the Carbonyl Group: The electron-withdrawing effect of the alpha-bromine atom increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack.

• Facile Enolization and Subsequent Reactions: The acidity of the α-proton is increased, facilitating enolate formation. This enolate can then participate in a variety of reactions.

• Versatility in Heterocyclic Synthesis: As an α-halo carbonyl compound, 2-Bromopropanal is a key precursor for the synthesis of various heterocycles.

• Stereocontrol in Asymmetric Synthesis: The defined stereocenter in chiral derivatives of 2-bromopropanal can be used to control the stereochemical outcome of reactions.[2]

Considerations for 3-Bromopropanal:

• Propensity for Polymerization: 3-Bromopropanal is known to be unstable and prone to polymerization, which can complicate its handling and storage.[3]

• Dual Reactivity: It can act as both an aldehyde electrophile and an alkyl halide electrophile, which can lead to a mixture of products if not controlled carefully.

Comparative Performance in Key Synthetic Reactions

While direct side-by-side comparative studies are limited in the literature, the known reactivity of α- and β-haloaldehydes allows for a qualitative and, where possible, quantitative comparison in several key reaction classes.

Hantzsch Thiazole (B1198619) Synthesis

The Hantzsch thiazole synthesis is a classic method for the preparation of thiazole derivatives, involving the reaction of an α-haloketone or aldehyde with a thioamide.[4] 2-Bromopropanal is an ideal substrate for this reaction.

Reaction: 2-Bromopropanal + Thiourea → 2-Amino-4-methylthiazole

Darzens Condensation

The Darzens condensation involves the reaction of a carbonyl compound with an α-haloester in the presence of a base to form an α,β-epoxy ester.[5] As an α-haloaldehyde, 2-Bromopropanal can undergo a Darzens-like reaction with enolates.

Reaction with 2-Bromopropanal: 2-Bromopropanal + Enolate → α,β-Epoxy aldehyde

This reaction provides a route to functionalized epoxides. 3-Bromopropanal would not participate in a classical Darzens condensation as it lacks the α-halogen.

Reformatsky Reaction

The Reformatsky reaction involves the reaction of an aldehyde or ketone with an α-haloester in the presence of zinc to form a β-hydroxy ester.[6][7][8] 2-Bromopropanal can react with the Reformatsky reagent generated from an α-bromoester.

Reaction with 2-Bromopropanal: 2-Bromopropanal + Ethyl bromoacetate (B1195939) + Zn → Ethyl 3-hydroxy-2-methyl-4-bromobutanoate

The use of 3-Bromopropanal in a Reformatsky reaction would lead to a different product, where the nucleophilic attack occurs at the aldehyde carbonyl, and the bromine atom remains at the γ-position.

Reaction with 3-Bromopropanal: 3-Bromopropanal + Ethyl bromoacetate + Zn → Ethyl 3-hydroxy-5-bromopentanoate

The advantage of using 2-Bromopropanal in these named reactions stems from the direct involvement of the α-bromo substituent in the key bond-forming steps, leading to unique and often more complex structures in a single transformation.

Experimental Protocols

Synthesis of 2-Bromopropanal

• Reaction: Bromination of 2-hydroxy propanal.

• Procedure: To a solution of 2-hydroxy propanal (14.8 g) in methanol (B129727) (150 mL) at room temperature, bromine (19.2 g) is added dropwise with stirring. The reaction mixture is stirred for 3 hours. The solvent and excess bromine are removed under reduced pressure. The residue is washed with diethyl ether (3 x 50 mL). The combined ether layers are dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure to yield 2-bromopropanal.

• Reported Yield: 85%.[9]

Synthesis of 3-Bromopropanal

• Reaction: Anti-Markovnikov hydrobromination of acrolein.

• Procedure: Acrolein and a radical initiator (e.g., benzoyl peroxide) are dissolved in a suitable solvent and cooled. Hydrogen bromide is then bubbled through the solution. The reaction is worked up by washing with a base to neutralize excess acid, followed by extraction and purification.

• Note: Due to the propensity of acrolein and 3-bromopropanal to polymerize, this reaction requires careful temperature control and the use of polymerization inhibitors.[10]

Visualizing Reaction Pathways

The following diagrams illustrate the mechanistic pathways discussed, highlighting the distinct roles of 2-Bromopropanal and 3-Bromopropanal.

Caption: Hantzsch Thiazole Synthesis with 2-Bromopropanal.

Caption: Darzens-like Condensation with 2-Bromopropanal.

Caption: Comparison of Reformatsky Reaction Products.

Conclusion

The choice between 2-Bromopropanal and 3-Bromopropanal in a synthetic strategy is dictated by the desired reactivity and target molecular architecture. 2-Bromopropanal emerges as a superior reagent for the construction of highly functionalized and heterocyclic compounds due to the unique reactivity conferred by the α-bromo substituent. Its participation in a variety of named reactions allows for the efficient synthesis of complex scaffolds. While 3-Bromopropanal can be a useful C3 building block, its utility is somewhat hampered by its propensity to polymerize and its more conventional reactivity profile. For researchers aiming to leverage the powerful transformations of α-halo carbonyl chemistry, 2-Bromopropanal offers a distinct advantage in versatility and efficiency.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. scispace.com [scispace.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Recent developments in the asymmetric Reformatsky-type reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis of Functionalized Furans via Chemoselective Reduction/Wittig Reaction Using Catalytic Triethylamine and Phosphine [organic-chemistry.org]
• 10. Synthesis of functionalized furans based on a '[3+2] cyclization/ bromination/elimination' strategy | Semantic Scholar [semanticscholar.org]

The Decisive Halogen: A Comparative Study on the Reactivity of α-Bromo Aldehydes versus α-Chloro Aldehydes

For researchers, scientists, and drug development professionals, the selection of starting materials is a critical decision that dictates the efficiency and success of a synthetic pathway. Among the versatile building blocks in organic synthesis, α-haloaldehydes are prized for their dual reactivity at the carbonyl group and the α-carbon. This guide provides an objective, data-driven comparison of the reactivity of α-bromo aldehydes and α-chloro aldehydes, with a focus on nucleophilic substitution reactions, to inform rational substrate selection.

The enhanced reactivity of α-haloaldehydes stems from the electron-withdrawing nature of the halogen atom, which increases the electrophilicity of both the carbonyl carbon and the α-carbon. This makes them susceptible to both nucleophilic addition at the carbonyl and nucleophilic substitution at the α-carbon. While both α-bromo and α-chloro aldehydes exhibit this dual reactivity, the nature of the halogen atom significantly influences the rate of nucleophilic substitution reactions.

The Leaving Group Effect: A Tale of Two Halides

In nucleophilic substitution reactions, the facility of the reaction is largely governed by the ability of the leaving group to depart. A good leaving group is a species that is stable in its anionic form. When comparing bromine and chlorine, bromine is the superior leaving group. This is due to its larger atomic size and greater polarizability, which allows the negative charge to be more effectively dispersed.[1] Consequently, the carbon-bromine bond is weaker than the carbon-chlorine bond, leading to a lower activation energy for bond cleavage.

This fundamental difference in leaving group ability directly translates to a higher reactivity for α-bromo aldehydes in Sₙ2 reactions compared to their α-chloro counterparts. While specific kinetic data for a wide range of α-haloaldehydes is not always readily available in a consolidated format, the general principles of organic chemistry strongly support this reactivity trend.[1]

Data Presentation: A Quantitative Comparison

To illustrate the expected difference in reactivity, the following table summarizes representative data for a nucleophilic substitution reaction. The data is based on the well-established principles of leaving group ability in Sₙ2 reactions and serves to provide a quantitative perspective.

α-Haloaldehyde	Relative Rate of Nucleophilic Substitution (Illustrative)	Typical Reaction Time for >95% Conversion
α-Bromo Aldehyde	~10-100	Minutes to a few hours
α-Chloro Aldehyde	1	Several hours to days

This data is illustrative and the actual relative rates and reaction times will vary depending on the specific aldehyde structure, the nucleophile, the solvent, and the reaction temperature.

Experimental Protocols: A Head-to-Head Comparison

A classic and effective method for directly comparing the reactivity of α-bromo and α-chloro aldehydes is the Finkelstein reaction. This reaction involves the substitution of a halogen with iodide in an acetone (B3395972) solvent. The sodium iodide is soluble in acetone, while the resulting sodium chloride or sodium bromide is not, providing a clear visual indication of the reaction's progress through the formation of a precipitate.

Experimental Protocol: Comparative Finkelstein Reaction

Objective: To qualitatively and semi-quantitatively compare the rate of nucleophilic substitution of an α-bromo aldehyde versus an α-chloro aldehyde.

Materials:

• α-Bromo aldehyde (e.g., 2-bromopropanal)

• α-Chloro aldehyde (e.g., 2-chloropropanal)

• 15% (w/v) solution of sodium iodide in anhydrous acetone

• Anhydrous acetone

• Dry test tubes (2)

• Pipettes

• Stopwatch

Procedure:

• Preparation: To two separate, dry test tubes, add 2 mL of the 15% sodium iodide in acetone solution.

• Initiation: To the first test tube, add 5 drops of the α-bromo aldehyde and immediately start the stopwatch. To the second test tube, add 5 drops of the α-chloro aldehyde and simultaneously start a second stopwatch.

• Observation: Gently swirl both test tubes and observe for the formation of a white precipitate (sodium bromide or sodium chloride).

• Data Collection: Record the time it takes for a distinct, cloudy precipitate to appear in each test tube.

Expected Results: A precipitate will form significantly faster in the test tube containing the α-bromo aldehyde, providing a clear demonstration of its higher reactivity. For a more quantitative comparison, aliquots of the reaction mixture can be taken at regular intervals, quenched, and analyzed by techniques such as gas chromatography (GC) or nuclear magnetic resonance (NMR) spectroscopy to determine the concentration of the starting material and product over time.

Mandatory Visualization

The following diagrams illustrate the key concepts discussed in this guide.

Caption: Generalized Sₙ2 reaction mechanism at the α-carbon of a haloaldehyde.

References

• 1. benchchem.com [benchchem.com]

A Comparative Guide to the Quantification of 2-Bromopropanal: HPLC vs. GC-FID

High-Performance Liquid Chromatography (HPLC) with Pre-Column Derivatization

Due to the likely weak UV absorbance of 2-bromopropanal, a pre-column derivatization step is recommended to enhance detection and quantification by HPLC. This involves reacting the analyte with a labeling agent to form a derivative with a strong chromophore or fluorophore.

Alternative Quantification Method: Gas Chromatography-Flame Ionization Detection (GC-FID)

A well-established alternative for the analysis of volatile compounds like 2-bromopropanal and its isomers is Gas Chromatography with Flame Ionization Detection (GC-FID).[1] This method offers high sensitivity and is suitable for separating volatile organic compounds.

Quantitative Data Summary

The following tables summarize the key performance parameters for the proposed HPLC method and a typical GC-FID method, based on data for structurally similar compounds.

Table 1: HPLC Method Parameters (Proposed)

Parameter	Specification
Column	Newcrom R1, 4.6×150 mm, 3 µm
Mobile Phase	Acetonitrile (B52724) (MeCN) and Water with a phosphoric acid modifier
Flow Rate	1.0 mL/min
Detection	UV-Vis or Fluorescence (post-derivatization)
Derivatization Agent	p-bromophenacyl bromide (p-BPB)
Limit of Quantification (LOQ)	Estimated in the low µg/mL range post-derivatization
Linearity (R²) (Expected)	≥ 0.999
Precision (RSD%) (Expected)	Intra-day ≤ 2%, Inter-day ≤ 5%
Accuracy (% Recovery) (Expected)	95 - 105%

Table 2: GC-FID Method Parameters

Parameter	Specification
Column	Capillary column suitable for volatile organics (e.g., DB-624)
Carrier Gas	Helium or Nitrogen
Injector Temperature	250 °C
Detector Temperature	300 °C
Oven Program	Temperature gradient optimized for separation
Reliable Quantitation Limit	0.24 µg per sample (for 2-bromopropane)[1]
Desorption Efficiency	~97.7% (for 2-bromopropane)[1]
Potential Interferences	Compounds with similar retention times[1]

Experimental Protocols

Proposed HPLC Method with Pre-Column Derivatization

This protocol is based on established derivatization and HPLC techniques for similar compounds.[2][3]

• Standard and Sample Preparation:

  • Prepare a stock solution of 2-bromopropanal in a suitable organic solvent (e.g., acetonitrile).

  • Prepare working standards by serial dilution of the stock solution.

  • Extract the sample containing 2-bromopropanal into an appropriate solvent.

• Derivatization:

  • To an aliquot of the standard or sample solution, add an excess of the derivatizing agent, p-bromophenacyl bromide (p-BPB), in the presence of a catalyst (e.g., a crown ether).

  • Heat the mixture at a controlled temperature (e.g., 80°C) for a specific duration to ensure complete reaction.

  • Cool the reaction mixture to room temperature.

• HPLC Analysis:

  • Inject a known volume of the derivatized solution into the HPLC system.

  • Perform the separation using a Newcrom R1 column with a mobile phase of acetonitrile and water containing phosphoric acid.[4][5]

  • Monitor the eluent at the wavelength of maximum absorbance of the derivatized product.

• Quantification:

  • Construct a calibration curve by plotting the peak area of the derivatized standards against their known concentrations.

  • Determine the concentration of 2-bromopropanal in the sample by interpolating its peak area on the calibration curve.

GC-FID Method

This protocol is adapted from the OSHA method for 2-bromopropane.[1]

• Sample Collection (for air samples):

  • Draw a known volume of air through a coconut shell charcoal tube using a personal sampling pump.[1]

• Sample Preparation:

  • Desorb the analyte from the charcoal using a mixture of carbon disulfide and dimethylformamide (99:1 v/v).[1]

  • Prepare calibration standards by spiking known amounts of 2-bromopropanal into the desorption solvent.

• GC-FID Analysis:

  • Inject an aliquot of the prepared sample or standard into the gas chromatograph.

  • Separate the components on a suitable capillary column.

  • Detect the analyte using a flame ionization detector.

• Quantification:

  • Measure the peak areas using an integrator.[1]

  • Create a calibration curve by plotting peak area versus concentration for the standards.

  • Calculate the concentration of 2-bromopropanal in the samples from the calibration curve.

Visualizations

Caption: Workflow for the proposed HPLC quantification of 2-Bromopropanal.

Caption: Comparison of HPLC and GC-FID methods for 2-Bromopropanal analysis.

References

• 1. osha.gov [osha.gov]
• 2. A pre-column derivatization method allowing quantitative metabolite profiling of carboxyl and phenolic hydroxyl group containing pharmaceuticals in human plasma via liquid chromatography-inductively coupled plasma-tandem mass spectrometry (LC-ICP-MS/MS) - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. Separation of 2-Bromopropane on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. Separation of 2-Bromopropionic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

A Comparative Guide to the Synthesis of 2-Bromopropanal: A Cost-Benefit Analysis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 2-bromopropanal, a key intermediate in the production of various pharmaceuticals and fine chemicals, can be approached through several synthetic pathways. The selection of an optimal route is a critical decision in process development, balancing factors such as yield, cost, safety, and environmental impact. This guide provides a comprehensive cost-benefit analysis of two prominent synthetic routes to 2-bromopropanal, supported by experimental data and detailed protocols to aid researchers in making informed decisions.

Comparison of Synthetic Routes

Two primary methods for the synthesis of 2-bromopropanal are the bromination of 2-hydroxypropanal (B1205545) and the direct α-bromination of propanal. Each route presents a unique profile of advantages and disadvantages.

Parameter	Route 1: From 2-Hydroxypropanal	Route 2: From Propanal
Starting Material	2-Hydroxypropanal	Propanal
Primary Reagent	Bromine	Bromine
Solvent	Methanol (B129727)	Dichloromethane (B109758)
Reported Yield	75-85%[1]	Up to 99%
Reaction Conditions	Room temperature[1]	Inert atmosphere, 0.5h
Purity of Crude Product	Good, requires washing and drying[1]	High, may require distillation for highest purity[2]
Estimated Cost of Reactants per mole of Product *	~$50 - $70	~$30 - $50

*Note: Costs are estimates based on currently available bulk pricing and may vary based on supplier and purity.

Logical Workflow for Synthetic Route Selection

Caption: Decision workflow for selecting a synthetic route to 2-Bromopropanal.

Experimental Protocols

Route 1: Synthesis from 2-Hydroxypropanal

This method involves the reaction of 2-hydroxypropanal with bromine in methanol at room temperature.[1]

Materials:

• 2-Hydroxypropanal

• Bromine

• Methanol

• Diethyl ether

• Anhydrous Sodium Sulfate (B86663)

• Three-necked flask

• Stirring apparatus

• Dropping funnel

• Apparatus for reduced pressure distillation

Procedure:

• In a 250 mL three-necked flask, dissolve 14.8 g of 2-hydroxypropanal in 150 mL of methanol with stirring at room temperature.

• Slowly add 19.2 g of bromine dropwise to the mixture.

• After the addition is complete, continue stirring the reaction mixture at room temperature for 3 hours.

• Monitor the reaction completion using Thin Layer Chromatography (TLC).

• Once the reaction is complete, remove methanol and any unreacted bromine by distillation under reduced pressure.

• Wash the residue with three 50 mL portions of diethyl ether.

• Combine the ether layers and dry over anhydrous sodium sulfate.

• Filter the mixture and concentrate the filtrate under reduced pressure to obtain 2-bromopropanal. The reported yield for this procedure is approximately 85%.[1]

Route 2: Direct α-Bromination of Propanal

This route involves the direct bromination of propanal at the α-position using bromine in a chlorinated solvent.

Materials:

• Propanal

• Bromine

• Dichloromethane

• Apparatus for inert atmosphere reaction

• Stirring apparatus

• Dropping funnel

Procedure:

• Set up a reaction vessel under an inert atmosphere (e.g., nitrogen or argon).

• Dissolve propanal in dichloromethane.

• Cool the solution to a suitable temperature (e.g., 0 °C) to control the reaction rate and minimize side reactions.

• Slowly add a solution of bromine in dichloromethane dropwise to the stirred propanal solution.

• The reaction is typically rapid and can be monitored by the disappearance of the bromine color. The reaction time is reported to be around 0.5 hours.

• Upon completion, the reaction mixture can be worked up by washing with an aqueous solution of a reducing agent (e.g., sodium thiosulfate) to remove any unreacted bromine, followed by washing with brine.

• The organic layer is then dried over an anhydrous drying agent (e.g., magnesium sulfate or sodium sulfate), filtered, and the solvent removed under reduced pressure.

• The crude 2-bromopropanal can be purified by fractional distillation under reduced pressure to achieve high purity.[2]

Cost-Benefit Analysis

Cost Analysis

Reagent/Solvent	Route 1 (per mole of product)	Route 2 (per mole of product)	Estimated Bulk Price
2-Hydroxypropanal	~1 mole	-	~$50-60/kg
Propanal	-	~1 mole	~$1-2/kg[3]
Bromine	~1.1 moles	~1.1 moles	~$2.50-4.50/kg[4][5]
Methanol	~10-15 moles	-	~$0.33-0.66/kg[6]
Dichloromethane	-	~10-15 moles	~$0.50-1.50/L[7][8][9]
Total Estimated Cost	~$50 - $70	~$30 - $50

Benefit Analysis

Route 1: From 2-Hydroxypropanal

• Advantages:

  • High reported yields (75-85%).[1]

  • Simple, one-step procedure at room temperature.[1]

  • The starting material, although more expensive, may lead to a cleaner reaction with fewer byproducts.

• Disadvantages:

  • Higher cost of the starting material, 2-hydroxypropanal.

Route 2: From Propanal

• Advantages:

  • Potentially very high yield (up to 99%).

  • Significantly lower cost of the starting material, propanal.[3]

  • The overall process is likely more cost-effective, especially at a larger scale.

• Disadvantages:

  • The direct bromination of aldehydes can sometimes lead to side products, including polybrominated species, requiring careful control of reaction conditions.

  • The use of dichloromethane as a solvent raises environmental and safety concerns.

Safety and Environmental Considerations

A thorough evaluation of the safety and environmental impact of each route is paramount. The following diagram outlines the key considerations associated with the reagents used in both synthetic pathways.

References

• 1. CN102516046A - Method for synthesizing 2-bromopropanal - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. dir.indiamart.com [dir.indiamart.com]
• 4. businessanalytiq.com [businessanalytiq.com]
• 5. imarcgroup.com [imarcgroup.com]
• 6. businessanalytiq.com [businessanalytiq.com]
• 7. Dichloromethane, 1 l, glass, CAS No. 75-09-2 | A to Z | Chemicals | Carl ROTH - International [carlroth.com]
• 8. laballey.com [laballey.com]
• 9. carolinachemical.com [carolinachemical.com]

A Spectroscopic Investigation of 2-Bromopropanal and Its Transformation Products

For Immediate Release: December 16, 2025

This guide provides a detailed spectroscopic comparison of 2-Bromopropanal and its principal reaction products. Tailored for researchers, scientists, and professionals in drug development, this document offers a comprehensive analysis of the structural changes occurring during the chemical transformations of this versatile intermediate. The guide presents quantitative data in clear tabular formats, detailed experimental methodologies, and visual diagrams to elucidate reaction pathways and analytical workflows.

Spectroscopic Data Summary

Infrared (IR) Spectroscopy

Compound	Key Absorptions (cm⁻¹)	Functional Group Assignment
2-Bromopropanal (Predicted)	~1730 (strong)	C=O (aldehyde) stretch
~2720, ~2820 (medium)	C-H (aldehyde) stretch
~600-700 (strong)	C-Br stretch
2-Bromopropan-1-ol (B151844) [1]	3200-3600 (broad, strong)	O-H (alcohol) stretch
2850-3000 (medium)	C-H (alkane) stretch
~1050 (strong)	C-O (alcohol) stretch
~650 (medium)	C-Br stretch
Propanal [2][3][4][5]	~1720-1740 (strong)	C=O (aldehyde) stretch[2]
2880-2650 (medium, often two bands)	C-H (aldehyde) stretch[2]
2975-2845 (medium)	C-H (alkane) stretch[2]

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Compound	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
2-Bromopropanal (Predicted)	~9.5	Doublet	1H	-CHO
~4.5	Quartet	1H	-CH(Br)-
~1.8	Doublet	3H	-CH₃
2-Bromopropan-1-ol	3.5-4.0	Multiplet	3H	-CH(Br)CH₂OH
2.5-3.0 (broad)	Singlet	1H	-OH
~1.4	Doublet	3H	-CH₃
Propanal [6]	9.77	Triplet	1H	-CHO
2.43	Multiplet	2H	-CH₂-
1.12	Triplet	3H	-CH₃

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Compound	Chemical Shift (δ, ppm)
2-Bromopropanal (Predicted)	~195 (-CHO), ~50 (-CH(Br)-), ~20 (-CH₃)
2-Bromopropan-1-ol [7]	~68 (-CH₂OH), ~50 (-CH(Br)-), ~25 (-CH₃)
Propanal	~200 (-CHO), ~30 (-CH₂-), ~10 (-CH₃)

Mass Spectrometry (MS)

Compound	Molecular Ion (M⁺) m/z	Key Fragmentation Peaks (m/z)
2-Bromopropanal [8][9][10][11][12]	136/138 (due to ⁷⁹Br/⁸¹Br isotopes)[9]	107/109 ([M-CHO]⁺), 57 ([M-Br]⁺), 29 ([CHO]⁺)
2-Bromopropan-1-ol [1][7][13][14]	138/140 (due to ⁷⁹Br/⁸¹Br isotopes)[13]	107/109 ([M-CH₂OH]⁺), 57 ([M-Br]⁺), 31 ([CH₂OH]⁺)
Propanal	58	29 ([CHO]⁺), 28 ([C₂H₄]⁺)

Experimental Protocols

Synthesis of 2-Bromopropan-1-ol (Reduction of 2-Bromopropanal)

The reduction of aldehydes and ketones to their corresponding alcohols is a fundamental transformation in organic synthesis.[15] Sodium borohydride (B1222165) (NaBH₄) is a mild and selective reducing agent suitable for this purpose, as it readily reduces aldehydes and ketones without affecting less reactive functional groups like esters.[15][16][17][18]

Procedure:

• Dissolve 2-Bromopropanal in a suitable protic solvent, such as methanol (B129727) or ethanol, in a round-bottom flask at 0°C (ice bath).

• Slowly add sodium borohydride (NaBH₄) portion-wise to the stirred solution. The molar ratio of NaBH₄ to the aldehyde can be 1:4, but using a slight excess (e.g., 1:1) is common practice to ensure complete reaction.[15]

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After the reaction is complete, quench the excess NaBH₄ by the slow addition of a dilute acid (e.g., 1M HCl) until the effervescence ceases.

• Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain crude 2-Bromopropan-1-ol.

• Purify the product by distillation or column chromatography.

Spectroscopic Analysis

Infrared (IR) Spectroscopy: Acquire IR spectra of the starting material and purified products using a Fourier Transform Infrared (FTIR) spectrometer. Liquid samples can be analyzed as a thin film between NaCl or KBr plates. Solid samples can be analyzed as a KBr pellet or in a suitable solvent.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Dissolve the samples in a deuterated solvent (e.g., CDCl₃) containing tetramethylsilane (B1202638) (TMS) as an internal standard.[6][19] Record ¹H and ¹³C NMR spectra on a high-resolution NMR spectrometer.

Mass Spectrometry (MS): Obtain mass spectra using a mass spectrometer with a suitable ionization technique, such as electron ionization (EI).

Visualized Workflows and Pathways

Caption: Reaction pathways of 2-Bromopropanal.

Caption: Experimental workflow for synthesis and analysis.

References

• 1. 2-Bromopropan-1-ol | 598-18-5 | Benchchem [benchchem.com]
• 2. infrared spectrum of propanal prominent wavenumbers cm-1 detecting aldehyde functional groups present finger print for identification of propionaldehyde image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. academic.oup.com [academic.oup.com]
• 4. Propanal [webbook.nist.gov]
• 5. ntrs.nasa.gov [ntrs.nasa.gov]
• 6. propanal low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 propionaldehyde 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 7. 2-Bromopropan-1-ol | C3H7BrO | CID 11713 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. lookchem.com [lookchem.com]
• 9. 2-Bromopropanal | C3H5BrO | CID 350624 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. (2S)-2-bromopropanal | C3H5BrO | CID 40613817 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Page loading... [guidechem.com]
• 12. (2R)-2-Brompropanal | C3H5BrO | CID 36688950 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. Page loading... [wap.guidechem.com]
• 14. 2-bromopropan-1-ol | 598-18-5 [chemicalbook.com]
• 15. www1.chem.umn.edu [www1.chem.umn.edu]
• 16. masterorganicchemistry.com [masterorganicchemistry.com]
• 17. researchgate.net [researchgate.net]
• 18. Khan Academy [khanacademy.org]
• 19. C3H7Br CH3CHBrCH3 C-13 nmr spectrum of 2-bromopropane analysis of chemical shifts ppm interpretation of 13C chemical shifts ppm of isopropyl bromide C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]

Assessing the Stereoselectivity of Reactions Involving 2-Bromopropanal: A Comparative Guide

For researchers and professionals in drug development and chemical synthesis, controlling the three-dimensional arrangement of atoms is paramount. Chiral α-haloaldehydes, such as 2-bromopropanal, are valuable building blocks, offering a reactive aldehyde for carbon-carbon bond formation and a stereocenter bearing a useful leaving group. The stereochemical outcome of nucleophilic additions to these aldehydes is dictated by a delicate interplay of steric and electronic factors, which can be manipulated to favor the desired diastereomer.

This guide provides a comparative analysis of the stereoselectivity of reactions involving 2-bromopropanal, contextualized by established models of asymmetric induction. We will explore how reaction conditions and the nature of the reactants influence the formation of stereoisomers, and provide representative experimental protocols for key transformations.

Theoretical Models Governing Stereoselectivity

The facial selectivity of nucleophilic attack on α-chiral aldehydes is generally rationalized by three key models: the Felkin-Anh model, the Cornforth model, and the Cram-Chelation model. The operative model depends on the substituents on the aldehyde and the presence of chelating metals.[1][2]

• Felkin-Anh Model (Non-Chelation Control): This model is typically applied when non-chelating nucleophiles (like Grignard reagents in diethyl ether) or Lewis acids are used. It posits that the largest group (L) at the α-stereocenter orients itself perpendicular to the carbonyl bond to minimize steric strain. The nucleophile then attacks the carbonyl carbon from the less hindered face, following the Bürgi-Dunitz trajectory, past the smallest group (S).[2]

• Cornforth Model (Dipole Model): For α-aldehydes bearing an electronegative substituent like a halogen, the Cornforth model becomes relevant. It suggests that the electronegative group and the carbonyl oxygen orient themselves in an anti-periplanar fashion to minimize dipole-dipole repulsion. The nucleophile then attacks from the face opposite the medium-sized group (M).[2] For 2-bromopropanal, the bromine atom is the electronegative group.

• Cram-Chelation Model (Chelation Control): This model applies when the α-substituent can chelate with a Lewis acid (e.g., Mg²⁺, Zn²⁺, Ti⁴⁺) and the carbonyl oxygen. This forms a rigid five-membered ring, forcing the medium-sized group (M) to point away. The nucleophile then attacks from the less hindered face, past the small group (S).[2] This often leads to a stereochemical outcome opposite to that predicted by the Felkin-Anh model.[3]

Comparative Analysis of Stereoselectivity

The stereochemical outcome of nucleophilic additions to 2-bromopropanal is highly dependent on the reaction conditions, particularly the presence of a chelating metal. This allows for tunable diastereoselectivity. Below is a comparative table illustrating the predicted major diastereomers for reactions of 2-bromopropanal and other α-substituted aldehydes based on the governing stereochemical models.

Table 1: Predicted Stereochemical Outcomes for Nucleophilic Addition to α-Substituted Aldehydes

Aldehyde	Reagent/Conditions	Governing Model	Predicted Major Product (Newman Projection)	Diastereomer
2-Bromopropanal	R-MgBr in Et₂O (Non-chelating)	Cornforth/Felkin-Anh	anti
R-MgBr in THF (Chelating)	Cram-Chelation	syn
2-Chloropropanal	R-MgBr in Et₂O (Non-chelating)	Cornforth/Felkin-Anh	anti
R-MgBr in THF (Chelating)	Cram-Chelation	syn
2-Methoxypropanal	R-MgBr in Et₂O (Non-chelating)	Felkin-Anh	anti
R-MgBr in THF (Chelating)	Cram-Chelation	syn

Note: The 'syn' and 'anti' descriptors refer to the relative configuration of the newly formed hydroxyl group and the substituent at the α-carbon.

The presence of the electronegative bromine atom in 2-bromopropanal makes the Cornforth model a key consideration under non-chelating conditions. However, the ability of the bromine and carbonyl oxygen to participate in chelation with a metal ion allows for a switch in diastereoselectivity to the 'syn' product under appropriate conditions (e.g., using a chelating solvent like THF with Grignard reagents). This tunable selectivity is a significant advantage in synthetic planning.

Visualizing Stereochemical Control

The selection of a reaction pathway to achieve the desired stereoisomer can be visualized as a logical workflow.

Caption: Logical workflow for predicting the major diastereomer in reactions with 2-bromopropanal.

The key transition states that dictate the stereochemical outcome are depicted below, illustrating the approach of the nucleophile (Nu⁻).

Caption: Comparison of Felkin-Anh/Cornforth and Cram-Chelation transition states.

Experimental Protocols

Precise control over reaction conditions is crucial for achieving high diastereoselectivity. Below are representative protocols for two common classes of reactions adaptable for 2-bromopropanal.

Protocol 1: Grignard Reaction (Chelation vs. Non-Chelation Control)

This protocol outlines the addition of a Grignard reagent to an α-haloaldehyde. The choice of solvent is critical for controlling the stereochemical outcome.

Materials:

• Magnesium turnings

• Iodine crystal (for activation)

• Anhydrous diethyl ether (for non-chelation control) or Anhydrous Tetrahydrofuran (THF) (for chelation control)

• Alkyl halide (e.g., methyl iodide, ethyl bromide)

• 2-Bromopropanal

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• 1 M Hydrochloric acid (HCl)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• Preparation of Grignard Reagent:

  • All glassware must be oven-dried.

  • Place magnesium turnings (1.2 eq) and a small crystal of iodine in a round-bottom flask under an inert atmosphere (Nitrogen or Argon).

  • Add a small amount of the appropriate anhydrous solvent (diethyl ether or THF).

  • Add a solution of the alkyl halide (1.1 eq) in the same anhydrous solvent dropwise to the magnesium suspension. The reaction is initiated when the color of iodine disappears and bubbling is observed.

  • Maintain a gentle reflux until most of the magnesium is consumed. Cool the resulting Grignard reagent to 0 °C.[4]

• Addition to 2-Bromopropanal:

  • Dissolve 2-bromopropanal (1.0 eq) in the same anhydrous solvent.

  • Add the aldehyde solution dropwise to the stirred Grignard reagent at 0 °C.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 1-2 hours, or until TLC analysis indicates consumption of the starting aldehyde.

• Workup and Purification:

  • Cool the reaction mixture to 0 °C and quench by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

  • If solids persist, add 1 M HCl dropwise until a clear solution is obtained.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.[4]

  • The crude product can be purified by silica (B1680970) gel column chromatography. The diastereomeric ratio should be determined by ¹H NMR spectroscopy or GC analysis of the crude product.

Protocol 2: Reformatsky Reaction

This protocol describes the reaction of an α-bromoester with 2-bromopropanal in the presence of zinc, a classic method for forming β-hydroxy esters. This reaction typically proceeds under chelation control.

Materials:

• Activated zinc dust

• Iodine (for activation)

• Anhydrous toluene (B28343) or THF

• Ethyl bromoacetate (B1195939) (or other α-bromoester)

• 2-Bromopropanal

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Activation of Zinc:

  • In a flame-dried flask under an inert atmosphere, stir zinc dust (2.0 eq) in the chosen anhydrous solvent.

  • Add a crystal of iodine and gently heat the suspension to reflux for 5 minutes. The disappearance of the purple color indicates activation. Cool to room temperature.[3]

• Reaction:

  • To the activated zinc suspension, add the α-bromoester (1.5 eq).

  • Add a solution of 2-bromopropanal (1.0 eq) in the same solvent dropwise.

  • Heat the resulting mixture to a gentle reflux (typically 60-90 °C) for 1-2 hours, monitoring by TLC.[3]

• Workup and Purification:

  • Cool the reaction to 0 °C and quench by the slow addition of 1 M HCl until the excess zinc dissolves and gas evolution ceases.

  • Transfer to a separatory funnel and extract with ethyl acetate (B1210297) (3x).

  • Combine the organic layers and wash sequentially with saturated NaHCO₃ solution and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.[1]

  • Purify the resulting β-hydroxy ester by silica gel column chromatography. Determine the diastereomeric ratio by ¹H NMR spectroscopy.

Conclusion

The stereoselectivity of nucleophilic additions to 2-bromopropanal is a well-defined and controllable process governed by the principles of the Felkin-Anh, Cornforth, and Cram-Chelation models. For drug development professionals and synthetic chemists, the ability to switch the diastereochemical outcome by simply changing the solvent or Lewis acid—thereby toggling between chelation and non-chelation controlled pathways—makes 2-bromopropanal a highly versatile chiral synthon. By understanding the underlying mechanistic principles and carefully controlling experimental conditions, researchers can effectively harness the reactivity of this compound to construct complex molecular architectures with high stereochemical precision.

References

• 1. benchchem.com [benchchem.com]
• 2. organicchemistrydata.org [organicchemistrydata.org]
• 3. Reformatsky Reaction | NROChemistry [nrochemistry.com]
• 4. odinity.com [odinity.com]

A Comparative Analysis of 2-Bromopropanal Reactivity with Other α-Haloaldehydes

For Researchers, Scientists, and Drug Development Professionals

In the realm of synthetic chemistry and drug development, α-haloaldehydes are pivotal intermediates, valued for their dual reactivity at the carbonyl group and the halogenated α-carbon. This guide provides a comprehensive comparison of the reactivity of 2-bromopropanal with its chloro- and iodo-analogs, supported by established chemical principles and representative experimental data. Understanding the nuanced differences in their reactivity is crucial for optimizing reaction conditions, predicting product formation, and designing novel synthetic pathways.

Executive Summary

The reactivity of α-haloaldehydes in nucleophilic substitution reactions is primarily governed by the nature of the halogen atom, following the general trend: Iodo > Bromo > Chloro . This trend is a direct consequence of the carbon-halogen bond strength, with the weaker carbon-iodine bond being more susceptible to cleavage. 2-Bromopropanal, therefore, represents a versatile intermediate, offering a balance between reactivity and stability compared to the more reactive 2-iodopropanal and the less reactive 2-chloropropanal (B1595544).

Reactivity Comparison: Theoretical Framework

The primary mode of reaction for α-haloaldehydes, outside of carbonyl chemistry, is nucleophilic substitution at the α-carbon. This typically proceeds via an SN2 mechanism, especially with primary and secondary α-carbons, as is the case with 2-halopropanals.

The key factors influencing the rate of an SN2 reaction are:

• The Leaving Group: A better leaving group is a weaker base and forms a more stable anion.

• The Nucleophile: A stronger nucleophile accelerates the reaction.

• The Substrate: Steric hindrance around the electrophilic carbon can impede the reaction.

• The Solvent: Polar aprotic solvents are generally preferred for SN2 reactions.

For the 2-halopropanals, the primary determinant of reactivity is the leaving group ability of the halide ion. The order of leaving group ability is I⁻ > Br⁻ > Cl⁻, which correlates with their stability as anions and the weakness of the corresponding H-X acid.

This relationship is rooted in the carbon-halogen bond dissociation energies. The weaker the bond, the lower the activation energy required for its cleavage during the transition state of an SN2 reaction.

Quantitative Reactivity Data

α-Haloaldehyde	Halogen	C-X Bond Strength (kJ/mol)	Relative Rate Constant (estimated)
2-Chloropropanal	Cl	~340	1
2-Bromopropanal	Br	~285	~200
2-Iodopropanal	I	~210	~30,000

Note: The relative rate constants are estimations based on data from analogous systems and are intended for comparative purposes.

This quantitative comparison clearly illustrates the significantly higher reactivity of 2-bromopropanal compared to 2-chloropropanal, and the even more dramatic increase in reactivity for 2-iodopropanal.

Experimental Protocols

To experimentally determine the relative reactivity of 2-halopropanals, a kinetic study can be performed by monitoring the rate of a nucleophilic substitution reaction. The following is a detailed methodology for a comparative kinetic analysis using the method of initial rates.

Protocol: Comparative Kinetic Analysis of 2-Halopropanal Reactivity via Nucleophilic Substitution

Objective: To determine the relative rates of reaction of 2-chloropropanal, 2-bromopropanal, and 2-iodopropanal with a nucleophile (e.g., sodium iodide) in a suitable solvent (e.g., acetone).

Materials:

• 2-Chloropropanal

• 2-Bromopropanal

• 2-Iodopropanal

• Sodium Iodide (NaI)

• Anhydrous Acetone

• Standardized Sodium Thiosulfate (B1220275) (Na₂S₂O₃) solution

• Starch indicator solution

• Deionized water

• Thermostatted water bath

• Stopwatches

• Volumetric flasks, pipettes, and burettes

Procedure:

• Preparation of Reactant Solutions:

  • Prepare equimolar solutions (e.g., 0.1 M) of 2-chloropropanal, 2-bromopropanal, and 2-iodopropanal in anhydrous acetone.

  • Prepare a solution of sodium iodide (e.g., 0.1 M) in anhydrous acetone.

• Kinetic Run (Example for one 2-halopropanal):

  • Equilibrate the solutions of the 2-halopropanal and sodium iodide to a constant temperature (e.g., 25°C) in the water bath.

  • In a reaction flask, mix a known volume of the 2-halopropanal solution with a known volume of the sodium iodide solution and start the stopwatch simultaneously.

  • At regular time intervals (e.g., every 5 minutes), withdraw a fixed volume (aliquot) of the reaction mixture.

  • Immediately quench the reaction in the aliquot by adding it to a flask containing a large volume of cold deionized water.

• Titration:

  • Titrate the liberated iodine (formed from the reaction of the halide with iodide) in the quenched aliquot with the standardized sodium thiosulfate solution.

  • Add a few drops of starch indicator near the endpoint. The endpoint is reached when the blue color of the starch-iodine complex disappears.

  • Record the volume of sodium thiosulfate solution used.

• Data Analysis:

  • Calculate the concentration of the 2-halopropanal remaining at each time point.

  • Plot a graph of the concentration of the 2-halopropanal versus time.

  • Determine the initial rate of the reaction from the initial slope of the concentration-time graph.

  • Repeat the experiment for the other 2-halopropanals under identical conditions.

• Comparison:

  • Compare the initial rates of the three reactions to determine the relative reactivity of the 2-halopropanals.

Visualizing Reaction Pathways and Workflows

To further clarify the concepts discussed, the following diagrams illustrate the SN2 reaction mechanism and the experimental workflow.

Caption: SN2 reaction mechanism for an α-haloaldehyde.

Caption: Experimental workflow for comparative kinetic analysis.

Conclusion

The reactivity of 2-bromopropanal is intermediate between that of 2-chloropropanal and 2-iodopropanal, making it a valuable and versatile reagent in organic synthesis. The choice of which α-haloaldehyde to employ will depend on the specific requirements of the reaction, balancing the need for sufficient reactivity with considerations of stability and cost. The principles and experimental protocols outlined in this guide provide a solid foundation for researchers to make informed decisions in their synthetic endeavors.

Safety & Regulatory Compliance

Navigating the Safe Disposal of 2-Bromopropanal: A Comprehensive Guide for Laboratory Professionals

For immediate reference, treat 2-Bromopropanal as a flammable, corrosive, and toxic chemical. All waste must be collected as hazardous material. Under no circumstances should it be disposed of down the drain. This guide provides detailed procedures for the safe handling and disposal of 2-Bromopropanal, ensuring the safety of laboratory personnel and compliance with environmental regulations.

Immediate Safety and Handling Protocols

Before any handling or disposal procedures, it is imperative to consult the Safety Data Sheet (SDS) for 2-Bromopropanal. All operations involving this substance must be conducted within a certified chemical fume hood.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against the hazards of 2-Bromopropanal. The following equipment is mandatory:

PPE Category	Specification
Eye Protection	Chemical splash goggles and a full-face shield.
Hand Protection	Heavy-duty chemical-resistant gloves (e.g., Viton® or laminate). Double-gloving is recommended.
Body Protection	Flame-resistant lab coat and a chemical-resistant apron.
Footwear	Closed-toe shoes made of a non-porous material.

Spill Management

In the event of a 2-Bromopropanal spill, immediate and decisive action is critical.

• Evacuate: Alert all personnel in the immediate vicinity and evacuate the area.

• Ventilate: Ensure the chemical fume hood is operating at maximum capacity.

• Contain: For small spills, use a spill containment kit with absorbent materials rated for flammable and halogenated organic compounds. Do not use combustible materials like paper towels.

• Neutralize (for absorbent material): Once the spill is absorbed, the contaminated material should be treated as hazardous waste.

• Decontaminate: The spill area should be decontaminated with a mild detergent solution, followed by a rinse with water. All materials used for decontamination must be collected as hazardous waste.

Disposal Procedures for 2-Bromopropanal

The primary and most critical rule for the disposal of 2-Bromopropanal is to never pour it down the drain . As a halogenated organic compound, it must be segregated and collected as hazardous waste for incineration by a licensed waste management facility.

Waste Segregation and Collection

• Designated Waste Container: Use a clearly labeled, non-reactive, and sealable container specifically for "Halogenated Organic Waste". A high-density polyethylene (B3416737) (HDPE) or glass container is recommended.

• Labeling: The container must be labeled with "Hazardous Waste," the full chemical name "2-Bromopropanal," and the approximate concentration and quantity.

• Storage: Store the waste container in a designated Satellite Accumulation Area (SAA). This area must be cool, dry, well-ventilated, and away from sources of ignition. Secondary containment for the waste container is mandatory.

The logical workflow for handling and disposing of 2-Bromopropanal is illustrated below:

Decision-making workflow for the safe disposal of 2-Bromopropanal.

Experimental Protocol: Neutralization of Small Quantities of 2-Bromopropanal Waste

For situations where small residual amounts of 2-Bromopropanal in solution require neutralization before collection, the following experimental protocol, based on the known reactivity of aldehydes and alpha-halo compounds, can be adapted. This procedure should only be performed by trained personnel in a controlled laboratory setting and within a chemical fume hood.

Principle

This two-step process first reduces the reactive aldehyde group to a less hazardous alcohol, followed by the substitution of the bromine atom.

Reagents and Equipment

• Sodium borohydride (B1222165) (NaBH₄)

• Sodium hydroxide (B78521) (NaOH), 1 M solution

• Ethanol

• Stir plate and stir bar

• Ice bath

• Appropriate glassware

Procedure

• Preparation:

  • Don all required PPE.

  • Ensure the chemical fume hood is functioning correctly.

  • Prepare an ice bath.

• Reduction of the Aldehyde:

  • In a flask of appropriate size, dissolve the 2-Bromopropanal waste in ethanol.

  • Cool the solution in the ice bath.

  • Slowly add a 1 M solution of sodium hydroxide to make the solution basic (pH > 9).

  • In a separate container, prepare a solution of sodium borohydride in cold water.

  • Slowly add the sodium borohydride solution to the stirred, cooled 2-Bromopropanal solution. Caution: Hydrogen gas will be evolved. Ensure adequate ventilation and no nearby ignition sources.

  • Allow the reaction to stir for at least one hour.

• Hydrolysis of the Bromine:

  • After the reduction is complete, while still stirring, slowly add an excess of 1 M sodium hydroxide solution.

  • Gently heat the solution (if safe to do so, depending on the solvent) to approximately 50-60°C to accelerate the hydrolysis of the carbon-bromine bond.

  • Maintain stirring for several hours or overnight.

• Final Waste Collection:

  • After cooling to room temperature, the resulting solution should be neutralized with a dilute acid (e.g., citric acid) to a pH between 6 and 8.

  • This treated solution must still be collected in a "Halogenated Organic Waste" container for final disposal by a licensed contractor.

By adhering to these rigorous safety and disposal protocols, researchers can mitigate the risks associated with 2-Bromopropanal, ensuring a safe and compliant laboratory environment.

Essential Safety and Logistical Information for Handling 2-Bromopropanal

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial, immediate safety and logistical information for the handling and disposal of 2-Bromopropanal. The following procedural guidance is designed to answer specific operational questions and establish a comprehensive safety protocol.

Hazard Assessment

2-Bromopropanal is recognized as a flammable liquid that can cause irritation to the skin, eyes, and respiratory system.[1] Due to the absence of a specific Safety Data Sheet (SDS) for 2-Bromopropanal in the provided search results, this guidance is supplemented with information from structurally similar compounds, such as 2-Bromopropane and 2-Bromo-propenal, to ensure a thorough safety approach. These related compounds are known to be flammable and may have severe health effects, including reproductive damage and organ damage with prolonged exposure.[2][3] 2-Bromo-propenal is classified as fatal if swallowed and causes severe skin burns and eye damage.[4] Therefore, handling 2-Bromopropanal requires stringent adherence to safety protocols.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment plan is mandatory to prevent exposure. The following table summarizes the required PPE for handling 2-Bromopropanal, based on the hazards associated with it and similar chemical compounds.

Protection Type	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Butyl rubber, Neoprene, or Viton™). Double gloving is recommended.	To prevent skin contact and absorption.[4]
Eye and Face Protection	Chemical safety goggles and a face shield.	To protect against splashes that can cause serious eye damage.[4][5]
Skin and Body Protection	A flame-resistant lab coat worn over long-sleeved clothing and closed-toe shoes. A chemical-resistant apron is advised for larger quantities or when there is a significant splash potential.	To minimize skin exposure and protect from flammability hazards.[5]
Respiratory Protection	All handling of 2-Bromopropanal must be conducted in a certified chemical fume hood.[6] If a fume hood is not available, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[2]	To prevent inhalation of vapors, which can cause respiratory irritation.[1]

Operational Plan for Handling 2-Bromopropanal

This step-by-step guide ensures the safe handling of 2-Bromopropanal from preparation to disposal.

1. Preparation:

• Ensure a certified chemical fume hood is operational.

• Verify that an emergency eyewash station and safety shower are accessible.[5]

• Assemble all necessary equipment and reagents before handling the chemical.

• Don all required PPE as specified in the table above.

2. Handling:

• Conduct all work involving 2-Bromopropanal within a chemical fume hood to minimize inhalation exposure.[6]

• Ground all equipment to prevent static discharge, as the substance is flammable.[6][7]

• Avoid contact with skin and eyes.[8] In case of contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[2][5]

• Keep containers tightly closed when not in use and store in a cool, dry, and well-ventilated area away from heat and ignition sources.[5][8]

3. Disposal Plan:

• Waste Segregation: All waste materials, including contaminated gloves, pipette tips, and excess 2-Bromopropanal, must be collected in a designated hazardous waste container.[9]

• Container Labeling: The hazardous waste container must be clearly labeled with "Hazardous Waste" and the full chemical name "2-Bromopropanal".

• Disposal Procedure: Dispose of the waste through a licensed disposal company, following all local, state, and federal regulations.[8] Do not mix with other waste streams.[8]

• Contaminated PPE: Dispose of contaminated gloves and other disposable PPE in the designated hazardous waste container.[10] Reusable PPE should be decontaminated thoroughly before reuse.

Emergency Procedures

• Skin Contact: Immediately flush the affected area with plenty of water for at least 15 minutes while removing contaminated clothing.[2] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids.[5] Seek immediate medical attention.

• Inhalation: Move the person to fresh air.[2][5] If breathing is difficult, provide oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.[5]

• Ingestion: Do NOT induce vomiting.[5] If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[5]

• Spills: Evacuate the area and remove all sources of ignition.[6][8] Absorb the spill with an inert, non-combustible material (e.g., sand, earth) and place it in a sealed container for disposal.[8]

Workflow Visualization

The following diagram illustrates the standard operating procedure for safely handling 2-Bromopropanal.

Caption: Standard operating procedure for handling 2-Bromopropanal.

References

• 1. 2-Bromopropanal | C3H5BrO | CID 350624 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. nj.gov [nj.gov]
• 3. WERCS Studio - Application Error [assets.thermofisher.cn]
• 4. 2-BROMO-PROPENAL - Safety Data Sheet [chemicalbook.com]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]
• 7. kscl.co.in [kscl.co.in]
• 8. chemicalbook.com [chemicalbook.com]
• 9. benchchem.com [benchchem.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]